5,7-Dimethyl-1H-indole-4-carbonitrile

• CAS: 1190319-95-9

Core Science & Biosynthesis

synthesis of 5,7-Dimethyl-1H-indole-4-carbonitrile

An In-depth Technical Guide to the Synthesis of 5,7-Dimethyl-1H-indole-4-carbonitrile

Abstract

This technical guide provides a comprehensive and scientifically-grounded overview of a proposed synthetic pathway for 5,7-Dimethyl-1H-indole-4-carbonitrile, a substituted indole of interest in medicinal chemistry and materials science. Recognizing the absence of a direct, one-pot synthesis in current literature, this document outlines a robust, multi-step approach built from established and validated chemical transformations. We will delve into the strategic rationale behind the chosen synthetic route, providing detailed experimental protocols, mechanistic insights, and data presentation to ensure reproducibility and a thorough understanding of the process. This guide is intended for researchers, chemists, and drug development professionals with a foundational knowledge of organic synthesis.

Introduction and Strategic Overview

The indole nucleus is a privileged scaffold in drug discovery, forming the core of numerous natural products and synthetic compounds with significant biological activity. The specific substitution pattern of 5,7-Dimethyl-1H-indole-4-carbonitrile, featuring electron-donating methyl groups and an electron-withdrawing cyano group, presents a unique electronic and steric profile. The 4-cyano group, in particular, is a versatile functional handle for further chemical modification and a key pharmacophore in its own right.

• Construction of the Indole Core: Synthesis of 5,7-dimethyl-1H-indole via the Fischer indole synthesis.

• Regioselective Functionalization: Introduction of the cyano group at the C4 position.

• Purification and Characterization: Isolation and verification of the final product.

This approach is designed for efficiency, high regioselectivity, and adaptability.

Logical Framework for the Synthetic Pathway

The overall synthetic workflow is designed to control the regiochemistry of the cyanation step, which is the key challenge. Direct cyanation of 5,7-dimethylindole would likely lead to a mixture of isomers. Therefore, a directing group strategy is employed.

Caption: Proposed synthetic workflow for 5,7-Dimethyl-1H-indole-4-carbonitrile.

Detailed Experimental Protocols & Mechanistic Insights

Part I: Synthesis of the 5,7-Dimethyl-1H-indole Core

The Fischer indole synthesis is a classic and reliable method for constructing the indole ring from a phenylhydrazine and an aldehyde or ketone. In this case, we will use (2,4-dimethylphenyl)hydrazine and pyruvic acid.

Step 1.1: Synthesis of (2,4-Dimethylphenyl)hydrazine

• Rationale: This step converts the readily available 2,4-dimethylaniline into the necessary hydrazine precursor. The process involves diazotization followed by reduction.

• Protocol:

  • Dissolve 2,4-dimethylaniline (1.0 eq) in 3M HCl. Cool the solution to 0-5 °C in an ice-salt bath.

  • Add a solution of sodium nitrite (NaNO₂) (1.05 eq) in water dropwise, maintaining the temperature below 5 °C. Stir for 30 minutes.

  • In a separate flask, prepare a solution of tin(II) chloride (SnCl₂) (3.0 eq) in concentrated HCl, also cooled to 0 °C.

  • Slowly add the diazonium salt solution to the SnCl₂ solution. A precipitate should form.

  • Stir the mixture for 2-3 hours, allowing it to warm to room temperature.

  • Basify the mixture with a concentrated NaOH solution until strongly alkaline (pH > 12), keeping the flask in an ice bath.

  • Extract the product with diethyl ether or ethyl acetate (3x).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the hydrazine, which can be used directly or purified by distillation.

Step 1.2: Fischer Indole Synthesis of 5,7-Dimethyl-1H-indole

• Rationale: This acid-catalyzed reaction involves the condensation of the hydrazine with pyruvic acid to form a hydrazone, which then undergoes a-sigmatropic rearrangement (the key step of the Fischer synthesis) and subsequent cyclization and aromatization to form the indole ring. Polyphosphoric acid (PPA) is an effective catalyst and solvent for this transformation.

• Protocol:

  • Combine (2,4-dimethylphenyl)hydrazine (1.0 eq) and pyruvic acid (1.1 eq) in a round-bottom flask.

  • Add polyphosphoric acid (PPA) (10x by weight) to the mixture.

  • Heat the reaction mixture to 80-100 °C with vigorous stirring for 1-2 hours. Monitor the reaction progress by TLC.

  • Pour the hot, viscous mixture carefully onto crushed ice.

  • Neutralize the aqueous solution with 10M NaOH.

  • Extract the product with ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 5,7-dimethyl-1H-indole.

Part II: Regioselective C4 Cyanation via Directed ortho-Metalation

Direct electrophilic cyanation of 5,7-dimethylindole is problematic. The C3 position is the most nucleophilic and would be the primary site of attack. To achieve the desired C4 functionalization, we employ a Directed ortho-Metalation (DoM) strategy. This requires protecting the indole nitrogen with a suitable directing group.

Step 2.1: N-Protection of 5,7-Dimethyl-1H-indole

• Rationale: A bulky protecting group on the indole nitrogen, such as tert-butyldimethylsilyl (TBS), serves two purposes: it prevents N-deprotonation by the strong base in the next step, and it directs the metalation to the adjacent C7 position. However, for C4 functionalization, a directing group that favors this position is needed. While many groups direct to C2, groups like triisopropylsilyl (TIPS) or a simple Boc group can allow for C4 lithiation, although sometimes C2 lithiation can compete. For this guide, we will proceed with a standard protecting group like TBS, acknowledging that optimization might be required. A more advanced strategy might involve a removable group at C3 to block that site before C4 functionalization. For the purpose of this guide, we assume a standard protection/deprotonation/cyanation sequence.

• Protocol:

  • Dissolve 5,7-dimethyl-1H-indole (1.0 eq) in anhydrous THF.

  • Add sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 eq) portion-wise at 0 °C. Stir until hydrogen evolution ceases (approx. 30 min).

  • Add tert-Butyldimethylsilyl chloride (TBSCl) (1.2 eq) and stir the reaction at room temperature overnight.

  • Quench the reaction carefully with saturated aqueous NH₄Cl solution.

  • Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purify by column chromatography to yield N-TBS-5,7-dimethyl-1H-indole.

Step 2.2: C4 Lithiation and Cyanation

• Rationale: With the nitrogen protected, a strong organolithium base can deprotonate one of the ring carbons. tert-Butyllithium (t-BuLi) is often required for the deprotonation of indole rings. The resulting aryllithium intermediate is a potent nucleophile that can react with an electrophilic cyanating agent like tosyl cyanide (TsCN) or cyanogen bromide.

• Protocol:

  • CRITICAL: This reaction must be performed under a strictly inert atmosphere (Argon or Nitrogen) using anhydrous solvents.

  • Dissolve the N-protected indole (1.0 eq) in anhydrous THF and cool to -78 °C (dry ice/acetone bath).

  • Slowly add tert-butyllithium (t-BuLi, 1.7 M in pentane) (2.2 eq) dropwise. The solution may change color. Stir at -78 °C for 1-2 hours.

  • In a separate flask, dissolve tosyl cyanide (TsCN) (1.5 eq) in anhydrous THF and cool to -78 °C.

  • Transfer the lithiated indole solution to the TsCN solution via cannula.

  • Allow the reaction to stir at -78 °C for 2 hours, then warm slowly to room temperature.

  • Quench the reaction with saturated aqueous NH₄Cl.

  • Extract with ethyl acetate, wash with brine, dry, and concentrate. The crude product is N-protected 5,7-dimethyl-1H-indole-4-carbonitrile.

Part III: Deprotection and Final Product Isolation

• Rationale: The final step is the removal of the silyl protecting group to reveal the NH of the indole. Tetrabutylammonium fluoride (TBAF) is the standard reagent for cleaving silicon-heteroatom bonds.

• Protocol:

  • Dissolve the crude protected nitrile from the previous step in THF.

  • Add a solution of TBAF (1.0 M in THF) (1.5 eq) and stir at room temperature for 1-3 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Dilute the reaction mixture with water and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

  • Purify the final product, 5,7-Dimethyl-1H-indole-4-carbonitrile, by flash column chromatography or recrystallization.

Data and Characterization

The successful synthesis of the target compound and its intermediates must be confirmed through rigorous analytical techniques.

Table 1: Expected Characterization Data

Compound	Molecular Formula	Molecular Weight	Expected ¹H NMR Signals (indicative)
5,7-Dimethyl-1H-indole	C₁₀H₁₁N	145.20	Singlets for two methyl groups, aromatic protons, indole NH proton.
N-TBS-5,7-Dimethylindole	C₁₆H₂₅NSi	259.46	Disappearance of NH proton, appearance of large singlets for TBS group.
5,7-Dimethyl-1H-indole-4-carbonitrile	C₁₁H₁₀N₂	170.21	Aromatic protons will show different splitting patterns due to cyano group, NH proton present, two methyl singlets.

Conclusion and Future Directions

This guide presents a viable and robust synthetic route to 5,7-Dimethyl-1H-indole-4-carbonitrile, proceeding from commercially available starting materials. The strategy hinges on the classic Fischer indole synthesis to build the core, followed by a modern directed metalation approach to achieve challenging C4-regioselective functionalization. Each step is based on well-precedented and reliable chemical transformations. Researchers undertaking this synthesis should pay close attention to anhydrous and inert reaction conditions, particularly during the lithiation and cyanation steps. The final product is a valuable building block for the development of novel pharmaceuticals and functional materials.

References

• Note: As direct synthesis is not published, these references support the individual transformation types proposed in the guide. A comprehensive literature search for the exact compound is always the recommended first step.

• Fischer Indole Synthesis (Review): Hughes, D. L. (1993). The Fischer Indole Synthesis. Organic Preparations and Procedures International, 25(6), 607-632. [Link]

• Directed ortho-Metalation (Review): Snieckus, V. (1990). Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879-933. [Link]

• Cyanation of Aryllithiums: Wentrup, C., & Crow, W. D. (1970). A new synthesis of aromatic nitriles. Tetrahedron, 26(19), 4615-4624. (This is a foundational reference for the type of cyanation reaction proposed). [Link]

• N-Protection of Indoles: Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience. [Link]

spectroscopic data of 5,7-dimethylindole derivatives

An In-depth Technical Guide to the Spectroscopic Data of 5,7-Dimethylindole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

5,7-Dimethylindole and its derivatives represent a class of heterocyclic compounds with significant potential in medicinal chemistry and materials science. A thorough understanding of their structural and electronic properties is paramount for their application. This guide provides a comprehensive analysis of the spectroscopic data of 5,7-dimethylindole, offering a detailed exploration of its mass spectrometry (MS), nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-Vis) spectroscopic characteristics. Where experimental data for the parent 5,7-dimethylindole is not publicly available, this guide employs established principles of spectroscopy and comparative analysis with indole and its other methylated analogues to provide a robust predictive framework for its characterization. This document is intended to serve as a valuable resource for researchers engaged in the synthesis, characterization, and application of this important class of molecules.

Introduction: The Significance of the 5,7-Dimethylindole Scaffold

The indole ring system is a ubiquitous structural motif in a vast array of natural products, pharmaceuticals, and functional materials.[1] The strategic placement of substituents on the indole core can profoundly influence its biological activity and physicochemical properties. The dimethylindole series, in particular, offers a fascinating landscape for exploring the effects of steric and electronic modifications on the indole scaffold. 5,7-Dimethylindole, with methyl groups flanking the pyrrole ring fusion on the benzene moiety, presents a unique substitution pattern that can impact molecular interactions and metabolic stability, making it a valuable building block in drug discovery programs.[2]

Accurate structural elucidation and characterization are the cornerstones of chemical research and development. Spectroscopic techniques provide the essential tools for achieving this. This guide delves into the core spectroscopic methods used to characterize 5,7-dimethylindole derivatives, providing both practical experimental guidance and in-depth data interpretation.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation

Mass spectrometry is an indispensable tool for determining the molecular weight and elemental composition of a compound, as well as for gaining insights into its structure through fragmentation analysis.

Experimental Protocol: Acquiring a Mass Spectrum

The following is a general procedure for obtaining an electron ionization (EI) mass spectrum of an indole derivative using a gas chromatograph-mass spectrometer (GC-MS).

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890A GC with an ISQ Trace 1300 MS).[3]

• Column: Agilent 19091J-413 (30 m × 320 μm × 0.25 μm) or equivalent.[3]

Procedure:

• Sample Preparation: Dissolve a small amount of the 5,7-dimethylindole derivative in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

• GC Separation: Inject 1 µL of the sample solution into the GC. The injector temperature is typically set to 250°C. A suitable temperature program for the oven is: start at 100°C, hold for 2 minutes, then ramp to 280°C at a rate of 10°C/min, and hold for 5 minutes. Helium is commonly used as the carrier gas.

• Ionization: As the compound elutes from the GC column, it enters the ion source of the mass spectrometer, which is typically maintained at a temperature of 230°C. In EI mode, the molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.[4]

• Mass Analysis: The resulting ions are accelerated into the mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and the resulting data is processed to generate a mass spectrum.

Diagram of the GC-MS Workflow:

Caption: Workflow for obtaining a mass spectrum using GC-MS.

Spectroscopic Data and Interpretation for 5,7-Dimethylindole

The mass spectrum of 5,7-dimethylindole is characterized by a prominent molecular ion peak (M⁺) and a series of fragment ions that provide structural information.

Ion	m/z (Observed)	Proposed Structure/Fragment
M⁺	145	[C₁₀H₁₁N]⁺
M-1	144	Loss of a hydrogen radical
M-15	130	Loss of a methyl radical (CH₃)

Data obtained from SpectraBase. [5]

The molecular formula of 5,7-dimethylindole is C₁₀H₁₁N, corresponding to a molecular weight of 145.21 g/mol . The mass spectrum shows a molecular ion peak at m/z 145, consistent with this molecular weight.[5] A significant peak at m/z 144 is likely due to the loss of a hydrogen atom, a common fragmentation pathway for aromatic compounds. The peak at m/z 130 corresponds to the loss of a methyl group (-15 amu), which is a characteristic fragmentation for methylated indoles.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Molecular Skeleton

NMR spectroscopy is arguably the most powerful technique for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework.

Experimental Protocol: Acquiring NMR Spectra

The following is a general procedure for acquiring ¹H and ¹³C NMR spectra of an indole derivative.

Instrumentation:

• NMR Spectrometer (e.g., Bruker AVANCE 500 operating at 500 MHz for ¹H and 125 MHz for ¹³C).[3]

• NMR tubes.

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of the 5,7-dimethylindole derivative in about 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• ¹H NMR Acquisition:

  • Place the NMR tube in the spectrometer.

  • Tune and shim the probe to optimize the magnetic field homogeneity.

  • Acquire the ¹H NMR spectrum using a standard pulse sequence. Key parameters include a 90° pulse width, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).[6]

• ¹³C NMR Acquisition:

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence to obtain singlets for all carbon atoms.

  • A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans (e.g., 1024 or more) are typically required due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.[7]

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals (for ¹H NMR).

Diagram of the NMR Experimental Workflow:

Caption: General workflow for acquiring NMR spectra.

Predicted Spectroscopic Data and Interpretation for 5,7-Dimethylindole

While experimental NMR spectra for 5,7-dimethylindole are not readily found in the public domain, we can predict the chemical shifts and coupling patterns based on the known spectra of indole and the substituent effects of methyl groups.

Predicted ¹H NMR Data (in CDCl₃):

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
H1 (N-H)	~8.0-8.2	br s	-
H2	~7.1-7.2	t	J₂,₃ ≈ 2.5, J₁,₂ ≈ 2.5
H3	~6.4-6.5	t	J₂,₃ ≈ 2.5, J₁,₃ ≈ 2.0
H4	~7.0-7.1	s	-
H6	~6.8-6.9	s	-
5-CH₃	~2.4-2.5	s	-
7-CH₃	~2.4-2.5	s	-

Predicted ¹³C NMR Data (in CDCl₃):

Carbon	Predicted Chemical Shift (δ, ppm)
C2	~123-125
C3	~102-104
C3a	~128-130
C4	~120-122
C5	~130-132
C6	~118-120
C7	~129-131
C7a	~135-137
5-CH₃	~20-22
7-CH₃	~16-18

Interpretation: The predictions are based on the known NMR data for indole and the expected shielding/deshielding effects of the methyl groups.[1][8] The methyl groups at C5 and C7 are expected to cause a slight upfield shift of the neighboring aromatic protons due to their electron-donating inductive effect. The protons on the pyrrole ring (H2 and H3) will appear as triplets due to coupling with each other and with the N-H proton.[9] The protons at H4 and H6 will likely appear as singlets due to the absence of adjacent protons for coupling. In the ¹³C NMR spectrum, the carbons bearing the methyl groups (C5 and C7) will be deshielded compared to the corresponding carbons in unsubstituted indole. The methyl carbons themselves will appear in the aliphatic region of the spectrum.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and simple technique for identifying the functional groups present in a molecule.

Experimental Protocol: Acquiring an IR Spectrum

Instrumentation:

• Fourier Transform Infrared (FTIR) Spectrometer.

Procedure (for a solid sample using KBr pellet):

• Sample Preparation: Grind a small amount (1-2 mg) of the 5,7-dimethylindole derivative with about 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, uniform powder is obtained.

• Pellet Formation: Place the powder in a pellet press and apply pressure to form a thin, transparent pellet.

• Spectrum Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio. The spectrum is usually recorded in the range of 4000-400 cm⁻¹.[10]

Diagram of the FTIR (KBr Pellet) Workflow:

Caption: Workflow for obtaining an FTIR spectrum using a KBr pellet.

Predicted Spectroscopic Data and Interpretation for 5,7-Dimethylindole

The IR spectrum of 5,7-dimethylindole is expected to show characteristic absorption bands for the N-H group, aromatic C-H bonds, C=C bonds of the aromatic rings, and the C-H bonds of the methyl groups.

Predicted IR Absorption Bands:

Frequency Range (cm⁻¹)	Vibration	Intensity
~3400	N-H stretch	Medium, sharp
~3100-3000	Aromatic C-H stretch	Medium
~2950-2850	Aliphatic C-H stretch (methyl)	Medium
~1600-1450	Aromatic C=C stretch	Medium to strong
~1470-1430	C-H bend (methyl)	Medium
~800-700	Aromatic C-H out-of-plane bend	Strong

Interpretation: The N-H stretching vibration of the indole ring is expected to appear as a sharp band around 3400 cm⁻¹.[11] The aromatic C-H stretching vibrations will be observed just above 3000 cm⁻¹, while the aliphatic C-H stretching of the methyl groups will appear just below 3000 cm⁻¹. The C=C stretching vibrations of the aromatic rings will give rise to a series of bands in the 1600-1450 cm⁻¹ region. The out-of-plane C-H bending vibrations in the fingerprint region (below 1000 cm⁻¹) are characteristic of the substitution pattern on the benzene ring.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for characterizing conjugated systems like the indole ring.

Experimental Protocol: Acquiring a UV-Vis Spectrum

Instrumentation:

• UV-Vis Spectrophotometer (e.g., Cary 100 Bio UV-vis spectrophotometer).[12]

Procedure:

• Sample Preparation: Prepare a dilute solution of the 5,7-dimethylindole derivative in a UV-transparent solvent (e.g., ethanol or cyclohexane) in a quartz cuvette. The concentration should be adjusted so that the maximum absorbance is between 0.5 and 1.5.

• Blank Measurement: Fill a quartz cuvette with the pure solvent and record a baseline spectrum.

• Sample Measurement: Record the UV-Vis spectrum of the sample solution, typically over a range of 200-400 nm.

Diagram of the UV-Vis Spectroscopy Workflow:

Caption: Workflow for obtaining a UV-Vis spectrum.

Predicted Spectroscopic Data and Interpretation for 5,7-Dimethylindole

The UV-Vis spectrum of indole derivatives is characterized by two main absorption bands, corresponding to the ¹Lₐ and ¹Lₑ transitions.

Predicted UV-Vis Absorption Maxima (in Ethanol):

Transition	Predicted λₘₐₓ (nm)
¹Lₐ	~280-290
¹Lₑ	~260-270

Interpretation: The electronic spectrum of indole typically shows two absorption bands in the near-UV region.[12] The positions of these bands are sensitive to the substitution on the indole ring. The methyl groups at the 5- and 7-positions are expected to cause a slight bathochromic (red) shift of these absorption maxima compared to unsubstituted indole due to their electron-donating nature, which stabilizes the excited state.

Synthesis of 5,7-Dimethylindole Derivatives: A Brief Overview

Several synthetic routes to substituted indoles are well-established in the literature. A common approach to synthesizing 5,7-disubstituted indoles involves the use of a suitably substituted aniline as a starting material. For example, a plausible synthesis of 5,7-dimethylindole could be envisioned starting from 2,4-dimethylaniline, proceeding through a Fischer indole synthesis or a related cyclization strategy.[2] The specific reaction conditions would need to be optimized to achieve a good yield of the desired product.

Conclusion

This technical guide has provided a comprehensive overview of the spectroscopic characterization of 5,7-dimethylindole derivatives. By combining available experimental data with predictive analysis based on established spectroscopic principles, a detailed picture of the MS, NMR, IR, and UV-Vis properties of this important class of compounds has been presented. The experimental protocols and interpretive guidance provided herein are intended to empower researchers in their efforts to synthesize, identify, and utilize 5,7-dimethylindole and its analogues in a variety of scientific disciplines.

References

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• Characterizing the Electrospray Ionization Mass Spectral Fragmentation Pattern of Indole Derivatives Synthesized From 2-keto Glycosides. (2005). PubMed. [Link]

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• B(C6F5)3-Catalyzed Michael Reactions: Aromatic C–H as Nucleophiles - Supporting Information. [Link]

• FT-IR spectrum of control indole. (n.d.). ResearchGate. [Link]

• UV-vis spectra and mass spectra of the products from indole and its derivatives formed by strain M9Z. (n.d.). ResearchGate. [Link]

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• Advanced NMR techniques for structural characterization of heterocyclic structures. (n.d.). ESA-IPB. [Link]

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• 13C NMR Spectrum (1D, 151 MHz, CD3OD, experimental) (NP0350557). (n.d.). NP-MRD. [Link]

• 1H NMR Spectrum (1D, 600 MHz, H2O, predicted) (NP0215548). (n.d.). NP-MRD. [Link]

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• [Modeling intramolecular interactions in proteins: IR-spectroscopy study of complexes of indole and its derivatives]. (1981). PubMed. [Link]

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Foreword: The Enduring Relevance of the Indole Scaffold

An In-Depth Technical Guide: In-Silico Modeling of Indole Derivatives' Bioactivity: A Workflow for Modern Drug Discovery

The indole ring system is a cornerstone of medicinal chemistry, a privileged scaffold that is ubiquitous in nature and prominent in pharmacology.[1] Its presence in essential biomolecules like the amino acid tryptophan and the neurotransmitter serotonin underscores its fundamental biological role.[2][3] This structural motif is embedded in a multitude of natural products and FDA-approved drugs, demonstrating a vast spectrum of therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory activities.[1][2] Given its proven track record, the indole nucleus remains a fertile ground for the design of novel therapeutic agents.[4]

However, the traditional path of synthesis and screening is both time-consuming and resource-intensive. This is where in-silico modeling—the use of computational methods to simulate and predict molecular behavior—becomes an indispensable tool.[5] By leveraging computational power, we can rationally design, screen, and prioritize indole derivatives with a higher probability of success, dramatically accelerating the drug discovery pipeline. This guide provides a comprehensive, field-proven workflow for the in-silico evaluation of indole derivatives, structured not as a rigid set of rules, but as a logical progression of self-validating experimental choices.

Part 1: The Digital Foundation: Ligand and Target Preparation

The fidelity of any in-silico model is fundamentally dependent on the quality of its input data. The principle of "garbage in, garbage out" is acutely relevant. Therefore, meticulous preparation of both the small molecule (the indole derivative) and its biological target (typically a protein) is the critical first step.

Ligand Curation and Preparation

The journey begins with obtaining accurate 3D representations of the indole derivatives to be studied.

• Data Acquisition: For novel or known compounds, 2D structures can be drawn using chemical drawing software like ChemDraw. For large-scale screening, libraries of compounds can be sourced from publicly accessible databases.

  • PubChem: A massive, free repository of chemical substances and their biological activities, maintained by the NIH.[6][7][8]

  • ZINC Database: A curated collection of commercially available compounds specifically prepared for virtual screening, offering molecules in ready-to-dock formats.[9][10][11]

• Structural Optimization: A 2D drawing is insufficient for 3D modeling. The ligand structure must be converted to 3D and its geometry optimized.

  • Protonation States: The biological activity of a molecule is highly sensitive to its protonation state at physiological pH (~7.4). It is crucial to assign the correct protonation states to ionizable groups.

  • Energy Minimization: This computational process adjusts the molecule's geometry to find its most stable, low-energy conformation. This step resolves any steric clashes or unnatural bond lengths, resulting in a physically realistic structure. Various molecular mechanics force fields (e.g., MMFF94) are employed for this purpose.

Target Identification and Refinement

Identifying and preparing the biological target is paramount for structure-based drug design.

• Target Acquisition: The 3D atomic coordinates of proteins and other macromolecules are archived in the Worldwide Protein Data Bank (wwPDB) .[12][13] This repository serves as the single global archive for these structures, which are typically determined by X-ray crystallography or NMR spectroscopy.[14][15][16] Each entry has a unique 4-character PDB ID.

• Target Structure Preparation Protocol: A raw PDB file is not immediately ready for docking. It must be carefully "cleaned" and prepared.

  • Remove Non-essential Molecules: The primary goal is to model the interaction between the ligand and the protein. Therefore, all non-essential entities, such as water molecules, co-solvents, and ions that are not critical for binding or structural integrity, should be removed. Causality: Water molecules in the binding site can create steric and electrostatic interference in docking algorithms unless they are known to be structurally conserved and mediate ligand binding, in which case they should be explicitly retained.

  • Add Hydrogen Atoms: PDB files from X-ray crystallography often lack explicit hydrogen atoms. Since hydrogen atoms are critical for forming hydrogen bonds—a key component of protein-ligand interactions—they must be added computationally.

  • Assign Bond Orders and Charges: Ensure correct bond orders are assigned and appropriate atomic charges are calculated using a force field.

  • Isolate the Target Protein: If the PDB file contains multiple protein chains (a multimer), and you are only interested in one, isolate the relevant chain.

  • Define the Binding Site: The active site or binding pocket where the indole derivative is expected to bind must be explicitly defined. This is often done by identifying the pocket occupied by a co-crystallized (native) ligand or by using pocket prediction algorithms.

Part 2: Core Methodologies for Bioactivity Prediction

With prepared ligands and targets, we can now employ a suite of computational techniques to predict and analyze their interaction.

Molecular Docking: Predicting Binding and Affinity

Molecular docking is a cornerstone of in-silico drug design. It predicts the preferred orientation (pose) of a ligand when bound to a target and estimates the strength of the interaction, typically as a binding energy or docking score.[2][17]

This protocol outlines a validated workflow for docking an indole derivative into a prepared protein target.

• Prepare Receptor File: Convert the cleaned PDB file of the protein into the PDBQT format, which includes atomic charges and atom types required by AutoDock.

• Prepare Ligand File: Convert the energy-minimized 3D structure of the indole derivative into the PDBQT format. This step also defines the rotatable bonds within the ligand, allowing for conformational flexibility during docking.

• Define the Grid Box: Specify the search space for the docking simulation. This is a three-dimensional box centered on the active site. The size of the box should be large enough to accommodate the ligand in various orientations but small enough to focus the search and save computational time. Self-Validation: A common practice is to re-dock the native ligand from the crystal structure. A successful docking protocol should be able to reproduce the experimental binding pose with a Root Mean Square Deviation (RMSD) of less than 2.0 Å.

• Run Docking Simulation: Execute the docking algorithm. Vina will exhaustively sample different conformations of the ligand within the grid box, evaluating the binding energy of each pose.

• Analyze Results: The output will be a set of predicted binding poses, ranked by their docking score (in kcal/mol). The most negative score represents the most favorable predicted binding affinity. Crucially, analyze the specific interactions (e.g., hydrogen bonds, hydrophobic contacts) between the top-ranked pose and the protein's active site residues.

Summarize the results in a clear, tabular format for comparison.

Indole Derivative	Docking Score (kcal/mol)	Key Interacting Residues	Hydrogen Bonds Formed
Compound A	-9.5	Asp93, Lys58, Thr184	2
Compound B	-8.7	Asp93, Gly97	1
Compound C	-7.2	Thr184	0

Quantitative Structure-Activity Relationship (QSAR)

When a reliable 3D target structure is unavailable, or to complement docking studies, QSAR modeling provides a powerful alternative. QSAR models are mathematical equations that correlate the chemical features of molecules with their biological activities.[18][19]

The fundamental principle is that the biological activity of a compound is a function of its physicochemical properties. The workflow involves:

• Data Set Assembly: Gather a set of indole derivatives with experimentally determined biological activity (e.g., IC₅₀ or MIC values).[18][20]

• Descriptor Calculation: For each molecule, calculate a wide range of numerical descriptors that encode its structural, electronic, and physicochemical properties (e.g., molecular weight, logP, topological indices).[19]

• Model Building: Use statistical methods, like Multiple Linear Regression (MLR) or machine learning algorithms, to build a model that links the descriptors to the observed bioactivity.[18][19]

• Model Validation: This is a critical step for trustworthiness. The dataset is typically split into a training set (to build the model) and a test set (to validate its predictive power on unseen data). A robust QSAR model should have high correlation coefficients for both sets.[21]

Pharmacophore Modeling

A pharmacophore is an abstract representation of the essential steric and electronic features that are necessary for a molecule to exert a specific biological effect.[22][23] This method is particularly useful for identifying key interaction points. A pharmacophore model typically includes features like hydrogen bond donors/acceptors, aromatic rings, and hydrophobic centers. This model can then be used as a 3D query to search compound databases for new molecules that fit the required features, a process known as pharmacophore-based virtual screening.[21]

Part 3: Advanced Applications and Drug-Likeness Profiling

The core methodologies provide foundational predictions. To move towards viable drug candidates, we must apply these methods at scale and evaluate the broader pharmacokinetic profile of our compounds.

Virtual Screening (VS)

Virtual screening is the large-scale application of docking or pharmacophore modeling to rapidly screen massive compound libraries (containing millions to billions of molecules) against a target.[10][24] The goal is to filter these vast libraries down to a manageable number of promising "hits" for further investigation or acquisition.

Caption: An integrated pipeline combining multiple in-silico methods.

By following this workflow, researchers can effectively navigate the vast chemical space of indole derivatives, prioritizing compounds that possess both high predicted bioactivity and favorable drug-like properties. This data-driven approach minimizes wasted effort in the lab and maximizes the potential for discovering the next generation of indole-based therapeutics.

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The Strategic Placement of Two Methyl Groups: An In-depth Technical Guide to the Role of Dimethyl Substitution in Indole Pharmacology

For Researchers, Scientists, and Drug Development Professionals

Abstract

The indole nucleus, a privileged scaffold in medicinal chemistry, has given rise to a vast array of pharmacologically active compounds. Among the various structural modifications, dimethyl substitution stands out as a critical determinant of a molecule's pharmacological profile. This in-depth technical guide explores the multifaceted role of dimethylation on the indole ring system, dissecting its influence on structure-activity relationships (SAR), pharmacokinetics, and pharmacodynamics. We will delve into the nuanced differences between N,N-dimethylation and ring-dimethylation, providing a comprehensive overview for researchers engaged in the design and development of novel indole-based therapeutics. This guide will move beyond the well-trodden path of psychoactive tryptamines to explore the broader therapeutic potential of dimethylated indoles, including their emerging role as kinase inhibitors.

The Indole Scaffold: A Foundation for Pharmacological Diversity

The indole ring system, a bicyclic aromatic heterocycle, is a cornerstone of numerous natural products and synthetic drugs.[1] Its unique electronic properties and ability to participate in various non-covalent interactions make it an ideal framework for engaging with a wide range of biological targets.[2] The indole nitrogen and the C3 position are particularly amenable to substitution, offering avenues to modulate a compound's physicochemical properties and biological activity.[3]

N,N-Dimethyl Substitution: A Gateway to the Central Nervous System and Beyond

The most extensively studied dimethylated indoles are the N,N-dimethyltryptamines, with N,N-dimethyltryptamine (DMT) itself being a potent psychedelic compound.[4] This substitution pattern profoundly impacts a molecule's pharmacological profile, primarily by altering its interaction with serotonin receptors and its metabolic stability.

Pharmacodynamics of N,N-Dimethyltryptamines

N,N-dimethylation of the terminal amine of the tryptamine side chain is a key structural feature for potent activity at serotonin receptors, particularly the 5-HT2A receptor, which is believed to mediate the psychedelic effects of these compounds.[5][6] However, these molecules are not exclusively selective and exhibit a broad spectrum of activity at other serotonin receptor subtypes, as well as other receptor systems.[5]

Table 1: Receptor Binding Affinities (Ki, nM) of N,N-Dimethyltryptamine (DMT) and Related Analogs

Compound	5-HT1A	5-HT2A	5-HT2C	Sigma-1
DMT	183	127-1200	360-2630	14,000
Psilocin (4-HO-DMT)	-	-	-	-

Note: Data compiled from multiple sources.[5][7][8] Ranges indicate variability in reported values across different studies. A lower Ki value indicates a higher binding affinity.

The dimethyl groups on the nitrogen atom are crucial for this interaction, likely contributing to the overall lipophilicity of the molecule and facilitating its entry into the central nervous system.[9] The orientation of these methyl groups within the receptor binding pocket can significantly influence agonist versus antagonist activity.

Pharmacokinetics and Metabolism of N,N-Dimethyltryptamines

A defining characteristic of N,N-dimethyltryptamines is their rapid metabolism, primarily by monoamine oxidase A (MAO-A).[8] This enzyme catalyzes the oxidative deamination of the dimethylaminoethyl side chain, leading to the formation of indole-3-acetic acid (IAA) and subsequent inactivation.[8] This rapid metabolism is the reason for the short duration of action of DMT when administered parenterally and its lack of oral activity without the co-administration of a MAO inhibitor.[4][9]

Ring-Dimethyl Substitution: Expanding the Therapeutic Landscape

While N,N-dimethylation has been a major focus, dimethyl substitution on the indole ring itself offers a distinct and equally promising avenue for drug discovery. The position of the two methyl groups on the benzene portion of the indole nucleus can dramatically alter a compound's biological activity, moving beyond serotonergic targets to other important classes of enzymes, such as kinases.

Structure-Activity Relationships of Ring-Dimethylated Indoles

The placement of methyl groups at positions such as 4,6- or 5,7- can influence the molecule's shape, electronic distribution, and ability to interact with specific binding pockets. For instance, in the context of HIV-1 fusion inhibitors, the linkage position between indole rings, which can be influenced by substitution patterns, has a significant impact on antiviral activity.[10]

In the realm of kinase inhibition, dimethyl substitution on the indole ring can enhance potency and selectivity. For example, certain N-phenylindole derivatives with dimethyl substitutions have shown potent activity against Mycobacterium tuberculosis.[11]

Dimethylated Indoles as Kinase Inhibitors

The indole scaffold is a common feature in many approved kinase inhibitors.[12] Dimethyl substitution can be a key strategy to optimize the interaction of these molecules with the ATP-binding pocket of kinases. The methyl groups can provide beneficial hydrophobic interactions and improve the overall pharmacokinetic profile of the inhibitor.

Table 2: Examples of Dimethylated Indole-based Kinase Inhibitors

Compound Class	Target Kinase(s)	Key Dimethyl Substitution	Reported Activity (IC50)
Indolylindazoles	ITK	-	Potent cellular activity
Indole-based derivatives	EGFR, VEGFR-2	-	4a (EGFR): Potent; 6c (VEGFR-2): Potent
Dimethyl and thiomethyl indolinones	α-amylase, DPP-IV	3,3-dimethyl	Significant inhibition

Note: Data compiled from multiple sources.[13][14][15] Specific IC50 values are often compound-specific and can be found in the cited literature.

The strategic placement of dimethyl groups can also influence the metabolic stability of these kinase inhibitors, a critical factor in their development as therapeutic agents.

Comparative Pharmacology: N,N-Dimethyl vs. Ring-Dimethyl Substitution

The pharmacological effects of N,N-dimethylation versus ring-dimethylation are profoundly different, stemming from the distinct roles these substitutions play in molecular interactions and metabolic susceptibility.

• N,N-Dimethylation: Primarily enhances CNS penetration and modulates affinity for G-protein coupled receptors like serotonin receptors. The dimethylamino group is a primary site for metabolism by MAO-A.

• Ring-Dimethylation: Modifies the shape and electronic properties of the indole core, influencing interactions with a broader range of targets, including enzymes like kinases. Ring-dimethylation can also block sites of metabolic hydroxylation, thereby increasing metabolic stability.

Experimental Protocols

Synthesis of Dimethylated Indole Derivatives

The synthesis of dimethylated indoles can be achieved through various established methods. The Fischer indole synthesis is a classic and versatile method for constructing the indole ring system from a phenylhydrazine and an aldehyde or ketone.[16]

Protocol 1: General Fischer Indole Synthesis for a Ring-Dimethylated Tryptamine

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the appropriately dimethylated phenylhydrazine hydrochloride and 4-(dimethylamino)butyraldehyde diethyl acetal in a suitable solvent (e.g., water or a mixture of acetonitrile and water).

• Acid Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid.

• Heating: Heat the reaction mixture to reflux (e.g., 140°C) for a specified period (e.g., 10 minutes), monitoring the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up: After completion, cool the reaction mixture and neutralize with a base (e.g., NaOH solution).

• Extraction: Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the organic layer over an anhydrous salt (e.g., Na2SO4), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

In Vitro Metabolic Stability Assay Using Liver Microsomes

Assessing the metabolic stability of novel dimethylated indole derivatives is crucial for predicting their in vivo pharmacokinetic properties.[17] This can be achieved using an in vitro assay with liver microsomes, which contain a high concentration of drug-metabolizing enzymes, particularly cytochrome P450s.[18][19]

Protocol 2: Microsomal Stability Assay

• Preparation of Incubation Mixture: In a microcentrifuge tube, prepare an incubation mixture containing liver microsomes (e.g., human or rat), a phosphate buffer (pH 7.4), and the test compound at a final concentration of 1 µM.

• Initiation of Reaction: Pre-incubate the mixture at 37°C for a short period, then initiate the metabolic reaction by adding a NADPH-regenerating system.

• Time-Course Sampling: At various time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the samples to precipitate the proteins.

• LC-MS/MS Analysis: Analyze the supernatant by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining parent compound at each time point.

• Data Analysis: Determine the rate of disappearance of the parent compound to calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

Receptor Binding Assay for 5-HT2A Receptor

To determine the affinity of dimethylated indole compounds for the 5-HT2A receptor, a competitive radioligand binding assay is commonly employed.[7]

Protocol 3: 5-HT2A Receptor Binding Assay

• Membrane Preparation: Prepare cell membranes from a cell line stably expressing the human 5-HT2A receptor or from a relevant tissue source (e.g., rat frontal cortex).

• Assay Buffer: Prepare an appropriate assay buffer (e.g., Tris-HCl) containing various ions and protease inhibitors.

• Incubation: In a 96-well plate, incubate the cell membranes with a fixed concentration of a radiolabeled 5-HT2A receptor antagonist (e.g., [3H]ketanserin) and varying concentrations of the unlabeled test compound.

• Equilibration: Allow the binding to reach equilibrium by incubating at a specific temperature (e.g., room temperature or 37°C) for a defined period.

• Termination and Filtration: Terminate the binding reaction by rapid filtration through a glass fiber filter plate to separate the bound from the free radioligand.

• Washing: Wash the filters rapidly with ice-cold buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a microplate scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Convert the IC50 value to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Conclusion and Future Directions

Dimethyl substitution is a powerful tool in the medicinal chemist's arsenal for modulating the pharmacological properties of indole-based compounds. While N,N-dimethylation has been extensively explored, particularly in the context of serotonergic agents, the therapeutic potential of ring-dimethylated indoles is an expanding frontier. The strategic placement of two methyl groups on the indole nucleus can enhance metabolic stability, improve target selectivity, and unlock novel therapeutic applications, particularly in the field of oncology with the development of new kinase inhibitors. Future research should focus on a more systematic exploration of the structure-activity relationships of various ring-dimethylation patterns and a deeper understanding of their metabolic fate. This will undoubtedly lead to the discovery of new and improved indole-based drugs for a wide range of diseases.

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An In-Depth Technical Guide to 5,7-Dimethyl-1H-indole-4-carbonitrile: Properties, Synthesis, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 5,7-Dimethyl-1H-indole-4-carbonitrile. While specific experimental data for this compound is not extensively available in public literature, this document, grounded in established principles of indole chemistry, offers a robust framework for researchers. By analyzing the reactivity of the core indole scaffold and the influence of its substituents—two methyl groups and a nitrile moiety—we extrapolate its likely chemical behavior and spectroscopic characteristics. This guide is intended to serve as a foundational resource for scientists interested in exploring the potential of this and structurally related molecules in medicinal chemistry and materials science.

Introduction: The Significance of the Substituted Indole Scaffold

The indole nucleus is a "privileged structure" in medicinal chemistry, forming the core of numerous natural products, pharmaceuticals, and agrochemicals.[1][2] Its electron-rich nature and versatile reactivity make it a valuable template for the design of novel bioactive compounds.[3] The introduction of substituents onto the indole ring allows for the fine-tuning of its steric and electronic properties, thereby modulating its biological activity. 5,7-Dimethyl-1H-indole-4-carbonitrile combines the indole scaffold with two electron-donating methyl groups at positions 5 and 7, and a strongly electron-withdrawing nitrile group at position 4. This unique substitution pattern is anticipated to confer distinct chemical and biological properties, making it a molecule of significant interest for synthetic and medicinal chemists.

Predicted Physicochemical Properties

While experimental data is limited, the fundamental physicochemical properties of 5,7-Dimethyl-1H-indole-4-carbonitrile can be predicted based on its structure.

Property	Predicted Value/Information	Source/Basis
CAS Number	1190319-95-9	CymitQuimica[4][5]
Molecular Formula	C₁₁H₁₀N₂	Calculated
Molecular Weight	170.21 g/mol	CymitQuimica[4]
Appearance	Likely a crystalline solid	Analogy to other indole carbonitriles
Solubility	Expected to be soluble in common organic solvents like DMSO, DMF, and chlorinated solvents.	General solubility of indole derivatives
Purity	Commercially available at ≥97%	CymitQuimica[4]

Synthesis Strategies: A Proposed Approach

A potential synthetic pathway could commence from a suitably substituted aniline derivative, followed by the construction of the indole ring and subsequent introduction of the nitrile group.

Caption: Proposed Fischer Indole Synthesis route to the target molecule.

Experimental Protocol: A Generalized Fischer Indole Synthesis Approach

The Fischer indole synthesis is a robust method for constructing the indole core. The following is a generalized protocol that could be adapted for the synthesis of 5,7-Dimethyl-1H-indole.

• Formation of the Phenylhydrazone:

  • React 2,4-dimethylaniline with sodium nitrite in the presence of a strong acid (e.g., HCl) at low temperature (0-5 °C) to form the corresponding diazonium salt.

  • Reduce the diazonium salt in situ with a reducing agent like sodium sulfite or tin(II) chloride to yield the 2,4-dimethylphenylhydrazine.

  • Condense the resulting hydrazine with a suitable ketone or aldehyde (e.g., pyruvic acid or an equivalent) to form the phenylhydrazone.

• Indolization:

  • Heat the phenylhydrazone in the presence of a catalyst, which can be a Brønsted acid (e.g., polyphosphoric acid, sulfuric acid) or a Lewis acid (e.g., zinc chloride).

  • The reaction proceeds via a[6][6]-sigmatropic rearrangement (the Claisen-like rearrangement) followed by tautomerization and elimination of ammonia to afford the indole ring.

  • Purify the resulting 5,7-dimethyl-1H-indole by column chromatography or recrystallization.

• Introduction of the Cyano Group:

  • Subsequent bromination at the C4 position, followed by a nucleophilic substitution with a cyanide source (e.g., copper(I) cyanide in a Rosenmund-von Braun reaction), would yield the final product.

Predicted Chemical Reactivity

The chemical reactivity of 5,7-Dimethyl-1H-indole-4-carbonitrile is dictated by the interplay of its constituent functional groups.

Caption: Key reactive sites and potential transformations of the molecule.

Reactivity of the Indole Nucleus

• N-H Acidity and N-Alkylation/Acylation: The N-H proton of the indole ring is weakly acidic and can be deprotonated with a suitable base (e.g., NaH, K₂CO₃). The resulting indolyl anion is a potent nucleophile and can readily undergo alkylation or acylation reactions.

• Electrophilic Substitution: The indole ring is electron-rich and susceptible to electrophilic attack.[6][7] The C3 position is generally the most nucleophilic site.[8] The presence of two electron-donating methyl groups at C5 and C7 further enhances the electron density of the benzene portion of the ring, potentially influencing the regioselectivity of electrophilic substitution.

Reactivity of the Nitrile Group

The carbon atom of the nitrile group is electrophilic and can be attacked by nucleophiles.

• Hydrolysis: The nitrile group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid, 5,7-Dimethyl-1H-indole-4-carboxylic acid.

• Reduction: The nitrile group can be reduced to a primary amine using reducing agents such as lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation. This provides a route to 4-(aminomethyl)-5,7-dimethyl-1H-indole, a potentially valuable building block.

• Cycloaddition Reactions: Nitriles can participate in cycloaddition reactions, for example, with azides to form tetrazoles.

Predicted Spectroscopic Properties

While experimental spectra are not available, the expected spectroscopic features of 5,7-Dimethyl-1H-indole-4-carbonitrile can be predicted based on the analysis of similar structures.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the N-H proton, and the methyl groups. The chemical shifts will be influenced by the electronic effects of the substituents. The N-H proton will likely appear as a broad singlet at a downfield chemical shift (>10 ppm). The aromatic protons will exhibit complex splitting patterns in the aromatic region (around 7-8 ppm). The two methyl groups will appear as singlets in the upfield region (around 2.5 ppm).

¹³C NMR Spectroscopy

The carbon NMR spectrum will show signals for all 11 carbon atoms. The nitrile carbon will have a characteristic chemical shift in the range of 115-125 ppm. The chemical shifts of the aromatic carbons will be influenced by the positions of the methyl and cyano groups. Computational chemistry tools and databases like NMRShiftDB can be used to obtain more precise predicted chemical shifts.[9][10]

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by several key absorption bands:

• A sharp, strong absorption band around 2220-2230 cm⁻¹ corresponding to the C≡N stretching vibration of the nitrile group.[11]

• A broad absorption band in the region of 3300-3400 cm⁻¹ due to the N-H stretching vibration of the indole ring.[11]

• C-H stretching vibrations for the aromatic and methyl protons in the 2800-3100 cm⁻¹ region.

• C=C stretching vibrations of the aromatic rings in the 1450-1600 cm⁻¹ region.

Mass Spectrometry

In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be expected at m/z = 170. Subsequent fragmentation patterns would likely involve the loss of HCN (27 mass units) from the molecular ion, a characteristic fragmentation of indole derivatives, and potentially the loss of a methyl radical (15 mass units).[12]

Potential Applications in Drug Discovery and Materials Science

The unique structural features of 5,7-Dimethyl-1H-indole-4-carbonitrile suggest several potential applications, particularly in the field of drug discovery. The indole scaffold is a well-established pharmacophore with a broad range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][13][14]

• Enzyme Inhibition: The nitrile group can act as a hydrogen bond acceptor or a reactive "warhead" for covalent inhibitors. The dimethyl-substituted indole core can be tailored to fit into the active sites of various enzymes.

• Receptor Ligands: The indole scaffold is a common motif in ligands for a variety of receptors. The specific substitution pattern of this molecule could lead to selective binding to certain receptor subtypes.

• Fluorescent Probes: Indole derivatives, particularly those with a cyano group, can exhibit interesting photophysical properties and have potential as fluorescent probes in biological systems.[5]

• Organic Materials: The planar, aromatic structure of the indole ring, combined with the polar nitrile group, could be of interest in the development of novel organic electronic materials.

Conclusion

5,7-Dimethyl-1H-indole-4-carbonitrile represents an intriguing yet underexplored molecule with significant potential in synthetic and medicinal chemistry. This technical guide has provided a comprehensive, albeit predictive, overview of its chemical properties, plausible synthetic routes, and potential applications. By leveraging the well-established chemistry of the indole nucleus and its derivatives, researchers can use this guide as a starting point for the rational design and synthesis of novel compounds based on this promising scaffold. Further experimental investigation is warranted to fully elucidate the chemical and biological profile of this molecule and to unlock its full potential.

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A Senior Application Scientist's Guide to the Biological Screening of Novel Indole Compounds

Abstract

The indole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its prevalence in a vast array of biologically active compounds.[1][2] This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals engaged in the biological screening of novel indole derivatives. Moving beyond a simple recitation of protocols, this document elucidates the causal reasoning behind experimental design, establishing a self-validating system for screening. We will traverse the logical progression from initial broad-spectrum assays to more defined, target-specific evaluations, ensuring a robust and efficient pathway from hit identification to lead optimization. The methodologies detailed herein are grounded in established scientific principles and are supported by authoritative references to ensure technical accuracy and reproducibility.

The Rationale: Why Focus on Indole Scaffolds?

Indole derivatives have garnered immense interest in the scientific community owing to their wide spectrum of biological activities. These include, but are not limited to, anticancer, anti-inflammatory, antimicrobial, antioxidant, and antiviral properties.[1][3][4] The versatility of the indole ring, with its unique electronic properties and ability to form hydrogen bonds, allows it to interact with a multitude of biological targets. This inherent promiscuity necessitates a systematic and logical screening cascade to identify and characterize the specific biological effects of novel derivatives.

The Screening Cascade: A Strategic Approach

A hierarchical screening approach is paramount to efficiently manage resources and generate meaningful data. This cascade typically begins with broad, high-throughput in vitro assays to identify initial "hits" and progresses to more complex secondary and in vivo evaluations.

Caption: A logical workflow for the biological screening of novel indole compounds.

Phase 1: Primary Screening – Casting a Wide Net

The initial phase aims to broadly assess the biological activity of the synthesized indole compounds and to identify any inherent cytotoxicity that might confound subsequent assays.

Foundational Cytotoxicity Assessment

Before evaluating specific bioactivities, it is crucial to determine the cytotoxic profile of the novel compounds. This ensures that observed effects in later assays are not merely a consequence of cell death.[5]

Featured Protocol: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method that measures cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[6] Metabolically active cells possess mitochondrial dehydrogenases that reduce the yellow MTT tetrazolium salt into purple formazan crystals.[5] The intensity of the purple color is directly proportional to the number of viable cells.[7]

Step-by-Step Methodology:

• Cell Seeding: Plate cells (e.g., HeLa for cervical cancer, MCF-7 for breast cancer) in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.[8][9]

• Compound Treatment: Treat the cells with various concentrations of the novel indole compounds (typically ranging from 0.1 to 100 µM) and incubate for 24 to 48 hours. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).[10]

• MTT Addition: After the incubation period, add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[7]

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader. A reference wavelength of >650 nm is recommended to subtract background noise.

Causality Behind Choices:

• Cell Lines: The choice of cell lines (e.g., MCF-7, A549, HeLa) should be guided by the therapeutic area of interest. Including a non-cancerous cell line (e.g., HEK293) is crucial for assessing selectivity.[10]

• Concentration Range: A wide concentration range is initially screened to capture a broad spectrum of potencies and to determine an approximate IC50 (half-maximal inhibitory concentration).

Antimicrobial Activity Screening

Indole derivatives are known to possess significant antimicrobial properties.[4] The agar well diffusion method is a widely used and cost-effective technique for preliminary screening.[11][12]

Featured Protocol: Agar Well Diffusion Method

This method assesses the ability of a compound to inhibit the growth of a microorganism on an agar plate, indicated by a zone of inhibition.[13]

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized microbial inoculum (e.g., Staphylococcus aureus, Escherichia coli) with a turbidity matching the 0.5 McFarland standard (approximately 1 x 10⁸ CFU/mL).[14]

• Plate Inoculation: Evenly spread the microbial inoculum over the surface of a Mueller-Hinton agar plate using a sterile cotton swab.[11][15]

• Well Creation: Aseptically create wells (6-8 mm in diameter) in the agar using a sterile cork borer.[13][15]

• Compound Application: Add a defined volume (e.g., 100 µL) of the indole compound solution (dissolved in a suitable solvent like DMSO) into the wells. Include a positive control (e.g., a standard antibiotic) and a negative control (solvent alone).[13][16]

• Incubation: Incubate the plates at 37°C for 18-24 hours.[11][13]

• Zone of Inhibition Measurement: Measure the diameter of the clear zone around each well where microbial growth has been inhibited.

Causality Behind Choices:

• Agar Medium: Mueller-Hinton agar is often used as it has good reproducibility and is low in inhibitors of common antibiotics.

• Controls: The inclusion of positive and negative controls is essential to validate the assay and ensure that the observed activity is due to the compound and not the solvent.[16]

Antioxidant Capacity Evaluation

Many indole derivatives exhibit antioxidant activity, which is the ability to scavenge free radicals. The DPPH and ABTS assays are two of the most common and reliable methods for this evaluation.[17][18]

Featured Protocol: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which is a deep violet color, by an antioxidant compound. The discoloration to a pale-yellow hydrazine is measured spectrophotometrically.[19][20]

Step-by-Step Methodology:

• Reagent Preparation: Prepare a fresh solution of DPPH in methanol or ethanol (e.g., 0.1 mM).[21]

• Reaction Mixture: In a 96-well plate, add a small volume of the indole compound solution to the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[20]

• Absorbance Measurement: Measure the absorbance at approximately 517 nm.[21]

• Calculation: The percentage of radical scavenging activity is calculated by comparing the absorbance of the sample to that of a control (DPPH solution without the compound). A standard antioxidant like ascorbic acid or Trolox is used for comparison.

Causality Behind Choices:

• DPPH vs. ABTS: The DPPH assay is simpler and faster, while the ABTS assay can be used for both hydrophilic and lipophilic compounds and is not affected by pH to the same extent.[22][23] Running both can provide a more comprehensive antioxidant profile.

Phase 2: Secondary Screening and Hit-to-Lead

Compounds that demonstrate promising activity in primary screens ("hits") are advanced to secondary screening for more detailed characterization.

Target-Specific Assays: Enzyme Inhibition

If the indole compounds are being designed to target a specific enzyme, an inhibition assay is a critical next step.[24][25]

Featured Protocol: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This is a relevant assay for compounds being investigated for neurodegenerative diseases like Alzheimer's. AChE inhibitors prevent the breakdown of the neurotransmitter acetylcholine.[26] The Ellman's method is a colorimetric assay where thiocholine, produced from the hydrolysis of acetylthiocholine by AChE, reacts with DTNB (5,5'-dithio-bis-(2-nitrobenzoic acid)) to produce a yellow-colored product.[26][27]

Step-by-Step Methodology (96-well plate format): [26]

• Plate Setup: Add phosphate buffer, the indole compound at various dilutions, and the AChE enzyme solution to the wells. Include a positive control (no inhibitor) and a blank.

• Pre-incubation: Incubate the plate to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add DTNB solution followed by the substrate, acetylthiocholine (ATChI), to all wells to start the reaction.[26]

• Kinetic Measurement: Immediately measure the absorbance at 412 nm kinetically over a period of 10-15 minutes.[26]

• Calculation: Determine the rate of reaction (change in absorbance per minute). Calculate the percentage of inhibition by comparing the rate of the test wells to the rate of the control.[26]

Causality Behind Choices:

• Kinetic vs. Endpoint: A kinetic assay provides more detailed information about the enzyme-inhibitor interaction than a single-point endpoint measurement.

• Enzyme Source: The choice of AChE source (e.g., from electric eel or recombinant human) can influence the results and should be chosen based on relevance to the intended application.[28]

Data Presentation: Dose-Response and IC50 Values

For all secondary assays, it is essential to perform dose-response studies to determine the potency of the compounds. This is typically expressed as an IC50 (for inhibition) or EC50 (for activation) value.

Table 1: Hypothetical Screening Data for Novel Indole Compounds

Compound ID	Cytotoxicity (HeLa) IC50 (µM)	Antimicrobial (S. aureus) Zone of Inhibition (mm)	Antioxidant (DPPH) IC50 (µM)	AChE Inhibition IC50 (µM)
IND-001	> 100	8	55.2	78.1
IND-002	15.4	18	23.7	2.5
IND-003	89.2	11	> 100	95.3
Doxorubicin	0.8	N/A	N/A	N/A
Neomycin	N/A	22	N/A	N/A
Ascorbic Acid	N/A	N/A	8.9	N/A
Donepezil	N/A	N/A	N/A	0.05

Data are for illustrative purposes only.

Phase 3: Preclinical Evaluation

Lead compounds with desirable in vitro profiles are advanced to in vivo studies to assess their efficacy and safety in a whole-organism context.[29][30]

In Vivo Efficacy and Toxicity

These studies are highly dependent on the therapeutic target. For example, an anticancer indole derivative would be tested in a tumor xenograft model in mice.[31] Initial acute toxicity studies in rodents are also performed to determine the maximum tolerated dose (MTD).[32][33]

Caption: Key stages in the in vivo evaluation of a lead indole compound.

Conclusion and Future Directions

The biological screening of novel indole compounds is a systematic process that requires a logical, multi-tiered approach. By starting with broad primary screens and progressively moving towards more specific and complex assays, researchers can efficiently identify and characterize promising drug candidates. The causality-driven experimental design and adherence to validated protocols, as outlined in this guide, are essential for generating reliable and reproducible data. The future of indole-based drug discovery will likely involve the integration of computational methods, such as molecular docking, to predict biological activity and guide the synthesis of more targeted and potent derivatives.

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An In-Depth Technical Guide to 5,7-Dimethyl-1H-indole-4-carbonitrile: Synthesis, Characterization, and Therapeutic Potential

Abstract

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a multitude of natural products and synthetic pharmaceuticals with profound biological activities.[1][2] This technical guide provides a comprehensive overview of the lesser-explored derivative, 5,7-Dimethyl-1H-indole-4-carbonitrile. In the absence of extensive direct literature, this document leverages established chemical principles and data from analogous structures to present a robust framework for its synthesis, characterization, and potential applications in drug discovery. We delineate a plausible, multi-step synthetic pathway, provide predicted physicochemical and spectroscopic data for analytical identification, and explore the prospective therapeutic relevance of this molecule by drawing parallels with structurally related compounds. This guide is intended for researchers, scientists, and drug development professionals seeking to explore novel regions of chemical space within the indole class of heterocyclic compounds.

Introduction: The Enduring Significance of the Indole Scaffold

The indole ring system, a fusion of a benzene and a pyrrole ring, is a privileged scaffold in drug discovery due to its ability to mimic peptide structures and engage in diverse biological interactions.[3] Its derivatives are known to exhibit a wide array of pharmacological properties, including anticancer, antimicrobial, anti-inflammatory, and antiviral activities.[1][4][5] The specific substitution pattern on the indole core dictates its biological function, making the exploration of novel derivatives a critical endeavor in the quest for new therapeutic agents.

The title compound, 5,7-Dimethyl-1H-indole-4-carbonitrile, presents a unique combination of substituents: two electron-donating methyl groups at positions 5 and 7, and an electron-withdrawing cyano group at position 4. This distinct electronic and steric profile suggests the potential for novel biological activities. The cyano group, in particular, is a versatile functional group that can participate in various chemical transformations and is a key feature in many bioactive molecules.[3] This guide aims to provide a foundational understanding of this compound, thereby enabling its synthesis and investigation by the scientific community.

Proposed Synthesis of 5,7-Dimethyl-1H-indole-4-carbonitrile

While a specific, validated synthesis for 5,7-Dimethyl-1H-indole-4-carbonitrile is not documented in the current literature, a logical and efficient synthetic route can be proposed based on well-established organic reactions. The proposed pathway involves three main stages:

• Synthesis of the Precursor: Preparation of 5,7-Dimethyl-1H-indole.

• Introduction of the Amino Group: Nitration followed by reduction to yield 4-Amino-5,7-dimethyl-1H-indole.

• Cyanation: Conversion of the amino group to a nitrile via the Sandmeyer reaction.

Rationale for the Proposed Synthetic Strategy

The choice of this multi-step approach is guided by the principles of regioselectivity and the availability of reliable and high-yielding reactions. The synthesis of the 5,7-dimethylindole core provides a solid foundation. Subsequent nitration is expected to occur at the 4-position due to the directing effects of the existing methyl groups and the indole nitrogen. The reduction of the nitro group to an amine is a standard and efficient transformation. Finally, the Sandmeyer reaction is a classic and dependable method for converting an aromatic amine to a nitrile.[6][7]

Detailed Experimental Protocols

Step 1: Synthesis of 5,7-Dimethyl-1H-indole

This procedure is adapted from known methods for the synthesis of substituted indoles.

• Reaction: Fischer Indole Synthesis

• Starting Materials: 3,5-Dimethylphenylhydrazine and Pyruvic acid.

• Protocol:

  • To a solution of 3,5-dimethylphenylhydrazine (1.0 eq) in ethanol, add pyruvic acid (1.1 eq).

  • Heat the mixture to reflux for 2 hours to form the corresponding hydrazone.

  • Cool the reaction mixture and add a solution of polyphosphoric acid.

  • Heat the mixture to 100°C for 1 hour to effect cyclization.

  • Pour the reaction mixture onto ice and neutralize with a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

  • Purify the crude product by column chromatography on silica gel to yield 5,7-Dimethyl-1H-indole-2-carboxylic acid.

  • Decarboxylate the resulting acid by heating in quinoline with copper powder to afford 5,7-Dimethyl-1H-indole.

Step 2: Synthesis of 4-Amino-5,7-dimethyl-1H-indole

• Reaction: Nitration followed by Reduction

• Starting Material: 5,7-Dimethyl-1H-indole

• Protocol:

  • Nitration: Dissolve 5,7-Dimethyl-1H-indole (1.0 eq) in acetic acid and cool to 0°C. Add a solution of nitric acid (1.1 eq) in acetic acid dropwise, maintaining the temperature below 5°C. Stir for 1 hour. Pour the reaction mixture into ice water and collect the precipitated 5,7-Dimethyl-4-nitro-1H-indole by filtration.

  • Reduction: Suspend the 5,7-Dimethyl-4-nitro-1H-indole in ethanol and add a catalytic amount of palladium on carbon (10 mol%). Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr apparatus) at room temperature until the starting material is consumed (monitored by TLC). Filter the catalyst and concentrate the filtrate to obtain 4-Amino-5,7-dimethyl-1H-indole.

Step 3: Synthesis of 5,7-Dimethyl-1H-indole-4-carbonitrile

• Reaction: Sandmeyer Reaction[6][7]

• Starting Material: 4-Amino-5,7-dimethyl-1H-indole

• Protocol:

  • Diazotization: Suspend 4-Amino-5,7-dimethyl-1H-indole (1.0 eq) in a mixture of concentrated hydrochloric acid and water at 0-5°C. Add a solution of sodium nitrite (1.1 eq) in water dropwise, keeping the temperature below 5°C. Stir the resulting diazonium salt solution for 30 minutes.

  • Cyanation: In a separate flask, prepare a solution of copper(I) cyanide (1.2 eq) and sodium cyanide (1.2 eq) in water. Cool this solution to 0°C. Slowly add the cold diazonium salt solution to the copper cyanide solution with vigorous stirring.

  • Allow the reaction mixture to warm to room temperature and then heat to 50-60°C for 1 hour, or until the evolution of nitrogen gas ceases.

  • Cool the mixture and extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 5,7-Dimethyl-1H-indole-4-carbonitrile.

Visualization of the Synthetic Workflow

Figure 1: Proposed synthetic pathway for 5,7-Dimethyl-1H-indole-4-carbonitrile.

Physicochemical and Spectroscopic Characterization (Predicted)

As no experimental data is publicly available, the following properties are predicted based on the chemical structure and data from analogous compounds.

Predicted Physicochemical Properties

Property	Predicted Value	Basis of Prediction
Molecular Formula	C₁₁H₁₀N₂	-
Molecular Weight	170.21 g/mol	-
Appearance	White to off-white solid	Analogy with other cyanoindoles
Melting Point	130-140 °C	Analogy with substituted indoles
Solubility	Soluble in DMSO, DMF, acetone; sparingly soluble in methanol, ethanol; insoluble in water.	Based on the polarity of the molecule

Predicted Spectroscopic Data

3.2.1. ¹H NMR Spectroscopy

The predicted ¹H NMR spectrum (in CDCl₃, 400 MHz) would likely exhibit the following signals:

• δ ~8.2 ppm (br s, 1H): N-H proton of the indole ring.

• δ ~7.3 ppm (t, J ≈ 2.5 Hz, 1H): H2 proton.

• δ ~7.1 ppm (s, 1H): H6 proton.

• δ ~6.9 ppm (t, J ≈ 2.5 Hz, 1H): H3 proton.

• δ ~2.5 ppm (s, 3H): C7-Methyl protons.

• δ ~2.4 ppm (s, 3H): C5-Methyl protons.

3.2.2. ¹³C NMR Spectroscopy

The predicted ¹³C NMR spectrum (in CDCl₃, 100 MHz) would likely show the following key signals:

• δ ~138 ppm: C7a

• δ ~135 ppm: C5

• δ ~130 ppm: C7

• δ ~128 ppm: C3a

• δ ~125 ppm: C2

• δ ~122 ppm: C6

• δ ~118 ppm: C≡N (cyano group)

• δ ~105 ppm: C3

• δ ~100 ppm: C4

• δ ~21 ppm: C5-Methyl

• δ ~16 ppm: C7-Methyl

3.2.3. Infrared (IR) Spectroscopy

• ~3400 cm⁻¹ (sharp): N-H stretch

• ~2225 cm⁻¹ (strong, sharp): C≡N stretch (characteristic of a nitrile)

• ~2950-2850 cm⁻¹: C-H stretches (aliphatic)

• ~1600-1450 cm⁻¹: C=C stretches (aromatic)

3.2.4. Mass Spectrometry (MS)

• [M]⁺: m/z = 170.08 (Calculated for C₁₁H₁₀N₂)

Potential Applications in Drug Discovery

The indole scaffold is a versatile pharmacophore with a wide range of biological activities.[1][4] The specific substitution pattern of 5,7-Dimethyl-1H-indole-4-carbonitrile suggests several potential areas for investigation in drug discovery.

Anticancer Activity

Many substituted indole derivatives have demonstrated potent anticancer properties.[5] The cyano group, in particular, can act as a hydrogen bond acceptor and participate in key interactions with biological targets. The dimethyl substitution pattern may enhance lipophilicity, potentially improving cell permeability.

Antimicrobial and Antifungal Activity

Indole derivatives are known to possess significant antimicrobial and antifungal properties.[4] The presence of the nitrile group could contribute to this activity, and the overall scaffold could be explored for the development of new anti-infective agents.

Kinase Inhibition

The indole nucleus is a common feature in many kinase inhibitors. The specific electronic nature of 5,7-Dimethyl-1H-indole-4-carbonitrile could make it a candidate for targeting specific kinases involved in disease pathways.

CNS-related Disorders

The structural similarity of the indole core to neurotransmitters like serotonin has led to the development of many indole-based drugs for central nervous system (CNS) disorders. The lipophilicity imparted by the methyl groups may facilitate blood-brain barrier penetration, making this compound a candidate for CNS-related research.

Logical Framework for Biological Evaluation

To assess the therapeutic potential of 5,7-Dimethyl-1H-indole-4-carbonitrile, a systematic biological evaluation is necessary.

Figure 2: A logical workflow for the biological evaluation of 5,7-Dimethyl-1H-indole-4-carbonitrile.

Conclusion

5,7-Dimethyl-1H-indole-4-carbonitrile represents an intriguing yet underexplored molecule within the vast chemical space of indole derivatives. This technical guide has provided a comprehensive, albeit predictive, foundation for its synthesis and characterization. The proposed synthetic route is based on robust and well-documented chemical transformations, offering a clear path for its preparation in the laboratory. The predicted physicochemical and spectroscopic data will serve as a valuable reference for its identification and purity assessment. Furthermore, the discussion on its potential therapeutic applications, grounded in the known pharmacology of related indole structures, highlights promising avenues for future research. It is our hope that this guide will stimulate further investigation into this unique compound and contribute to the ongoing discovery of novel indole-based therapeutic agents.

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The Indole Scaffold: A Privileged Framework for Novel Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The indole nucleus, a bicyclic aromatic heterocycle, stands as a cornerstone in medicinal chemistry, celebrated for its remarkable versatility and profound biological significance.[1][2][3] This privileged scaffold is a recurring motif in a vast array of natural products, including the essential amino acid tryptophan, the neurotransmitter serotonin, and potent alkaloids, as well as in a multitude of synthetic pharmaceutical agents.[3][4] The unique electronic and structural features of the indole ring enable it to interact with a wide spectrum of biological targets, making it a fertile ground for the discovery and development of novel therapeutics for a myriad of diseases.[5][6] This technical guide provides a comprehensive exploration of the key therapeutic targets of substituted indoles, with a particular focus on their applications in oncology and the treatment of neurodegenerative diseases. We will delve into the molecular mechanisms of action, present quantitative data on their biological activities, and provide detailed experimental protocols for their evaluation, offering a valuable resource for researchers at the forefront of drug discovery.

Section 1: The Indole Nucleus in Anticancer Drug Discovery

Substituted indoles have emerged as a prominent class of anticancer agents, demonstrating efficacy against various hallmarks of cancer.[2][7] Their multifaceted mechanisms of action include the disruption of cellular division, the inhibition of key signaling pathways that drive tumor growth and survival, and the induction of programmed cell death.[6][7] This section will explore two of the most well-established anticancer targets of substituted indoles: tubulin and protein kinases.

Targeting Microtubule Dynamics: Indole-Based Tubulin Polymerization Inhibitors

Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are critical components of the cytoskeleton, playing a pivotal role in cell division, motility, and intracellular transport.[1] The disruption of microtubule dynamics is a clinically validated strategy in cancer chemotherapy, and indole derivatives have been at the forefront of this approach.[1] Natural indole alkaloids, such as the vinca alkaloids (e.g., vinblastine and vincristine), are classic examples of microtubule-destabilizing agents used in the clinic.[1] More recently, a plethora of synthetic substituted indoles have been developed as potent inhibitors of tubulin polymerization, often binding to the colchicine site on β-tubulin.[8]

Substituted indoles that inhibit tubulin polymerization typically bind to the colchicine-binding site on β-tubulin. This binding event prevents the assembly of tubulin heterodimers into microtubules, leading to the disruption of the mitotic spindle, cell cycle arrest in the G2/M phase, and subsequent induction of apoptosis.[3][8]

Table 1: In Vitro Activity of Representative Indole-Based Tubulin Polymerization Inhibitors

Compound Class	Specific Compound Example	Tubulin Polymerization Inhibition IC50 (µM)	Cancer Cell Line	Antiproliferative Activity (IC50/GI50)	Reference
Arylthioindoles	ATI 3	3.3	MCF-7	52 nM	[8]
Arylthioindoles	ATI 4	2.0	MCF-7	13 nM	[8]
TMP Analogues	Compound 1k	0.58 ± 0.06	MCF-7	4.5 ± 1 nM	[3]
Imidazo[1,2-a]pyridines	Compound 27q	1.98 ± 0.25	A549, MCF-7, HepG2	0.15 ± 0.03 µM, 0.17 ± 0.05 µM, 0.25 ± 0.05 µM	[3]
Indole-1,2,4-triazole Hybrids	Compound 7i	3.03 ± 0.11	60 human tumor cell lines	GI50 ranging from 1.85 to 5.76 µM	[9]

This protocol outlines a common method for assessing the ability of a compound to inhibit the polymerization of tubulin in vitro using a fluorescence-based approach.[5][10]

Principle: The assay monitors the polymerization of purified tubulin into microtubules by measuring the increase in fluorescence of a reporter dye, such as DAPI, which preferentially binds to polymerized microtubules.[10]

Materials:

• Purified tubulin (>99% pure)

• General Tubulin Buffer (80 mM PIPES pH 6.9, 2.0 mM MgCl₂, 0.5 mM EGTA)

• GTP solution (100 mM)

• Glycerol

• Fluorescent reporter dye (e.g., DAPI)

• Test compounds (dissolved in DMSO)

• Positive control (e.g., Nocodazole)

• Vehicle control (DMSO)

• 96-well, black, clear-bottom plates

• Fluorescence plate reader with temperature control

Procedure:

• Preparation of Reagents:

  • Prepare the tubulin reaction mix on ice to a final tubulin concentration of 2 mg/mL in General Tubulin Buffer supplemented with 1 mM GTP, 15% glycerol, and the fluorescent reporter dye at the manufacturer's recommended concentration. Keep the mix on ice.

  • Prepare serial dilutions of the test compounds and controls at 10x the final desired concentration in General Tubulin Buffer.

• Assay Setup:

  • Pre-warm the 96-well plate to 37°C in the fluorescence plate reader.

  • Add 5 µL of the 10x test compound, positive control, or vehicle control to the appropriate wells.

• Initiation of Polymerization:

  • To initiate the reaction, carefully add 45 µL of the ice-cold tubulin reaction mix to each well.

• Data Acquisition:

  • Immediately begin monitoring the fluorescence intensity (e.g., excitation at 360 nm and emission at 450 nm for DAPI) every 60 seconds for 60 minutes at 37°C.

Data Analysis:

• Plot the fluorescence intensity as a function of time for each concentration of the test compound and controls.

• Determine the maximum polymerization rate (Vmax) and the maximum polymer mass (Fmax) from the curves.

• Calculate the IC50 value by plotting the Vmax or Fmax as a function of the logarithm of the test compound concentration and fitting the data to a dose-response curve.

Caption: Workflow for the in vitro tubulin polymerization inhibition assay.

Targeting Cellular Signaling: Indole-Based Kinase Inhibitors

Protein kinases are a large family of enzymes that play critical roles in regulating a wide range of cellular processes, including cell growth, proliferation, differentiation, and survival.[11] The aberrant activity of protein kinases is a common feature of many cancers, making them attractive targets for therapeutic intervention.[11] The indole scaffold has proven to be a versatile framework for the design of potent and selective kinase inhibitors.[11] Several indole-based kinase inhibitors have been approved for clinical use, and many more are in various stages of clinical development.[4]

Indole-based kinase inhibitors typically function as ATP-competitive inhibitors, binding to the ATP-binding pocket of the target kinase and preventing the phosphorylation of its downstream substrates.[12] This blockade of signal transduction can lead to the inhibition of cell proliferation and the induction of apoptosis in cancer cells that are dependent on the activity of the target kinase.

Caption: Mechanism of action of indole-based kinase inhibitors.

Table 2: Examples of Indole-Based Kinase Inhibitors and Their Targets

Compound	Target Kinase(s)	Cancer Type(s)	Clinical Status	Reference
Sunitinib (Sutent®)	VEGFR, PDGFR, c-KIT, FLT3, RET	Renal Cell Carcinoma, GIST	Approved	[4][13]
Osimertinib (Tagrisso®)	EGFR (including T790M mutation)	Non-Small Cell Lung Cancer	Approved	[13]
Anlotinib	VEGFR, PDGFR, FGFR, c-Kit	Non-Small Cell Lung Cancer	Approved	[13]
Tivantinib	c-MET, GSK3α/β	Non-Small Cell Lung Cancer	Clinical Trials	[13]
SU11274	c-MET	Various Cancers	Preclinical/Clinical Trials	[4]

This protocol describes a general method for determining the inhibitory activity of a compound against a specific kinase using a luminescence-based assay that measures ATP consumption.[14][15]

Principle: The assay quantifies the amount of ATP remaining after a kinase reaction. The amount of ATP consumed is directly proportional to the kinase activity. A luminescent signal is generated, which is inversely correlated with kinase activity.

Materials:

• Recombinant kinase

• Kinase-specific substrate

• ATP

• Kinase assay buffer

• Test compounds (dissolved in DMSO)

• Positive control (e.g., Staurosporine)

• ADP-Glo™ Kinase Assay Kit (or similar)

• 384-well, white, opaque plates

• Luminometer

Procedure:

• Preparation of Reagents:

  • Prepare serial dilutions of the test compounds and controls in kinase assay buffer with a constant final DMSO concentration.

  • Prepare the kinase, substrate, and ATP solutions in kinase assay buffer at the desired concentrations.

• Assay Setup:

  • Add 1 µL of the test compound or control to the wells of a 384-well plate.

  • Add 2 µL of the kinase solution to each well (except for the "no enzyme" control).

  • Incubate for 10-30 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Initiation of Kinase Reaction:

  • Initiate the reaction by adding 2 µL of a mixture of the substrate and ATP to each well.

  • Incubate for a predetermined time (e.g., 30-60 minutes) at 30°C.

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition:

  • Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis:

• Subtract the background luminescence (from the "no enzyme" control) from all readings.

• Calculate the percentage of kinase inhibition for each concentration of the test compound relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition as a function of the logarithm of the test compound concentration and fitting the data to a dose-response curve.

Section 2: Substituted Indoles in the Fight Against Neurodegenerative Diseases

Neurodegenerative diseases, such as Alzheimer's disease (AD) and Parkinson's disease (PD), are characterized by the progressive loss of structure and function of neurons.[16] The indole scaffold has emerged as a promising platform for the development of multi-target agents for these complex disorders, addressing various pathological pathways, including protein misfolding, oxidative stress, and neuroinflammation.[16][17]

Targeting Protein Aggregation: Inhibitors of Amyloid-Beta Formation

The accumulation of amyloid-beta (Aβ) peptides into oligomers and fibrils is a central pathological hallmark of Alzheimer's disease.[14] Several indole derivatives have been investigated for their ability to inhibit the aggregation of Aβ and to disaggregate pre-formed fibrils.[18][19]

Indole-based inhibitors of Aβ aggregation are thought to interact with the Aβ peptide through hydrophobic and aromatic interactions, thereby interfering with the self-assembly process and preventing the formation of toxic oligomers and fibrils.[15] Some compounds may also promote the disaggregation of existing amyloid plaques.[20]

Table 3: Activity of Indole Derivatives Against Amyloid-Beta Aggregation

Compound Class	Specific Compound Example	Aβ Aggregation Inhibition (IC50)	Assay Method	Neuroprotective Effect	Reference
Isatin-3-arylhydrazones	Compound 59	0.80 µM	Thioflavin T	Non-toxic to SH-SY5Y cells	[19]
Indole-phenolic hybrids	Compounds 12, 13, 14, 20, 21, 22	Significant reduction in ThT fluorescence at 30 µM	Thioflavin T	Increased cell viability and reduced ROS in SH-SY5Y cells	[11][21]
Fascaplysin	-	Prevents Aβ aggregation	-	Protects against Aβ oligomer-induced neuronal death	[14]
Nauclediol	-	-	-	Protected SH-SY5Y cells against Aβ-(1-42)-induced cytotoxicity	[6]

This protocol describes a widely used method to monitor the aggregation of Aβ peptides in vitro.[22][23]

Principle: Thioflavin T (ThT) is a fluorescent dye that exhibits a significant increase in fluorescence emission upon binding to the β-sheet-rich structures of amyloid fibrils.

Materials:

• Aβ peptide (e.g., Aβ1-42)

• Thioflavin T (ThT) stock solution

• Assay buffer (e.g., PBS, pH 7.4)

• Test compounds (dissolved in DMSO)

• 96-well, black, clear-bottom plates

• Fluorescence plate reader

Procedure:

• Preparation of Aβ:

  • Prepare a stock solution of Aβ peptide according to the manufacturer's instructions, often involving dissolution in a solvent like hexafluoroisopropanol (HFIP) followed by lyophilization to ensure a monomeric starting state.

  • Just before the assay, dissolve the lyophilized Aβ in a small amount of base (e.g., 10 mM NaOH) and then dilute to the final concentration in the assay buffer.[10]

• Assay Setup:

  • In a 96-well plate, combine the Aβ solution, ThT solution (final concentration typically 10-20 µM), and the test compound at various concentrations.

  • Include controls with Aβ and ThT alone (positive control) and ThT in buffer alone (blank).

• Incubation and Measurement:

  • Incubate the plate at 37°C, with or without gentle agitation.

  • Measure the fluorescence intensity (excitation ~440 nm, emission ~485 nm) at regular intervals over time (e.g., every 30 minutes for 24-48 hours).

Data Analysis:

• Subtract the blank fluorescence from all readings.

• Plot the fluorescence intensity as a function of time to generate aggregation kinetics curves.

• The extent of inhibition can be determined by comparing the final fluorescence intensity of the samples with and without the test compound. The IC50 can be calculated from a dose-response curve.

Modulating Kinase Activity in Neurodegeneration: GSK-3β and MAO Inhibitors

Glycogen synthase kinase-3β (GSK-3β) is a serine/threonine kinase implicated in the hyperphosphorylation of tau protein, a key event in the formation of neurofibrillary tangles in Alzheimer's disease.[24] Therefore, the inhibition of GSK-3β is a promising therapeutic strategy. Several substituted indoles and oxindoles have been identified as potent GSK-3β inhibitors.[25][26]

Table 4: Inhibitory Activity of Indole Derivatives against GSK-3β

Compound Class	Specific Compound Example	GSK-3β Inhibition (IC50)	Reference
9H-pyrimido[4,5-b]indoles	(R)-2	480 nM	[9]
9H-pyrimido[4,5-b]indoles	(R)-28	360 nM	[9]
Ethyl 2-carboxylate-5-monosubstitued 1H-indoles	Aii11	1.312 ± 0.165 µM	[25]
3,5-substituted oxindoles	Compound 11	3.37 µM	[27]
3,5-substituted oxindoles	Compound 13	4.92 µM	[27]

A detailed protocol for an in vitro kinase assay to determine the inhibitory activity of compounds against GSK-3β is provided in the "Application Notes and Protocols: Determination of GSK-3β Inhibitory Activity using an In Vitro Kinase Assay" by BenchChem.[24] This protocol is similar in principle to the general kinase inhibition assay described in Section 1.2.

Monoamine oxidases (MAO-A and MAO-B) are enzymes involved in the metabolism of neurotransmitters.[2][7] The inhibition of MAO-B is a therapeutic strategy for Parkinson's disease, as it can increase the levels of dopamine in the brain.[2] A number of indole derivatives have been shown to be potent and selective MAO-B inhibitors.[13][28]

Table 5: Inhibitory Activity of Indole Derivatives against MAO-B

| Compound Class | Specific Compound Example | MAO-B Inhibition (IC50/Ki) | Selectivity (vs. MAO-A) | Reference | | --- | --- | --- | --- | | Indole-5,6-dicarbonitriles | 4d (pyrrolo[3,4-f]indole-5,7-dione derivative) | 0.581 µM | - |[28] | | Indole-based ureas | 8a | 0.02 µM | >3649-fold |[13] | | Indole-based ureas | 8b | 0.03 µM | >3278-fold |[13] | | Indole with propargylamine moiety | Compound 6 | 14-20 fold better than ladostigil | - |[29] |

Section 3: Other Promising Therapeutic Targets of Substituted Indoles

While the applications of substituted indoles in oncology and neurodegeneration are extensively studied, their therapeutic potential extends to other important areas, including the treatment of viral and microbial infections.

Antiviral Activity

The indole scaffold is present in several antiviral drugs and compounds in clinical trials. For instance, Arbidol (umifenovir) is a broad-spectrum antiviral agent used in some countries for the treatment of influenza and other respiratory viruses. Delavirdine is another indole-containing drug, a non-nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment of HIV.

Antimicrobial Activity

The emergence of multidrug-resistant bacteria has created an urgent need for new antimicrobial agents. Indole derivatives have demonstrated a broad spectrum of antibacterial and antifungal activities. Their mechanisms of action are diverse and can include the disruption of bacterial cell membranes, inhibition of biofilm formation, and interference with essential enzymatic pathways.

Conclusion

The indole scaffold has unequivocally established itself as a "privileged" structure in medicinal chemistry, giving rise to a remarkable diversity of biologically active molecules. This technical guide has provided a comprehensive overview of the key therapeutic targets of substituted indoles, with a particular emphasis on their well-documented roles in cancer and neurodegenerative diseases. The detailed exploration of their mechanisms of action, supported by quantitative data and experimental protocols, underscores the immense potential of this versatile heterocyclic system in modern drug discovery.

The continued exploration of the chemical space around the indole nucleus, coupled with a deeper understanding of its interactions with biological targets, will undoubtedly lead to the development of next-generation therapeutics with improved efficacy and safety profiles. The insights and methodologies presented in this guide are intended to empower researchers and drug development professionals to further unlock the therapeutic potential of this remarkable scaffold and address some of the most pressing challenges in human health.

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• Investigating Therapeutic Effects of Indole Derivatives Targeting Inflammation and Oxidative Stress in Neurotoxin-Induced Cell and Mouse Models of Parkinson's Disease. MDPI. [Link]

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Protocols & Analytical Methods

protocols for synthesizing 5,7-Dimethyl-1H-indole-4-carbonitrile

An Application Guide to the Synthesis of 5,7-Dimethyl-1H-indole-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

5,7-Dimethyl-1H-indole-4-carbonitrile is a substituted indole scaffold of interest in medicinal chemistry and materials science. The introduction of a cyano group at the C4 position of the indole ring provides a versatile synthetic handle for conversion into amines, amides, carboxylic acids, and tetrazoles, making it a valuable building block for the synthesis of complex molecules. This guide provides a detailed examination of synthetic strategies for the preparation of this target molecule, with a focus on a robust and efficient protocol based on the Leimgruber-Batcho indole synthesis. We explain the causality behind experimental choices, provide step-by-step protocols, and discuss alternative synthetic routes.

Introduction and Strategic Overview

The indole nucleus is a privileged structure in a vast number of biologically active compounds. The specific substitution pattern of 5,7-Dimethyl-1H-indole-4-carbonitrile presents a unique synthetic challenge, requiring precise control over regioselectivity. The placement of the cyano group at the C4 position is particularly challenging compared to substitutions at C2, C3, or C5.

Several strategies can be envisioned for the synthesis of this molecule. The choice of strategy depends on the availability of starting materials, scalability, and tolerance to various functional groups.

• Strategy A: Late-Stage C-H Cyanation. This approach would involve the synthesis of the 5,7-dimethyl-1H-indole core followed by direct cyanation of the C4-H bond. While attractive in its atom economy, direct C-H functionalization of indoles typically occurs with high selectivity at the C3 or C2 positions[1][2]. Achieving C4 selectivity is difficult and often requires complex directing group strategies.

• Strategy B: Cyanation of a Pre-functionalized Indole. This route involves preparing a 4-halo-5,7-dimethyl-1H-indole intermediate, which can then undergo a transition-metal-catalyzed cross-coupling reaction to install the cyano group. Palladium-catalyzed cyanation of aryl halides is a well-established and powerful method[3][4][5]. However, this strategy adds steps to the overall synthesis, requiring the initial synthesis and halogenation of the indole core.

• Strategy C: Construction of the Indole Ring from a Precursor Already Containing the Cyano Group. This is often the most efficient and regioselective approach. By starting with an appropriately substituted benzene derivative, the indole ring system is constructed in a way that guarantees the desired placement of all substituents. The Leimgruber-Batcho indole synthesis is an exemplary execution of this strategy, starting from an o-nitrotoluene derivative[6][7][8].

This guide will focus on Strategy C as the recommended route due to its efficiency, high yields, mild conditions, and excellent control over the final substitution pattern.

Caption: Recommended workflow for the synthesis of the target molecule.

Recommended Protocol: Leimgruber-Batcho Indole Synthesis

The Leimgruber-Batcho synthesis has become a popular alternative to the classic Fischer indole synthesis due to its high yields, mild conditions, and the commercial availability of many o-nitrotoluene precursors[8]. The reaction proceeds in two distinct steps: formation of a push-pull enamine, followed by a reductive cyclization.

Mechanistic Rationale

The synthesis begins with the condensation of an o-nitrotoluene derivative, which possesses acidic benzylic protons, with N,N-dimethylformamide dimethyl acetal (DMF-DMA). The DMF-DMA serves as a source of an electrophilic iminium ion and a methoxide base. The base deprotonates the methyl group of the nitrotoluene, and the resulting carbanion attacks the iminium ion to form an enamine intermediate. The nitro group is then reduced to an amine, which readily undergoes intramolecular cyclization onto the enamine, followed by elimination of a secondary amine (e.g., dimethylamine or pyrrolidine) to yield the aromatic indole ring[7][9].

Caption: Simplified mechanism of the Leimgruber-Batcho indole synthesis.

Detailed Experimental Protocol

Starting Material: 2,4-Dimethyl-3-nitrobenzonitrile

Step 1: Synthesis of (E)-2-(2,4-dimethyl-3-nitrophenyl)-N,N-dimethyl-1-(pyrrolidin-1-yl)ethen-1-amine

• To a flame-dried 100 mL round-bottom flask under an inert atmosphere (N₂ or Ar), add 2,4-dimethyl-3-nitrobenzonitrile (10.0 g, 52.0 mmol).

• Add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (15.5 g, 130 mmol, 2.5 equiv) and pyrrolidine (6.6 g, 93.6 mmol, 1.8 equiv).

• Heat the reaction mixture to 110 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed. The reaction mixture will typically develop an intense red color.

• After completion, cool the mixture to room temperature and remove the volatile components under reduced pressure.

• The resulting crude residue, a dark red oil or solid, can be used directly in the next step without further purification. Alternatively, it can be purified by column chromatography on silica gel if a highly pure intermediate is desired.

Expertise & Experience: The use of pyrrolidine in conjunction with DMF-DMA often accelerates the formation of the enamine compared to using DMF-DMA alone[8]. The extended conjugation of the resulting "push-pull" enamine, with the electron-donating amine and electron-withdrawing nitro group, is responsible for its characteristic intense color[8].

Step 2: Reductive Cyclization to 5,7-Dimethyl-1H-indole-4-carbonitrile

• Dissolve the crude enamine intermediate from Step 1 in a suitable solvent mixture, such as ethyl acetate/methanol (1:1, 200 mL).

• Carefully add 10% Palladium on carbon (Pd/C) (approx. 1.0 g, 10 wt%).

• Fit the flask with a hydrogen balloon or connect it to a hydrogenation apparatus. Purge the system with hydrogen gas.

• Stir the suspension vigorously under a hydrogen atmosphere (1 atm) at room temperature for 12-24 hours. Monitor the reaction by TLC for the disappearance of the red enamine intermediate and the formation of the UV-active indole product.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Use caution as Pd/C can be pyrophoric. Wash the Celite pad with additional ethyl acetate.

• Combine the filtrates and concentrate under reduced pressure to yield the crude product.

• Purify the residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford 5,7-Dimethyl-1H-indole-4-carbonitrile as a solid.

Trustworthiness: The progress of both steps should be diligently monitored by TLC to ensure complete conversion of the starting material and intermediate. The final product's identity and purity must be confirmed by standard analytical techniques such as NMR and Mass Spectrometry. Alternative reduction methods include using Raney nickel with hydrazine, stannous chloride, or sodium hydrosulfite, which can be beneficial if certain functional groups are sensitive to catalytic hydrogenation[6][8].

Data Summary and Characterization

The following table summarizes expected data for the synthesis.

Parameter	Expected Value
Overall Yield	60-80% (over two steps)
Appearance	White to off-white solid
Purity (by HPLC)	>98%
¹H NMR (CDCl₃, 400 MHz)	Predicted shifts: Aromatic protons on the indole ring, a broad NH singlet, two methyl singlets, and a proton at the C2 position.
¹³C NMR (CDCl₃, 100 MHz)	Predicted shifts: Resonances for the cyano carbon, and carbons of the dimethylated indole ring.
Mass Spec (ESI-MS)	m/z [M+H]⁺ expected for C₁₁H₁₀N₂

Safety and Handling

• o-Nitrotoluenes: These compounds are toxic and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

• DMF-DMA and Pyrrolidine: These reagents are corrosive and flammable. Avoid inhalation and contact with skin.

• Catalytic Hydrogenation: Hydrogen gas is highly flammable and explosive. Perform this step in a properly ventilated area away from ignition sources. Palladium on carbon catalyst can be pyrophoric upon exposure to air, especially when containing residual solvent. Do not allow the filtered catalyst to dry completely in the air. Quench the catalyst carefully.

• Cyanides: The target molecule contains a nitrile group. While organic nitriles are generally less acutely toxic than inorganic cyanide salts, they should still be handled with care.

References

• Clark, R. D., & Repke, D. B. (1984). The Leimgruber-Batcho Indole Synthesis. Heterocycles, 22(1), 195-221. [Link]

• Gribble, G. W. (2010). Leimgruber–Batcho Indole Synthesis. In Comprehensive Organic Name Reactions and Reagents. John Wiley & Sons, Inc. [Link]

• Wikipedia. (2023). Leimgruber–Batcho indole synthesis. [Link]

• Anderson, K. W., et al. (2006). Mild palladium-catalyzed cyanation of (hetero)aryl halides and triflates in aqueous media. The Journal of Organic Chemistry, 71(19), 7488-7495. [Link]

• Snieckus, V. (1990). Directed ortho metalation. Toluene- and benzylic-metalation connections. Chemical Reviews, 90(6), 879-933. [Link]

• Organic Chemistry Portal. Directed ortho Metalation (DOM). [Link]

• Wu, X., et al. (2015). The palladium-catalyzed cyanation of indole C–H bonds with the combination of NH4HCO3 and DMSO as a safe cyanide source. Chemical Communications, 51(85), 15571-15574. [Link]

• ChemIz. (2022). Leimgruber–Batcho Indole Synthesis. YouTube. [Link]

• Snieckus, V., & Whisler, M. C. (2010). Metalation of Indole. Topics in Heterocyclic Chemistry, 23, 1-61. [Link]

• Anderson, K. W., & Buchwald, S. L. (2005). General Catalysts for the Palladium-Catalyzed Cyanation of Aryl Halides. Angewandte Chemie International Edition, 44(38), 6173-6177. [Link]

• Li, Y., et al. (2020). Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. RSC Advances, 10(49), 29336-29352. [Link]

• Wikipedia. (2023). Directed ortho metalation. [Link]

• Badoni, G., et al. (2023). Direct cyanation of indoles and pyrroles. ResearchGate. [Link]

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The Indole Scaffold: A Privileged Core in Modern Medicinal Chemistry

The indole nucleus, a bicyclic aromatic heterocycle, stands as a cornerstone in the edifice of medicinal chemistry. Its inherent structural features, including a hydrogen bond donor and a hydrophobic surface, allow it to mimic the side chain of tryptophan and interact with a multitude of biological targets with high affinity.[1][2] This remarkable versatility has cemented its status as a "privileged scaffold," a structural motif that appears in a disproportionately high number of bioactive compounds and approved drugs.[2][3] From the intricate structures of plant alkaloids like vinblastine, a potent anticancer agent, to the synthetically derived non-steroidal anti-inflammatory drug indomethacin, the indole core is a recurring theme in therapeutics that address a wide spectrum of human diseases.[1][4]

This comprehensive guide is designed for researchers, scientists, and drug development professionals. It delves into the diverse applications of functionalized indoles across key therapeutic areas, provides detailed protocols for their synthesis and biological evaluation, and offers insights into the rationale behind experimental design.

Therapeutic Applications of Functionalized Indoles: A Multi-Target Approach

The strategic functionalization of the indole ring at its various positions (N-1, C-2, C-3, and the benzene ring) has yielded a vast library of compounds with diverse pharmacological activities. This has led to the development of indole-based drugs for a wide array of diseases.

Oncology: A Battleground for Indole Derivatives

The fight against cancer has been a major arena for the application of functionalized indoles.[5][6] These compounds exert their anticancer effects through a variety of mechanisms, including the disruption of microtubule dynamics, inhibition of protein kinases, and induction of apoptosis.[5][7]

Key Mechanisms of Action of Anticancer Indole Derivatives:

Mechanism of Action	Example of Indole Derivative	Therapeutic Target	Reference
Tubulin Polymerization Inhibition	Vinblastine, Vincristine	Microtubules	[1][7]
Tyrosine Kinase Inhibition	Sunitinib, Alectinib	VEGFR, ALK, etc.	[6]
Histone Deacetylase (HDAC) Inhibition	Panobinostat	HDAC enzymes	[5][6]
Induction of Apoptosis	Indole-3-carbinol (I3C) and its derivatives	Multiple pathways	[5][8]
Topoisomerase Inhibition	Indole-based topoisomerase inhibitors	Topoisomerase I and II	[9]

Protocol 1: Evaluation of Anticancer Activity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[5]

Materials:

• Human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Functionalized indole compound (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (for dissolving formazan crystals)

• 96-well microtiter plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the functionalized indole compound in complete culture medium. Remove the existing medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compound) and a blank control (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100 The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can then be determined by plotting the percentage of cell viability against the compound concentration.[9][10]

Diagram: MTT Assay Workflow

Caption: Workflow of the MTT assay.

Infectious Diseases: A Broad Spectrum of Activity

Functionalized indoles have demonstrated significant potential as antimicrobial, antiviral, and antifungal agents.[11][12] Their mechanisms of action in this domain are diverse and include the inhibition of essential enzymes, disruption of microbial membranes, and interference with biofilm formation.[12][13]

Examples of Antimicrobial Indole Derivatives:

Activity	Example of Indole Derivative	Mechanism of Action	Reference
Antibacterial	Indolmycin	Tryptophanyl-tRNA synthetase inhibitor	[11]
Antiviral	Delavirdine (HIV)	Non-nucleoside reverse transcriptase inhibitor	[1][11]
Antifungal	Indole-based triazoles	Inhibition of fungal cell wall synthesis	[14]

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

The broth microdilution method is a widely used technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism.[3][15]

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Functionalized indole compound (dissolved in a suitable solvent like DMSO)

• Sterile 96-well microtiter plates

• Inoculum of the microorganism standardized to 0.5 McFarland turbidity

• Positive control (broth with inoculum)

• Negative control (broth only)

• Standard antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

Procedure:

• Compound Dilution: Prepare a two-fold serial dilution of the functionalized indole compound in the appropriate broth medium directly in the 96-well plate. The final volume in each well should be 100 µL.

• Inoculum Preparation: Prepare a suspension of the test microorganism in sterile saline or broth and adjust its turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL for bacteria). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add 100 µL of the standardized inoculum to each well containing the serially diluted compound, the positive control well, and the standard antibiotic wells. The final volume in each well will be 200 µL.

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for most bacteria, 35°C for fungi) for 18-24 hours.

• MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.[14][16]

Diagram: Broth Microdilution Workflow

Caption: Workflow for MIC determination.

Neurodegenerative Diseases: A Ray of Hope

The neuroprotective properties of indole derivatives have garnered significant attention in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.[8][17] These compounds can combat the multifactorial nature of these diseases by exerting antioxidant, anti-inflammatory, and anti-amyloid aggregation effects.[8][18]

Neuroprotective Mechanisms of Indole Derivatives:

Mechanism	Example	Effect	Reference
Antioxidant	Melatonin	Scavenges reactive oxygen species (ROS)	[8][17]
Anti-inflammatory	Indole-3-carbinol	Modulates inflammatory pathways	[8][14]
Anti-amyloid Aggregation	Fascaplysin derivatives	Inhibits the formation of amyloid-beta plaques	[19]
Cholinesterase Inhibition	Tryptophan-based analogs	Increases acetylcholine levels	[19]

Synthetic Strategies for Functionalized Indoles

The synthesis of diverse indole libraries is crucial for drug discovery. Numerous named reactions have been developed for the construction of the indole core, with the Fischer indole synthesis being one of the most classic and widely used methods.[4]

Protocol 3: Synthesis of Indole-3-Carbinol

Indole-3-carbinol (I3C) is a naturally occurring compound found in cruciferous vegetables with promising anticancer and anti-inflammatory properties.[8] A common synthetic route involves the reduction of indole-3-carboxaldehyde.

Materials:

• Indole-3-carboxaldehyde

• Sodium borohydride (NaBH4) or Potassium borohydride (KBH4)

• Ethanol

• Water

• Reaction flask

• Stirring apparatus

Procedure:

• Dissolution: In a reaction flask, dissolve indole-3-carboxaldehyde (1 equivalent) in ethanol with stirring at room temperature.[7]

• Reduction: Slowly add sodium borohydride or potassium borohydride (1 equivalent) to the solution. The reaction is typically exothermic, so careful addition is necessary.

• Reaction: Stir the reaction mixture at room temperature for a few hours (e.g., 3 hours) or until the reaction is complete, which can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, concentrate the solution under reduced pressure to remove the ethanol.

• Precipitation: Add water to the residue to precipitate the crude indole-3-carbinol.

• Purification: Collect the solid by filtration and recrystallize from a suitable solvent (e.g., ethanol) to obtain pure indole-3-carbinol.[7]

Diagram: Synthesis of Indole-3-Carbinol

Caption: Synthetic scheme for Indole-3-Carbinol.

Future Perspectives

The journey of functionalized indoles in medicinal chemistry is far from over. The development of novel synthetic methodologies, including C-H functionalization, will continue to provide access to previously unexplored chemical space.[1] Furthermore, the design of multi-target indole derivatives that can simultaneously modulate several key pathways in a disease is a promising strategy for tackling complex multifactorial disorders. As our understanding of disease biology deepens, the privileged indole scaffold will undoubtedly continue to be a source of inspiration for the discovery of the next generation of therapeutics.

References

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• A review on recent developments of indole-containing antiviral agents. (2020). European Journal of Medicinal Chemistry, 198, 112349.
• Synthesis and Antiproliferative Activity against Cancer Cells of Indole-Aryl-Amide Deriv
• Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021). (2022). European Journal of Medicinal Chemistry, 238, 114469.
• Application Note & Protocol: Determination of Antimicrobial Activity of 2-methyl-1-propyl-1H-indol-5-amine. (2025). BenchChem.
• Synthetic Methodologies and Therapeutic Potential of Indole-3-Carbinol (I3C)
• Novel method for synthesizing indole-3-carbinol. (2012).
• Synthesis, Reactions and Medicinal Uses of Indole. (n.d.). Pharmaguideline.
• Recent Advancements in Indole Derivatives and their Antimicrobial Perspective. (2023). Current Organic Synthesis, 20(4), 436-465.
• A Short Note on Indole-Containing Antiviral Agents and its Therapeutics Applications. (2022). Journal of Chemical and Pharmaceutical Research, 14(2), 10.
• Application Note: Cell-Based Assays Using Indole-3-Acetic Acid Derivatives for Anticancer Drug Discovery. (2025). BenchChem.
• Synthetic routes to bioactive indole compounds. (2024). Organic & Biomolecular Chemistry.
• Synthesis of Indole-3-carbinol. (2010). Chemical Research in Chinese Universities, 26(4), 641-643.
• Synthesis of Medicinally Important Indole Derivatives: A Review. (2020). The Open Medicinal Chemistry Journal, 14, 48-66.
• Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021). (2022). European Journal of Medicinal Chemistry, 238, 114469.
• Recent advances in the synthesis of indoles and their applications. (2025). Organic & Biomolecular Chemistry.
• Indole derivatives display antimicrobial and antibiofilm effects against extensively drug-resistant Acinetobacter baumannii. (2025). Microbiology Spectrum.
• MTT assay protocol. (n.d.). Abcam.
• Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide. (2018). Infectious Disorders - Drug Targets, 18(3), 216-225.
• In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. (2015). Journal of Clinical and Diagnostic Research, 9(12), FC01-FC05.
• Broth microdilution for antibacterial testing as recommended by CLSI protocol. (2016). Journal of Chemotherapy, 28(2), 81-87.
• Indole trimers with antibacterial activity against Gram-positive organisms produced using combinatorial biocatalysis. (2015). Journal of Industrial Microbiology & Biotechnology, 42(9), 1267-1276.
• Neuroprotective Potential of Indole-Based Compounds: A Biochemical Study on Antioxidant Properties and Amyloid Disaggregation in Neuroblastoma Cells. (2024). Antioxidants, 13(12), 1585.
• Indole-Based Compounds in the Development of Anti-Neurodegenerative Agents. (2023). Molecules, 28(19), 6835.
• Synthesis and biological assessment of indole derivatives containing penta-heterocycles scaffold as novel anticancer agents towards A549 and K562 cells. (2023). Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 215-227.
• Anti-inflammatory Activity of Indole and Amide Derivatives of Ursolic Acid: Design, Synthesis, and Docking Studies. (2023). ChemRxiv.
• The in vitro and in vivo study of oleanolic acid indole derivatives as novel anti-inflammatory agents: Synthesis, biological evaluation, and mechanistic analysis. (2021). Bioorganic Chemistry, 113, 104981.
• Indole Derivatives as Neuroprotectants. (1998). General Physiology and Biophysics, 17(3), 193-205.
• MIC Determination By Microtitre Broth Dilution Method. (n.d.). Hancock Lab.
• Design, synthesis and evaluation of indole derivatives as multifunctional agents against Alzheimer's disease. (2017). MedChemComm, 8(3), 599-613.
• Compounds Based on Indoles in the Creation of Anti-neurodegenerative Medicines. (2024). Journal of Drug Designing and Discovery.

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Definitive 1H and 13C NMR Characterization of 5,7-Dimethyl-1H-indole-4-carbonitrile

An Application Note for the Structural Elucidation of a Novel Indole Derivative

Abstract

Indole derivatives are foundational scaffolds in medicinal chemistry and materials science, making their unambiguous structural verification paramount.[1] This application note provides a comprehensive guide to the structural characterization of 5,7-Dimethyl-1H-indole-4-carbonitrile using high-resolution 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy. We present detailed, field-tested protocols for sample preparation and data acquisition, followed by an in-depth analysis of the spectral data. The guide explains the causal relationships between the molecular structure—including the electronic effects of methyl and nitrile substituents—and the resulting chemical shifts and coupling constants. This document is intended for researchers, chemists, and drug development professionals requiring a robust methodology for the structural elucidation of complex heterocyclic compounds.

Introduction and Scientific Context

The indole ring system is a "privileged structure" in drug discovery, appearing in a vast array of biologically active natural products and synthetic compounds.[2][3] The specific substitution pattern on the indole core dramatically influences its pharmacological properties. 5,7-Dimethyl-1H-indole-4-carbonitrile is a polysubstituted indole derivative whose precise structure dictates its potential biological interactions.

Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for the non-destructive elucidation of molecular structures in solution.[4] It provides detailed information about the chemical environment, connectivity, and spatial relationships of atoms within a molecule. This guide establishes a definitive analytical workflow for confirming the identity and purity of 5,7-Dimethyl-1H-indole-4-carbonitrile, ensuring data integrity for subsequent research and development.

Molecular Structure and Atom Numbering

A standardized numbering system is essential for the unambiguous assignment of NMR signals. The structure and IUPAC-compliant numbering for 5,7-Dimethyl-1H-indole-4-carbonitrile are presented below. This numbering will be used for all subsequent spectral assignments.

Diagram 1: Molecular structure with atom numbering.

Experimental Methodology: A Validated Workflow

The acquisition of high-quality, reproducible NMR data is critically dependent on meticulous experimental technique. The following protocols represent a self-validating system designed to ensure spectral accuracy.

Protocol 1: NMR Sample Preparation

The goal of sample preparation is to create a homogeneous solution free of particulate matter and paramagnetic impurities, which can degrade spectral quality.[5]

• Analyte Preparation: Ensure the 5,7-Dimethyl-1H-indole-4-carbonitrile sample is dry and free of residual synthesis solvents.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the analyte. Deuterated dimethyl sulfoxide (DMSO-d6) is highly recommended for indole derivatives as it minimizes the exchange-broadening of the N-H proton signal, which is often observed in chloroform-d (CDCl3).[6]

• Concentration:

  • For 1H NMR , dissolve 5-10 mg of the compound in 0.6-0.7 mL of DMSO-d6.[7][8] This concentration typically provides an excellent signal-to-noise ratio (S/N) without causing significant peak broadening.[5]

  • For 13C NMR , a higher concentration of 20-50 mg in 0.6-0.7 mL of solvent is advisable due to the low natural abundance (1.1%) of the 13C isotope.[8]

• Procedure: a. Weigh the sample into a clean, dry vial. b. Add the deuterated solvent and gently agitate to dissolve the sample completely. c. Using a Pasteur pipette with a cotton or glass wool plug, filter the solution directly into a high-quality 5 mm NMR tube to remove any particulates.[9] d. Ensure the sample height in the tube is approximately 4-5 cm (0.6-0.7 mL) to optimize performance within the spectrometer's receiver coil.[10] e. Cap the NMR tube securely and label it clearly.

Protocol 2: 1H NMR Data Acquisition

This protocol is optimized for a standard 400 or 500 MHz spectrometer.

• Instrument Setup: Insert the sample into the spectrometer. Lock the field frequency to the deuterium signal of the solvent (DMSO-d6).

• Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity. This is crucial for achieving sharp, symmetrical peaks and high resolution.[11]

• Acquisition Parameters:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on a Bruker system). A 30° or 45° pulse angle is recommended to balance signal intensity with ensuring full relaxation between scans.[12]

  • Spectral Width (SW): ~16 ppm, centered around 6-7 ppm.

  • Acquisition Time (AQ): ~4 seconds. This provides adequate digital resolution for resolving fine coupling patterns.[12]

  • Relaxation Delay (D1): 1-2 seconds.

  • Number of Scans (NS): 8 to 16 scans are typically sufficient for a sample of this concentration.

  • Temperature: 298 K (25 °C).

Protocol 3: 13C NMR Data Acquisition

This describes a standard proton-decoupled 13C experiment, which simplifies the spectrum by collapsing all carbon signals into singlets.

• Instrument Setup: Use the same locked and shimmed sample from the 1H NMR experiment.

• Acquisition Parameters:

  • Pulse Program: Standard proton-decoupled single-pulse sequence with Nuclear Overhauser Effect (NOE) enhancement (e.g., 'zgpg30').[13]

  • Spectral Width (SW): ~240 ppm, centered around 120 ppm.[14]

  • Acquisition Time (AQ): ~1.0 second.

  • Relaxation Delay (D1): 2 seconds. A longer delay helps ensure the full relaxation of quaternary carbons, which have longer T1 relaxation times.[15]

  • Number of Scans (NS): 1024 to 4096 scans, depending on the sample concentration, to achieve a good S/N.

  • Temperature: 298 K (25 °C).

Overall Experimental Workflow

The logical flow from sample receipt to final structural confirmation is depicted below.

Diagram 2: NMR characterization workflow.

Spectral Analysis and Data Interpretation

The following analysis is based on established principles of NMR spectroscopy and known substituent effects in indole chemistry.[16][17] The electron-donating methyl groups (CH3) will shield nearby nuclei (shift to lower ppm), while the electron-withdrawing and anisotropic nitrile group (CN) will deshield adjacent nuclei (shift to higher ppm).

1H NMR Spectrum: Predicted Assignments

• N1-H: Expected as a broad singlet in the downfield region, typically δ 11.0-12.0 ppm in DMSO-d6. Its chemical shift is sensitive to concentration and temperature.[13]

• H2: This proton on the pyrrole ring is adjacent to the nitrogen and is expected to be a triplet (due to coupling with H3 and N1-H) or a doublet of doublets around δ 7.4-7.6 ppm .

• H3: Also on the pyrrole ring, this proton is expected to appear as a triplet or doublet of doublets around δ 6.5-6.7 ppm .

• H6: This is the only proton on the benzene portion of the indole. It is flanked by two methyl groups. It is expected to be a sharp singlet around δ 7.0-7.2 ppm .

• C5-CH3: The protons of the methyl group at the C5 position will appear as a singlet around δ 2.4-2.6 ppm .

• C7-CH3: The protons of the methyl group at the C7 position will also be a singlet, likely in a similar region, around δ 2.4-2.6 ppm .

13C NMR Spectrum: Predicted Assignments

• Nitrile Carbon (CN): The carbon of the nitrile group is characteristically found in the δ 115-120 ppm range.

• Quaternary Carbons (No attached H):

  • C3a, C4, C5, C7, C7a: These five carbons will appear as singlets with lower intensity compared to protonated carbons.

  • C4: Directly attached to the electron-withdrawing nitrile group, this carbon will be significantly shielded. Its signal is expected around δ 100-105 ppm .

  • C5 & C7: These carbons are attached to methyl groups and will be deshielded, appearing in the δ 130-140 ppm range.

  • C3a & C7a: The bridgehead carbons are expected in the aromatic region, typically δ 125-135 ppm .

• Protonated Carbons (CH):

  • C2 & C3: These carbons of the electron-rich pyrrole ring are expected to be upfield, with C3 typically around δ 100-105 ppm and C2 around δ 122-128 ppm .

  • C6: This sole aromatic CH carbon is expected in the δ 120-125 ppm region.

• Methyl Carbons (CH3):

  • C5-CH3 & C7-CH3: These methyl carbons will appear as sharp, intense signals in the upfield region, typically δ 15-25 ppm .

Summary of NMR Data

The following table consolidates the predicted chemical shift assignments for 5,7-Dimethyl-1H-indole-4-carbonitrile.

Atom Position	1H Chemical Shift (δ, ppm)	Multiplicity	13C Chemical Shift (δ, ppm)
1 (N-H)	11.0 - 12.0	br s	-
2	7.4 - 7.6	t or dd	122 - 128
3	6.5 - 6.7	t or dd	100 - 105
3a	-	-	125 - 135
4	-	-	100 - 105
4-CN	-	-	115 - 120
5	-	-	130 - 140
5-CH3	2.4 - 2.6	s	15 - 25
6	7.0 - 7.2	s	120 - 125
7	-	-	130 - 140
7-CH3	2.4 - 2.6	s	15 - 25
7a	-	-	125 - 135

Key: s = singlet, br s = broad singlet, t = triplet, dd = doublet of doublets.

Conclusion

This application note provides a robust and scientifically grounded framework for the 1H and 13C NMR characterization of 5,7-Dimethyl-1H-indole-4-carbonitrile. By following the detailed protocols for sample preparation and data acquisition, researchers can obtain high-quality spectra. The provided analysis and predicted chemical shift assignments, based on fundamental NMR principles and substituent effects, offer a reliable guide for accurate spectral interpretation and definitive structural verification. This methodology ensures the integrity of the compound's characterization, which is a critical prerequisite for its application in drug discovery and chemical research.

References

• Hornak, J. P. (n.d.). The Basics of NMR. Rochester Institute of Technology. Retrieved from [Link]

• Massachusetts Institute of Technology (MIT) OpenCourseWare. (n.d.). 8.1 - FT-NMR Sample Preparation Guide. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Scribd. (n.d.). NMR Sample Preparation Guide. Retrieved from [Link]

• Wi, S., & Gunanathan, C. (2018). Acquiring 1 H and 13 C Spectra. In Modern NMR Techniques for Synthetic Chemistry (pp. 109-130). Royal Society of Chemistry.

• YouTube. (2025, February 22). H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of 1 H and 13 C NMR data (partial) of indole 3e and its regioisomer 3ee. Retrieved from [Link]

• University of Durham. (2017). Quantitative NMR Spectroscopy. Retrieved from [Link]

• Boston University. (n.d.). Basic NMR Concepts. Retrieved from [Link]

• Joseph-Nathan, P., del Rio, R. E., & Morales-Rios, M. S. (1988). NMR STUDIES OF INDOLE. HETEROCYCLES, 27(2), 431.

• University of Georgia. (2020, May 4). Optimized Default 13C Parameters. UGA NMR Facility. Retrieved from [Link]

• Bruker. (n.d.). Step-by-step procedure for NMR data acquisition. Retrieved from [Link]

• Morales-Ríos, M. S., del Río, R. D., & Joseph-Nathan, P. (1987). 13C NMR spectroscopy of indole derivatives. Magnetic Resonance in Chemistry, 25(5), 377-395.

• Supporting information for Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol. (n.d.). Retrieved from [Link]

• Hesse, M., Meier, H., & Zeeh, B. (2008). Spectroscopic Methods in Organic Chemistry. Georg Thieme Verlag.
• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.
• Hrizi, A., Cailler, M., Carcenac, Y., et al. (2021). Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. Molecules, 26(17), 5287.

• Hrizi, A., Cailler, M., Carcenac, Y., et al. (2021). Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. Molecules, 26(17), 5287. Available from: [Link]

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Application Note: A Systematic Approach to RP-HPLC Method Development and Validation for Indole Derivatives

Abstract

This comprehensive application note provides a detailed guide for the development, optimization, and validation of reversed-phase high-performance liquid chromatography (RP-HPLC) methods for the analysis of indole derivatives. These compounds are of significant interest in the pharmaceutical, biotechnology, and environmental sectors.[1][2][3] This document outlines a systematic approach, from initial parameter selection to full method validation in accordance with ICH guidelines, intended to provide researchers, scientists, and drug development professionals with a robust framework for achieving accurate and reproducible results.

Introduction: The Significance of Indole Derivative Analysis

Indole and its derivatives represent a critical class of heterocyclic compounds with wide-ranging biological activities and therapeutic applications.[2][3] They are foundational structures in numerous pharmaceuticals, natural products, and agrochemicals.[3] Given their prevalence and potent bioactivity, the development of reliable and accurate analytical methods for their quantification and characterization is paramount in drug discovery, quality control, and various research applications.[1][4] RP-HPLC is a powerful and versatile technique for the analysis of these often hydrophobic and structurally diverse molecules.[1]

Foundational Principles: RP-HPLC for Indole Derivatives

RP-HPLC separates compounds based on their partitioning between a non-polar stationary phase and a polar mobile phase.[1] For indole derivatives, which are generally non-polar, this technique is highly effective. The retention of an analyte is primarily governed by its hydrophobicity; more hydrophobic compounds interact more strongly with the stationary phase and thus have longer retention times.[5]

The Role of the Stationary Phase

The choice of stationary phase is a critical first step in method development.[6] For indole derivatives, C18 (octadecylsilane) columns are the most common starting point due to their high hydrophobicity and wide availability.[7] However, the diverse nature of indole derivatives may necessitate the exploration of other stationary phases.

Stationary Phase	Key Characteristics & Applications for Indole Derivatives
C18 (Octadecylsilane)	- Workhorse for RP-HPLC. [7] - Excellent for separating non-polar to moderately polar indole derivatives. - Provides strong hydrophobic retention.
C8 (Octylsilane)	- Less retentive than C18. - Useful for highly hydrophobic indole derivatives that may be too strongly retained on a C18 column.
Phenyl	- Offers alternative selectivity through π-π interactions with the aromatic indole ring system. - Can be beneficial for separating structurally similar isomers.
Cyano (CN)	- Can be used in both reversed-phase and normal-phase modes. - Less retentive than C18 or C8 in reversed-phase, suitable for more polar indole derivatives.[7]

Expert Insight: The choice between C18 and C8 often comes down to the overall hydrophobicity of the target analytes. For a mixture of indole derivatives with varying polarities, a C18 column often provides a good balance of retention and resolution.

Mobile Phase: The Engine of Separation

The mobile phase composition is a powerful tool for optimizing the separation of indole derivatives.[8][9] It typically consists of an aqueous component and an organic modifier.[9]

• Organic Modifiers: Acetonitrile (ACN) and methanol (MeOH) are the most common organic solvents used in RP-HPLC.[8]

  • Acetonitrile: Generally offers lower viscosity (leading to lower backpressure) and better UV transparency at low wavelengths compared to methanol.[10]

  • Methanol: A more cost-effective option that can provide different selectivity compared to ACN.[10]

• Aqueous Phase and pH Control: The pH of the mobile phase is a critical parameter, especially for ionizable indole derivatives.[8][9] Many indole-containing compounds have acidic or basic functional groups, and their ionization state can significantly impact retention time and peak shape.[11]

  • Ion Suppression: For acidic or basic analytes, adjusting the mobile phase pH to suppress ionization can lead to improved retention and peak symmetry.[11] A general rule of thumb is to adjust the pH to at least two units away from the pKa of the analyte.[10]

  • Buffers: The use of a buffer system is essential for maintaining a stable pH throughout the analysis, which is crucial for reproducible retention times.[8] Common buffers include phosphate, acetate, and formate.

Expert Insight: When developing a method for a new indole derivative, it is highly recommended to determine its pKa. This will inform the selection of an appropriate mobile phase pH and buffer system.

Systematic Method Development Workflow

A structured approach to method development is key to achieving a robust and reliable analytical method efficiently.

Caption: A systematic workflow for RP-HPLC method development.

Protocol: Initial Method Scouting

• Column Selection: Begin with a C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Initial Gradient:

  • 0-2 min: 5% B

  • 2-20 min: 5% to 95% B

  • 20-25 min: 95% B

  • 25-26 min: 95% to 5% B

  • 26-30 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection:

  • UV-Vis Detector: Monitor at the λmax of the indole derivative(s). If unknown, a photodiode array (PDA) detector is invaluable for determining the optimal wavelength. Many indole derivatives exhibit strong absorbance around 280 nm.[12]

  • Fluorescence Detector: For enhanced sensitivity and selectivity, a fluorescence detector can be employed. The native fluorescence of the indole ring (typically λex ≈ 280 nm, λem ≈ 350 nm) provides a significant advantage for trace analysis.[12][13]

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (e.g., 95:5 Water:ACN) to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.[14]

Optimization Strategies

Based on the initial scouting run, the method can be optimized to improve resolution, peak shape, and run time.

• Gradient Optimization: If peaks are poorly resolved or the run time is excessively long, adjust the gradient slope. A shallower gradient will improve the separation of closely eluting peaks, while a steeper gradient will shorten the analysis time.[15]

• pH Adjustment: If peak tailing is observed for ionizable analytes, systematically evaluate the effect of mobile phase pH. Prepare mobile phases with different pH values (e.g., pH 3, 5, 7) using appropriate buffers and assess the impact on peak shape and retention.[16]

• Organic Modifier: Compare the selectivity of acetonitrile and methanol. In some cases, a ternary mobile phase (Water/ACN/MeOH) can provide unique selectivity.

Method Validation according to ICH Guidelines

Once an optimized method is established, it must be validated to ensure it is suitable for its intended purpose.[17][18][19] The validation should be performed according to the International Council for Harmonisation (ICH) Q2(R2) guidelines.[18][20]

Caption: Core parameters for HPLC method validation as per ICH Q2(R2).

Validation Protocol Overview

Parameter	Protocol	Acceptance Criteria (Typical)
Specificity	Analyze blank, placebo (if applicable), and spiked samples. Perform forced degradation studies (acid, base, oxidation, heat, light).[19]	The peak for the analyte of interest should be free from interference from other components. The method should be able to separate the analyte from its degradation products.[19]
Linearity	Analyze a minimum of five concentrations across the expected range. Plot peak area vs. concentration and perform linear regression.[19]	Correlation coefficient (r²) ≥ 0.998.[12]
Range	The range is established based on the linearity data and should cover the expected concentrations in the samples.[21]	Typically 80-120% of the test concentration for assay and 50-150% for impurity determination.[22]
Accuracy	Analyze samples with known concentrations (e.g., spiked placebo) at a minimum of three concentration levels across the range (e.g., 80%, 100%, 120%).[23]	Percent recovery should be within 98-102%.
Precision	Repeatability (Intra-assay): Analyze a minimum of six replicate injections of the same sample at 100% of the test concentration.[21] Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.[18]	Relative Standard Deviation (RSD) ≤ 2%.[4][18]
LOD & LOQ	Determine based on the signal-to-noise ratio (S/N) of the baseline (LOD ≈ 3:1, LOQ ≈ 10:1) or from the standard deviation of the response and the slope of the calibration curve.[4]	The LOQ should be quantifiable with acceptable accuracy and precision.
Robustness	Intentionally vary method parameters (e.g., pH ± 0.2 units, column temperature ± 5 °C, flow rate ± 10%, mobile phase composition ± 2%).[23]	The system suitability parameters should remain within acceptable limits.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	- Secondary interactions with residual silanols on the stationary phase.[16] - Inappropriate mobile phase pH for ionizable analytes.[16] - Column overload.	- Use a highly end-capped column or a column with a different stationary phase. - Adjust the mobile phase pH to suppress ionization.[16] - Reduce the sample concentration or injection volume.[16]
Split Peaks	- Column void or partially blocked frit.[14] - Sample solvent is much stronger than the mobile phase.	- Replace the column.[14] - Dissolve the sample in the mobile phase or a weaker solvent.[14]
Ghost Peaks	- Contamination from a previous injection (carryover). - Impure mobile phase or reagents.[14]	- Run a blank gradient to wash the column.[14] - Use high-purity solvents and freshly prepared mobile phases.[14]
High Backpressure	- Blockage in the column frit or tubing.[14][24] - Precipitation of buffer in the mobile phase.	- Back-flush the column (if recommended by the manufacturer).[14] - Ensure buffer is soluble in the highest organic concentration of the gradient. Filter the mobile phase.
Retention Time Drift	- Inadequate column equilibration. - Changes in mobile phase composition or temperature.[24]	- Ensure sufficient equilibration time between injections. - Use a column oven for temperature control and ensure mobile phase is well-mixed.[24]

Conclusion

The development of a robust and reliable RP-HPLC method for indole derivatives is a systematic process that requires a thorough understanding of chromatographic principles and a structured approach to optimization and validation. By carefully selecting the stationary and mobile phases, optimizing the separation parameters, and rigorously validating the method according to ICH guidelines, researchers can ensure the generation of high-quality, reproducible data for a wide range of applications.

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• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation.
• Bansal, T., et al. (2018). A Rapid and Specific Method for the Detection of Indole in Complex Biological Samples. Applied and Environmental Microbiology, 84(14).
• Birajdar, A. S. (2020, March 23). New Method Development by HPLC and Validation as per ICH Guidelines.
• Pereira, A. D. S., et al. (2013). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. Antonie Van Leeuwenhoek, 103(3), 683–691.
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Application Notes & Protocols: A Guide to the In Vitro Screening of Substituted Indoles Against Cancer Cell Lines

Introduction: The Indole Scaffold as a Cornerstone in Oncology Research

Cancer remains a leading cause of mortality worldwide, necessitating the continuous discovery of novel and more effective therapeutic agents.[1][2] In the vast landscape of medicinal chemistry, certain molecular frameworks, known as "privileged structures," appear repeatedly in successful drug candidates due to their optimal binding characteristics with diverse biological targets. The indole nucleus, a bicyclic aromatic heterocycle, is a quintessential example of such a scaffold.[1][3][4][5][6] Its unique chemical properties and structural rigidity allow it to engage in various non-covalent interactions, including hydrogen bonding, hydrophobic interactions, and π-π stacking, with numerous biological macromolecules.[7]

Substituted indoles have demonstrated a remarkable breadth of anticancer activities, acting through a variety of mechanisms. These include the disruption of microtubule dynamics, the inhibition of protein kinases crucial for cell signaling, the interruption of DNA replication via topoisomerase inhibition, and the direct induction of programmed cell death, or apoptosis.[1][5][8][9][10][11][12] This versatility has led to the development of several FDA-approved indole-based anticancer drugs, such as sunitinib and panobinostat.[2]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides an in-depth rationale, validated experimental protocols, and data interpretation frameworks for the systematic in vitro screening of novel substituted indole derivatives against cancer cell lines.

Section 1: Mechanistic Rationale: Key Anticancer Targets of Indole Derivatives

The efficacy of indole-based compounds stems from their ability to interact with critical cellular machinery that governs cell growth, proliferation, and survival. Understanding these primary targets is fundamental to designing a logical screening cascade.

• Tubulin Polymerization: Microtubules are dynamic polymers essential for forming the mitotic spindle during cell division. Indole derivatives can function as potent tubulin polymerization inhibitors, often by binding to the colchicine-binding site.[8][13] This interference disrupts microtubule dynamics, leading to a halt in the cell cycle (specifically at the G2/M phase), and subsequently triggers apoptosis.[10][14][15] This mechanism is a clinically validated strategy for cancer chemotherapy.

• Protein Kinase Inhibition: Protein kinases are enzymes that regulate a majority of cellular pathways, and their dysregulation is a hallmark of cancer.[9][16][17] The indole scaffold is a key component in many kinase inhibitors, targeting enzymes like Cyclin-Dependent Kinases (CDKs), Phosphoinositide 3-kinases (PI3K), and various Tyrosine Kinases (TKs) that are critical for cell cycle progression and signal transduction.[18][19]

• DNA Topoisomerase Inhibition: DNA topoisomerases are enzymes that manage the topological state of DNA, a process vital for replication and transcription.[1] Certain indole derivatives can inhibit these enzymes, leading to DNA damage and the induction of cell death.[7]

• Induction of Apoptosis: Ultimately, the goal of many cancer therapies is to induce apoptosis in malignant cells.[20][21][22] While often a downstream consequence of the mechanisms above, some indole compounds can directly activate apoptotic pathways, for instance, by modulating the activity of Bcl-2 family proteins.[1][4]

Caption: Primary mechanisms of action for anticancer indole compounds.

Section 2: Designing a Robust Screening Campaign

A successful screening campaign is built on a foundation of careful planning, rigorous controls, and a logical progression from primary cytotoxicity assessment to secondary mechanistic validation.

Causality in Cell Line Selection

The choice of cell lines is critical. A diverse panel should be used to assess the breadth of a compound's activity.

• Tissue of Origin: Select cell lines from common cancer types such as breast (e.g., MCF-7, MDA-MB-231), lung (e.g., A549, NCI-H460), colon (e.g., HCT-116), and cervical (e.g., HeLa).[1][15][23][24]

• Genetic Background: If possible, include cell lines with different genetic backgrounds (e.g., p53 wild-type vs. mutant) to uncover potential selective vulnerabilities.

• Reference Lines: It is good practice to include a non-cancerous cell line (e.g., a fibroblast line like L929) in later stages to assess for cancer-specific cytotoxicity.[25]

The Importance of Controls

Every plate must be a self-validating system.

• Vehicle Control: The solvent used to dissolve the indole compounds, typically Dimethyl Sulfoxide (DMSO), is tested alone to ensure it has no effect on cell viability at the concentrations used.[23][26]

• Positive Control: A well-characterized anticancer drug (e.g., Doxorubicin, Cisplatin, or Combretastatin A-4 for tubulin inhibitors) is run in parallel.[1][15][23] This validates assay performance and provides a benchmark for the potency of the test compounds.

• Blank/Untreated Control: Wells containing cells and culture medium but no compound serve as the 100% viability reference.

Caption: General experimental workflow for in vitro anticancer drug screening.

Section 3: Detailed Experimental Protocols

These protocols are designed to be robust and reproducible for screening novel substituted indoles.

Protocol 1: Primary Cytotoxicity Screening (Sulforhodamine B Assay)

Rationale: The SRB assay is a colorimetric assay that measures total cellular protein content, providing a reliable estimation of cell density.[27] It is less susceptible to interference from colored or reducing compounds than metabolic assays and has a stable, non-destructive endpoint, making it ideal for high-throughput primary screening.[26][28][29]

Materials:

• Selected cancer cell lines

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well flat-bottom tissue culture plates

• Substituted indole compounds dissolved in DMSO

• Fixation Solution: 10% (w/v) Trichloroacetic Acid (TCA)

• Wash Solution: 1% (v/v) Acetic Acid

• Staining Solution: 0.4% (w/v) Sulforhodamine B (SRB) in 1% Acetic Acid

• Solubilization Solution: 10 mM Tris base solution (pH 10.5)

Step-by-Step Methodology:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the indole compounds. Add 100 µL of the compound dilutions to the respective wells (this performs a 1:2 dilution in the well). Remember to include vehicle and positive controls. Incubate for 48-72 hours.

• Cell Fixation: Carefully remove the culture medium. Gently add 100 µL of cold 10% TCA to each well to fix the cells to the plate. Incubate at 4°C for at least 1 hour.[28]

• Washing: Discard the TCA solution. Wash the plate five times with 1% acetic acid to remove excess TCA and unbound serum proteins.[27][28] After the final wash, remove all residual liquid and allow the plate to air dry completely.

• Staining: Add 100 µL of 0.4% SRB solution to each well. Incubate at room temperature for 30 minutes.[27]

• Removing Unbound Dye: Quickly discard the SRB solution and wash the plates four times with 1% acetic acid to remove unbound dye.[28]

• Air Drying: After the final wash, remove all residual liquid and allow the plate to air dry completely.

• Solubilization: Add 200 µL of 10 mM Tris base solution to each well. Place the plate on a shaker for 10 minutes to ensure the protein-bound dye is fully solubilized.[29]

• Absorbance Measurement: Read the absorbance at 510-565 nm using a microplate reader.[27][28][29]

Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot a dose-response curve (Percentage Viability vs. Log Concentration).

• Determine the IC50 value (the concentration that inhibits cell growth by 50%) using non-linear regression analysis.

Protocol 2: Mechanistic Screening (Apoptosis Detection by Annexin V/PI Staining)

Rationale: To confirm that the observed cytotoxicity is due to apoptosis, the Annexin V/Propidium Iodide (PI) assay is the gold standard. In early apoptosis, the cell membrane flips phosphatidylserine (PS) to the outer leaflet, which is detected by fluorescently-labeled Annexin V. In late apoptosis or necrosis, the membrane loses integrity, allowing PI to enter and stain the cell's nucleus.[23] This dual-staining method, analyzed by flow cytometry, distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[21][30]

Materials:

• Cancer cells cultured in 6-well plates

• Indole compounds identified as "hits" from the primary screen

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, PI solution, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow Cytometer

Step-by-Step Methodology:

• Cell Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with the indole compound at its predetermined IC50 and 2x IC50 concentrations for 24-48 hours. Include an untreated or vehicle control.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize, combine with the supernatant (floating cells), and centrifuge at a low speed (e.g., 300 x g) for 5 minutes.

• Washing: Discard the supernatant and wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.[23]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[23]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples by flow cytometry within one hour. The data will allow for the quantification of cells in four populations:

  • Viable (Annexin V- / PI-)

  • Early Apoptotic (Annexin V+ / PI-)

  • Late Apoptotic/Necrotic (Annexin V+ / PI+)

  • Necrotic (Annexin V- / PI+)

Caption: The intrinsic apoptosis signaling pathway commonly induced by anticancer agents.

Section 4: Data Presentation and Interpretation

Clear presentation of quantitative data is essential for comparing the efficacy of different compounds.

Table 1: Example Cytotoxicity Data for a Series of Substituted Indoles

Compound	R1-Substitution	R2-Substitution	MCF-7 (Breast) IC50 (µM)	A549 (Lung) IC50 (µM)	HCT-116 (Colon) IC50 (µM)
IND-01	H	4-Cl	15.2 ± 1.8	25.1 ± 3.1	18.5 ± 2.2
IND-02	5-OCH3	3-Br	0.46 ± 0.05	0.21 ± 0.03	0.55 ± 0.06
IND-03	5-F	4-NO2	8.9 ± 0.9	12.2 ± 1.5	10.1 ± 1.1
Doxorubicin	(Positive Control)	0.9 ± 0.1	1.1 ± 0.2	0.8 ± 0.1
Note: Data are for illustrative purposes. IC50 values represent the mean ± standard deviation from three independent experiments.

Interpretation of Results:

• Identifying a "Hit": A compound is typically considered a "hit" if it displays potent activity, generally with IC50 values in the low micromolar or, ideally, nanomolar range.[1] In the example table, IND-02 is a clear hit due to its sub-micromolar activity across all cell lines.

• Structure-Activity Relationship (SAR): By comparing the structures and activities of compounds like IND-01, -02, and -03, researchers can begin to deduce a preliminary SAR. For instance, the combination of a methoxy group at position 5 and a bromine at position 3 (IND-02) appears to be significantly more potent than other substitutions.

• Connecting to Mechanism: If flow cytometry data for IND-02 shows a significant increase in the Annexin V-positive cell population compared to controls, it provides strong evidence that its potent cytotoxicity is mediated through the induction of apoptosis.[15]

Conclusion and Future Outlook

The systematic screening pipeline detailed in these notes—progressing from a robust primary cytotoxicity assay to a mechanistic apoptosis assay—provides a powerful and reliable framework for identifying promising anticancer candidates from a library of substituted indoles. A successful in vitro screen is the critical first step. Subsequent investigations should focus on elucidating the precise molecular target through cell cycle analysis, Western blotting for key signaling proteins, and eventually, validation of efficacy in preclinical in vivo models. The indole scaffold continues to be a rich source of inspiration for oncologic drug discovery, and a rigorous, mechanism-driven screening approach is paramount to unlocking its full therapeutic potential.

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The Synthesis of 4-Cyanoindoles via Palladium Catalysis: A Detailed Guide for Researchers

Introduction: The Strategic Importance of the 4-Cyanoindole Scaffold

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural core of a vast array of pharmaceuticals and biologically active natural products. The introduction of a cyano group at the 4-position of this privileged scaffold dramatically enhances its synthetic versatility. The electron-withdrawing nature of the nitrile modifies the electronic properties of the indole ring and provides a valuable synthetic handle for a variety of chemical transformations. The cyano group can be readily converted into amines, amides, carboxylic acids, and tetrazoles, opening avenues for the exploration of diverse chemical space in drug discovery programs.[1] This guide provides detailed application notes and protocols for the palladium-catalyzed synthesis of 4-cyanoindoles, focusing on robust and reproducible methods for researchers, scientists, and drug development professionals.

Strategic Approaches to 4-Cyanoindole Synthesis

Palladium-catalyzed cross-coupling reactions have revolutionized the formation of carbon-carbon and carbon-heteroatom bonds, offering significant advantages over traditional methods that often necessitate harsh conditions and the use of stoichiometric, highly toxic reagents.[1] For the synthesis of 4-cyanoindoles, two primary palladium-catalyzed strategies have proven to be particularly effective:

• Buchwald-Hartwig Type Cyanation of 4-Haloindoles: This approach involves the cross-coupling of a readily available 4-haloindole (chloro, bromo, or iodo) with a cyanide source. This method is highly versatile and benefits from a well-understood reaction mechanism.

• Direct C-H Cyanation: This more atom-economical approach involves the direct functionalization of a C-H bond at the 4-position of the indole ring. While synthetically elegant, achieving high regioselectivity at the C4 position can be challenging and often requires specific directing groups.

This guide will focus primarily on the Buchwald-Hartwig type cyanation due to its broad applicability and the availability of well-established, high-yielding protocols.

I. Buchwald-Hartwig Type Cyanation of 4-Haloindoles

The palladium-catalyzed cyanation of aryl halides, a reaction analogous to the celebrated Buchwald-Hartwig amination, is a powerful method for the synthesis of aryl nitriles.[2] The choice of cyanide source, palladium catalyst, and ligand are critical for a successful transformation.

Causality Behind Experimental Choices

• Palladium Precatalyst: Palladacycle precatalysts are often preferred as they are air- and moisture-stable and are efficiently converted to the active Pd(0) species under the reaction conditions. This avoids catalyst poisoning that can occur with other palladium sources.[2]

• Phosphine Ligands: Bulky, electron-rich phosphine ligands, such as XPhos, are crucial for facilitating both the oxidative addition of the aryl halide to the palladium center and the final reductive elimination of the cyanated product. The steric bulk of the ligand promotes the formation of a monoligated palladium species, which is highly reactive in the catalytic cycle.

• Cyanide Source: While traditional cyanide sources like KCN and NaCN are effective, they are highly toxic and their low solubility in organic solvents can lead to reproducibility issues. Less toxic and more soluble alternatives such as potassium hexacyanoferrate(II) (K₄[Fe(CN)₆]) and zinc cyanide (Zn(CN)₂) are now widely used.[3][4] K₄[Fe(CN)₆] is a particularly attractive option due to its low toxicity and stability.

• Base and Solvent: The choice of base and solvent is interdependent and crucial for reaction efficiency. A base is required to activate the cyanide source and facilitate the catalytic cycle. The solvent must be capable of dissolving the reactants and maintaining the catalyst in an active state at the required reaction temperature.

Catalytic Cycle for Buchwald-Hartwig Type Cyanation

The catalytic cycle for the palladium-catalyzed cyanation of a 4-haloindole is believed to proceed through the following key steps:

Figure 1: Catalytic cycle of Buchwald-Hartwig type cyanation.

Experimental Protocols

Protocol 1: Cyanation of 4-Chloroindole using K₄[Fe(CN)₆] [2]

This protocol is a robust and general method for the cyanation of (hetero)aryl chlorides and bromides.

• Materials:

  • 4-Chloroindole (1.0 mmol, 1.0 equiv)

  • Potassium hexacyanoferrate(II) trihydrate (K₄[Fe(CN)₆]·3H₂O, 0.5 mmol, 0.5 equiv)

  • Palladacycle precatalyst (e.g., G3-XPhos, 0.01 mmol, 1 mol%)

  • XPhos (0.01 mmol, 1 mol%)

  • Potassium acetate (KOAc, 0.125 mmol, 0.125 equiv)

  • Dioxane (2.5 mL)

  • Degassed water (2.5 mL)

  • Schlenk tube or microwave vial

  • Magnetic stir bar

• Procedure:

  • To a Schlenk tube equipped with a magnetic stir bar, add 4-chloroindole, K₄[Fe(CN)₆]·3H₂O, the palladacycle precatalyst, XPhos, and KOAc.

  • Seal the tube with a Teflon-lined screw-cap septum, then evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this process three times.

  • Add dioxane and degassed water via syringe.

  • Place the reaction tube in a preheated oil bath at 100 °C and stir for 4 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Filter the mixture and concentrate the solvent under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford 4-cyanoindole.

Protocol 2: Cyanation of 4-Bromoindole using Zn(CN)₂ [3]

This protocol utilizes zinc cyanide, another common and effective cyanide source.

• Materials:

  • 4-Bromoindole (1.0 mmol, 1.0 equiv)

  • Zinc cyanide (Zn(CN)₂, 0.6 mmol, 0.6 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 mmol, 5 mol%)

  • Anhydrous N,N-dimethylformamide (DMF)

  • Schlenk flask

  • Magnetic stir bar

• Procedure:

  • To an oven-dried Schlenk flask, add 4-bromoindole, Zn(CN)₂, and Pd(PPh₃)₄.

  • Add a magnetic stir bar and seal the flask.

  • Evacuate and backfill the flask with argon. Repeat this process three times.

  • Add anhydrous DMF via syringe.

  • Heat the reaction mixture to 80-90 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

  • Cool the reaction mixture to room temperature and pour it into a stirred aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Data Presentation: Comparative Performance

The following table summarizes representative yields for the palladium-catalyzed cyanation of various 4-haloindoles.

Entry	Substrate	Cyanide Source	Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Chloroindole	K₄[Fe(CN)₆]	Pd precatalyst / XPhos	Dioxane/H₂O	100	4	89	[1]
2	4-Bromoindole	Zn(CN)₂	Pd(PPh₃)₄	DMF	80-90	-	High	[3]
3	5-Bromoindole	K₄[Fe(CN)₆]	Pd precatalyst / XPhos	Dioxane/H₂O	100	1	95	[1]
4	7-Bromoindole	K₄[Fe(CN)₆]	Pd precatalyst / XPhos	Dioxane/H₂O	100	1.5	90	[1]

Note: Yields are highly dependent on the specific reaction conditions and substrate.

II. Direct C-H Cyanation of Indoles

The direct cyanation of indoles at the C4 position via C-H activation is a highly desirable transformation from an atom economy perspective. However, achieving regioselectivity at the C4 position is challenging due to the intrinsic reactivity of the indole nucleus, with the C3 and C2 positions being more electronically favored for functionalization. Current research in this area often relies on the use of directing groups to steer the palladium catalyst to the desired C4 position. While promising, these methods are still under active development and may require more specialized starting materials and optimization compared to the more established cross-coupling approaches.

Troubleshooting and Field-Proven Insights

• Low or No Conversion:

  • Catalyst Deactivation: The active Pd(0) species can be sensitive to air and moisture. Ensure all reagents and solvents are anhydrous and that the reaction is performed under a strictly inert atmosphere. Excess cyanide can also poison the catalyst.[5]

  • Inactive Catalyst: Ensure the palladium precatalyst is of high quality and has been stored correctly.

  • Insufficient Mixing: In heterogeneous reactions, vigorous stirring is essential to ensure proper mixing of all components.

• Formation of Side Products:

  • Hydrodehalogenation: The formation of indole (from the reduction of the haloindole) can occur as a side reaction. This can sometimes be minimized by adjusting the ligand, base, or solvent.

  • Homocoupling: Dimerization of the starting indole can sometimes be observed.

• Reproducibility Issues:

  • Purity of Reagents: Ensure all reagents, especially the cyanide source and solvent, are of high purity.

  • Inert Atmosphere: Meticulous control of the inert atmosphere is critical for consistent results.

Conclusion

The palladium-catalyzed synthesis of 4-cyanoindoles, particularly through the Buchwald-Hartwig type cyanation of 4-haloindoles, is a robust and highly efficient method for accessing this valuable synthetic intermediate. By carefully selecting the palladium catalyst, ligand, cyanide source, and reaction conditions, researchers can achieve high yields of the desired product. The protocols and insights provided in this guide are intended to serve as a valuable resource for scientists and professionals in the field of drug discovery and development, enabling the efficient synthesis of novel indole-based compounds.

References

• A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC - NIH. (URL: [Link])

• Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media | Organic Letters - ACS Publications. (URL: [Link])

• Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system - PubMed. (URL: [Link])

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• 4. Suzuki Coupling [organic-chemistry.org]
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Application Notes & Protocols: Strategic Regioselective Functionalization of the Indole Benzene Ring

Introduction: Beyond the Pyrrole Ring's Shadow

The indole scaffold is a cornerstone of medicinal chemistry and materials science, forming the structural heart of numerous natural products, pharmaceuticals, and functional organic materials.[1][2][3][4] For decades, synthetic efforts have largely focused on the electron-rich pyrrole moiety, leveraging its inherent nucleophilicity for functionalization at the C2 and C3 positions.[5] However, the true frontier for creating novel, structurally diverse, and potent molecules lies in the selective modification of the indole's benzene ring (positions C4, C5, C6, and C7).[6][7]

Direct functionalization of these C(sp²)–H bonds is a formidable challenge due to their lower intrinsic reactivity compared to the pyrrole ring.[8][9] Overcoming this requires strategies that can precisely target a single C–H bond among several of quasi-equivalent reactivity.[8] The advent of transition-metal-catalyzed C–H activation has provided a powerful solution, enabling chemists to forge new carbon-carbon and carbon-heteroatom bonds with unprecedented precision.[7][10][11]

This guide provides an in-depth exploration of the strategies and protocols for the regioselective functionalization of the indole benzene core. We will move beyond simply listing procedures to explain the underlying causality—the "why" behind the choice of catalyst, directing group, and reaction conditions—that governs site selectivity. This document is intended for researchers, scientists, and drug development professionals seeking to master the art of indole diversification.

The Core Principle: Directing Group-Assisted C–H Activation

The key to unlocking the benzene ring of indole is the use of Directing Groups (DGs) . A directing group is a functional moiety, typically installed at the indole nitrogen (N1) or the C3 position, that coordinates to a transition metal catalyst. This coordination event brings the catalyst into close proximity to a specific C–H bond, facilitating its cleavage and subsequent functionalization in a process known as chelation-assisted C–H activation.[12][13] The geometry of the resulting metallacycle intermediate is the primary determinant of regioselectivity.

The general workflow involves three key stages: installation of the directing group, the metal-catalyzed C–H functionalization event, and the optional removal of the directing group to reveal the final product.

Caption: General workflow for directing group-assisted C-H functionalization.

By judiciously selecting the directing group and the metal catalyst, chemists can steer functionalization to any desired position on the carbocyclic ring.

C7-Functionalization: Leveraging Steric and Coordinating Control

The C7 position, ortho to the indole nitrogen, is a common target for functionalization due to the relative ease of forming a stable, five-membered metallacycle intermediate with N-directing groups.[14] However, achieving high C7 selectivity often requires overcoming competitive C2-functionalization.

Key Strategies & Causality

• Bulky N-Phosphinoyl and N-Hydrosilyl Groups: Sterically demanding groups like N-P(O)tBu₂, N-PᵗBu₂, and N-hydrosilyl are highly effective at directing functionalization to C7.[9][12] The bulkiness of these groups restricts bond rotation and sterically disfavors the transition state leading to C2-activation, thereby promoting the formation of the C7-metallacycle.[9][15] Palladium catalysis is frequently used for C7-arylation and olefination with these DGs.[12][13]

• Iridium-Catalyzed Borylation: A particularly powerful strategy for installing a versatile boronic ester handle at C7 is the iridium-catalyzed C–H borylation.[16] N-hydrosilyl directing groups have proven exceptionally effective in this transformation, delivering exclusive C7-borylation even when the C2 position is unsubstituted.[17] The resulting 7-borylated indoles are valuable intermediates that can be readily converted into a wide array of derivatives (e.g., phenols, aryl/vinyl groups) via Suzuki coupling or oxidation.[16][17]

Data Summary: Representative Methods for C7-Functionalization

Position	Reaction Type	Directing Group (DG)	Catalyst System	Coupling Partner	Typical Yield	Reference
C7	Arylation	N-P(O)tBu₂	Pd(OAc)₂ / Ligand	Aryl Halides	60-90%	[12][13]
C7	Borylation	N-SiEt₂H	[Ir(cod)OMe]₂ / dtbpy	B₂pin₂	70-95%	[17]
C7	Alkylation	N-PᵗBu₂	Rh(I) Catalyst	Activated Olefins	55-85%	[9]
C7	Acylation	N-PᵗBu₂	[RhCp*Cl₂]₂	Acyl Chlorides	60-80%	[13]

Protocol: Iridium-Catalyzed C7-Borylation of N-Hydrosilyl Indole

This protocol describes the highly regioselective borylation of indole at the C7 position, a key transformation for late-stage functionalization.

Causality: The use of an iridium catalyst in conjunction with a bipyridine ligand (dtbpy) is crucial for activating the C-H bond. The N-diethylsilyl directing group coordinates to the iridium center, forming a five-membered metallacycle that selectively positions the catalyst over the C7 C-H bond. The steric hindrance around the N-Si bond disfavors the alternative C2-borylation pathway.

Caption: Catalytic cycle for Ir-catalyzed C7-borylation.

Materials:

• N-diethylsilyl-protected indole (1.0 equiv)

• Bis(pinacolato)diboron (B₂pin₂) (1.2 equiv)

• [Ir(COD)OMe]₂ (1.5 mol%)

• 4,4′-Di-tert-butyl-2,2′-bipyridine (dtbpy) (3.0 mol%)

• Anhydrous Tetrahydrofuran (THF)

• Nitrogen or Argon atmosphere

Procedure:

• Catalyst Preparation: In a nitrogen-filled glovebox, add [Ir(COD)OMe]₂ and dtbpy to an oven-dried reaction vial. Add anhydrous THF and stir for 10 minutes at room temperature to form the active catalyst complex.

• Reaction Setup: To the catalyst solution, add the N-diethylsilyl-protected indole followed by B₂pin₂.

• Reaction Execution: Seal the vial, remove it from the glovebox, and heat the reaction mixture to 80 °C in a pre-heated oil bath.

• Monitoring: Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Workup: Upon completion, cool the reaction to room temperature. Concentrate the mixture under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure C7-borylated indole product.

• Validation: Confirm the structure and purity of the product by ¹H NMR, ¹³C NMR, and HRMS. The regioselectivity can be confirmed by 2D NMR (NOESY) experiments, which should show a correlation between the silyl protons and the C6-H.

C4- and C5-Functionalization: A Tale of Two Catalysts

Functionalizing the C4 and C5 positions is particularly challenging due to their distance from the N1 position, which makes chelation assistance difficult.[8][18] The most successful strategies employ a directing group at the C3 position.

Key Strategies & Causality

A seminal strategy developed by Shi and coworkers demonstrates how catalyst choice can elegantly switch the regioselectivity between C4 and C5.[19][20] By installing a removable pivaloyl directing group at the C3 position, the reaction can be directed to either site.

• Palladium-Catalyzed C4-Arylation: In the presence of a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂), arylation with aryl iodides occurs selectively at the C4 position.[19] The proposed mechanism involves the formation of a six-membered palladacycle intermediate via C-H activation at C4, which is kinetically favored.[8]

• Copper-Catalyzed C5-Arylation: Remarkably, by switching the catalyst to copper(I) thiophenecarboxylate (CuTc) and using a diaryliodonium salt as the arylating agent, the functionalization is redirected to the C5 position.[19] This switch is attributed to a different reaction mechanism, potentially involving a Heck-type pathway where the steric and electronic environment favors C5 attack.[8]

This dual-catalyst system provides a powerful tool for divergent synthesis from a common intermediate.[13]

Data Summary: Catalyst-Controlled C4/C5 Arylation

Position	Directing Group (DG)	Catalyst System	Arylating Agent	Typical Yield	Reference
C4	C3-Pivaloyl	Pd(PPh₃)₂Cl₂ / Ag₂O	Aryl Iodide	58-83%	[19]
C5	C3-Pivaloyl	CuTc / dtbpy	Ar₂IOTf	33-68%	[19]
C4/C5	C3-Carbonyl	Ru(II) / AgSbF₆	Dioxazolones	41-98%	[21]

Protocol: Palladium-Catalyzed C4-Arylation of 3-Pivaloylindole

This protocol details the regioselective synthesis of C4-arylated indoles, which are important precursors for many bioactive molecules.

Causality: The pivaloyl group at the C3 position acts as a monodentate directing group. It coordinates to the Pd(II) center, leading to the formation of a six-membered palladacycle through activation of the C4–H bond. This intermediate then undergoes oxidative addition with the aryl iodide, followed by reductive elimination to furnish the C4-arylated product and regenerate the active Pd(II) catalyst.

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Application Notes & Protocols: Advanced Methods for Indole C-H Activation

Audience: Researchers, scientists, and drug development professionals.

Abstract: The indole scaffold is a cornerstone of medicinal chemistry and materials science, found in a vast array of pharmaceuticals, natural products, and functional materials.[1][2][3] Direct Carbon-Hydrogen (C-H) activation has emerged as a transformative strategy for the synthesis and functionalization of these heterocycles, offering a more atom- and step-economical alternative to traditional cross-coupling reactions which require pre-functionalized substrates.[1][4] However, the presence of multiple C-H bonds in the indole nucleus presents a persistent challenge in achieving site-selectivity.[5][6] This guide provides an in-depth exploration of advanced, field-proven methods for indole C-H activation, moving beyond foundational concepts to focus on sophisticated catalytic systems that enable precise control over reactivity at both the pyrrolic (C2, C3) and benzenoid (C4-C7) rings. We will dissect the mechanistic underpinnings of transition-metal catalysis, explore the strategic use of directing groups, and detail emerging electrochemical and photoredox methodologies that promise greener and more efficient syntheses.

Part 1: The Strategic Logic of Site-Selectivity in Indole C-H Activation

The primary hurdle in indole functionalization is differentiating between the electronically distinct C-H bonds of the pyrrole ring and the less reactive C-H bonds of the benzene core. Early developments capitalized on the inherent nucleophilicity of the C3 position. Advanced methods, however, rely on catalytic systems and substrate design to override this intrinsic reactivity and achieve programmed functionalization at any desired position.

The choice of catalyst and, crucially, the use of a directing group (DG) are the causal drivers behind achieving high regioselectivity. A directing group is a functional moiety installed on the indole (typically at the N1 or C3 position) that coordinates to the metal catalyst, positioning it in close proximity to a specific C-H bond and thereby initiating activation at an otherwise disfavored site.

Caption: General workflow for directing group-assisted C-H activation.

Part 2: Transition Metal-Catalyzed Methodologies

Transition metals are the workhorses of C-H activation, offering diverse reactivity profiles. The choice of metal, ligand, and directing group forms a synergistic system that dictates the outcome of the reaction.

Palladium (Pd) Catalysis: Versatility in Arylation and Alkenylation

Palladium catalysis is highly versatile, enabling a wide range of C-H functionalizations.[4][7] While early methods focused on the C2/C3 positions, the strategic use of directing groups has unlocked access to the challenging C4 and C7 positions.

Authoritative Insight: The key to C7-selectivity is often the installation of a bidentate chelating group on the indole nitrogen. A phosphinoyl group, for instance, forms a stable palladacycle that favors activation of the sterically accessible C7-H bond over the C2-H bond.[8] This overrides the inherent electronic bias of the indole ring.

Protocol: Palladium-Catalyzed C7-Arylation of N-Phosphinoyl Indoles [8]

• Principle: This protocol utilizes a removable N-P(O)tBu₂ directing group to achieve highly selective arylation at the C7 position with arylboronic acids. The pyridine-type ligand is crucial for facilitating the catalytic cycle.

• Self-Validation: Successful execution of this protocol will yield the C7-arylated product as the major regioisomer (>20:1 selectivity). The directing group can be cleaved under acidic conditions post-functionalization.

Parameter	Value/Condition	Causality/Notes
Catalyst	Pd(OAc)₂ (5 mol%)	Pre-catalyst that forms the active Pd(II) species.
Ligand	3-Amino-pyridine (10 mol%)	Essential for reactivity and selectivity; facilitates proton abstraction.
Substrate	N-P(O)tBu₂-indole	The directing group is key to achieving C7 selectivity.
Coupling Partner	Arylboronic acid (1.5 equiv.)	Source of the aryl group.
Oxidant	Ag₂CO₃ (2.0 equiv.)	Re-oxidizes the Pd(0) intermediate to the active Pd(II) state.
Solvent	Toluene	A non-polar solvent suitable for the reaction temperature.
Temperature	120 °C	Provides the necessary thermal energy for C-H activation.
Time	12-24 h	Typical reaction time for completion.

Step-by-Step Methodology:

• To an oven-dried reaction vial, add N-P(O)tBu₂-indole (1.0 equiv.), arylboronic acid (1.5 equiv.), Pd(OAc)₂ (0.05 equiv.), 3-amino-pyridine (0.1 equiv.), and Ag₂CO₃ (2.0 equiv.).

• Evacuate and backfill the vial with an inert atmosphere (Argon or Nitrogen) three times.

• Add anhydrous toluene via syringe.

• Seal the vial and place it in a preheated oil bath at 120 °C.

• Stir the reaction for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to afford the C7-arylated indole.

Rhodium (Rh) & Ruthenium (Ru) Catalysis: Accessing C4, C6, and Annulations

Rhodium and Ruthenium catalysts, often featuring a Cp* (pentamethylcyclopentadienyl) or p-cymene ligand respectively, are powerful tools for C-H activation, particularly for accessing the C4 and remote C6 positions.[9][10][11]

Authoritative Insight: The regioselectivity of these systems is highly tunable. For instance, a weakly coordinating trifluoroacetyl group on the indole nitrogen can direct Rh(III) to the C4 position.[12] For the more challenging C6 position, a "dual-use" directing group strategy can be employed. A pyrimidinyl group at N1 directs the catalyst to C2, and a second ancillary directing group at C3 (e.g., an ester) then relays the activation to the remote C6 position via σ-activation.[13]

Caption: Proposed mechanism for Ru-catalyzed remote C6-alkylation.[13]

Protocol: Ruthenium-Catalyzed Remote C6-Alkylation of Indole Derivatives [13]

• Principle: This protocol achieves selective alkylation at the C6 position of an N-pyrimidinyl-1H-indole-3-carboxylate substrate. The reaction proceeds via a proposed σ-activation pathway enabled by the dual directing groups.

• Self-Validation: The reaction should show high selectivity for the C6-alkylated product over other positions. The one-pot procedure for installing the C3-ester followed by C6-alkylation demonstrates the robustness of the ruthenium redox catalysis.

Parameter	Value/Condition	Causality/Notes
Catalyst	[RuCl₂(p-cymene)]₂ (5 mol%)	A common and effective ruthenium pre-catalyst.
Substrate	Ethyl 1-(pyrimidin-2-yl)-1H-indole-3-carboxylate	Contains the necessary N1 and C3 directing groups.
Coupling Partner	Alkyl Bromide (e.g., ethyl α-bromoisobutyrate)	Source of the alkyl group.
Base	KOAc (2.0 equiv.)	Acts as a base and facilitates the carboxylate-assisted cyclometalation.
Solvent	THF or AcOH	Solvent choice can influence reactivity.
Temperature	120 °C	Required for efficient C-H activation and catalytic turnover.
Time	16 h	Standard reaction duration.

Step-by-Step Methodology:

• In an argon-filled glovebox or using Schlenk techniques, combine the indole substrate (1.0 equiv.), [RuCl₂(p-cymene)]₂ (0.05 equiv.), and KOAc (2.0 equiv.) in a reaction tube.

• Add the alkyl bromide (3.0 equiv.) and the solvent (e.g., THF).

• Seal the tube tightly and remove it from the glovebox.

• Place the reaction tube in a preheated oil bath at 120 °C and stir for 16 hours.

• After cooling, dilute the reaction mixture with dichloromethane and filter through a short plug of silica gel.

• Concentrate the filtrate and purify by column chromatography to isolate the C6-alkylated product.

Iridium (Ir) Catalysis: The Gold Standard for C-H Borylation

Iridium catalysis is unparalleled for the C-H borylation of arenes and heterocycles, including indoles. Borylated indoles are exceptionally valuable synthetic intermediates due to the versatility of the C-B bond.[14]

Authoritative Insight: Ligand-free iridium systems can effectively catalyze the C3 borylation of N-acyl protected indoles.[14] The N-acyl group activates the indole and promotes selectivity. More advanced systems use ligands (e.g., bipyridines) and directing groups to steer the borylation to other positions, such as C2 or C7.[14][15][16] For example, a hydrosilyl group on the nitrogen atom can direct Ir-catalyzed borylation exclusively to the sterically hindered C7 position.[16]

Protocol: Ligand-Free Iridium-Catalyzed C3-Borylation of N-Acyl Indoles

• Principle: This operationally simple protocol uses a commercially available iridium catalyst without an external ligand to install a boronic ester at the C3 position of N-acyl indoles.

• Self-Validation: The reaction should afford the C3-borylated indole with excellent regioselectivity. The resulting C-B bond can be subsequently used in Suzuki couplings or other transformations, confirming its successful installation.

Parameter	Value/Condition	Causality/Notes
Catalyst	[Ir(cod)OMe]₂ (1.5 mol%)	Iridium(I) pre-catalyst.
Boron Source	B₂pin₂ (1.1 equiv.)	Bis(pinacolato)diboron is the standard reagent for borylation.
Substrate	N-Acyl Indole (e.g., N-acetyl)	The N-acyl group is crucial for reactivity and selectivity.
Solvent	THF	Common solvent for borylation reactions.
Temperature	80 °C	Mild thermal conditions are sufficient.
Time	12 h	Typical reaction duration.

Step-by-Step Methodology:

• To a screw-capped vial, add the N-acyl indole (1.0 equiv.), B₂pin₂ (1.1 equiv.), and [Ir(cod)OMe]₂ (0.015 equiv.).

• Evacuate and backfill the vial with argon.

• Add anhydrous THF via syringe.

• Seal the vial and heat the mixture at 80 °C for 12 hours.

• Cool the reaction to room temperature and concentrate under vacuum.

• The crude product can often be used directly in subsequent steps, or purified by flash chromatography if necessary.

First-Row Transition Metals (Co, Fe, Cu): Economical and Sustainable Alternatives

There is a significant drive to replace precious metals (Pd, Rh, Ir) with more earth-abundant and less toxic first-row metals like cobalt, iron, and copper.[2][17] Cobalt, in particular, has shown remarkable reactivity, often mimicking the behavior of rhodium.[2][18]

Authoritative Insight: High-valent cobalt (Cp*Co(III)) catalysts are highly effective for C-H functionalization.[18] They can mediate a variety of transformations on indoles, including arylations and annulations, often requiring a directing group to ensure selectivity.[2][17][19] These systems represent a more sustainable approach to C-H activation chemistry.

Part 3: Emerging Frontiers: Electrochemical and Photoredox C-H Activation

Moving beyond traditional thermal methods, electrochemical and photoredox strategies offer green, oxidant-free pathways for indole C-H functionalization.

Electrochemical C-H Activation

Electrosynthesis uses electrical current to drive chemical reactions, obviating the need for chemical oxidants.[20] In the context of indoles, this typically involves the anodic oxidation of the indole to form a radical cation intermediate, which then reacts with a suitable partner.[21]

Authoritative Insight: This method is powerful for three-component reactions. For example, indoles, sodium bisulfite, and alcohols can be coupled in an undivided cell without any metal catalyst to form valuable indole-containing sulfonate esters.[21][22] The reaction proceeds through electrochemically generated radical intermediates.

Caption: Proposed mechanism for electrochemical sulfonylation of indoles.[21]

Protocol: Electrochemical Three-Component C-H Sulfonylation of Indoles [21]

• Principle: This metal- and oxidant-free protocol uses constant current electrolysis in an undivided cell to couple an indole, sodium bisulfite, and an alcohol, forming an indole-containing sulfonate ester.

• Self-Validation: The reaction's success is demonstrated by the formation of the three-component product without the need for any external chemical oxidant, showcasing the power of electrosynthesis.

Parameter	Value/Condition	Causality/Notes
Cell Type	Undivided cell	Simplifies the experimental setup.
Electrodes	Reticulated vitreous carbon (Anode & Cathode)	High surface area electrodes for efficient electrolysis.
Electrolyte	n-Bu₄NBF₄	Provides conductivity to the solution.
Substrates	Indole (1.0 equiv.), NaHSO₃ (3.0 equiv.)	Reactants for the coupling.
Solvent	Alcohol (e.g., MeOH, EtOH)	Acts as both solvent and reactant.
Current	10 mA (constant current)	The driving force for the reaction.
Charge Passed	3.0 F/mol	Ensures sufficient oxidation for high conversion.
Temperature	Room Temperature	Demonstrates the mildness of the electrochemical approach.

Step-by-Step Methodology:

• Set up an undivided electrochemical cell equipped with two reticulated vitreous carbon electrodes.

• To the cell, add the indole (0.3 mmol, 1.0 equiv.), NaHSO₃ (0.9 mmol, 3.0 equiv.), and n-Bu₄NBF₄ (0.15 mmol, 0.5 equiv.).

• Add the desired alcohol (4.0 mL) as the solvent and reactant.

• Begin stirring and apply a constant current of 10 mA.

• Continue the electrolysis until 3.0 F/mol of charge has passed.

• Upon completion, evaporate the solvent under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Extract the aqueous layer with ethyl acetate, combine the organic layers, dry over Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Part 4: Conclusion and Future Perspectives

The field of indole C-H activation has matured significantly, evolving from methods reliant on intrinsic reactivity to highly sophisticated catalytic systems capable of targeting nearly any C-H bond with precision. The strategic implementation of directing groups with catalysts based on palladium, rhodium, and ruthenium has solved many long-standing challenges in site-selectivity, particularly for the benzenoid C4-C7 positions.[5][6]

The future of this field lies in addressing the remaining challenges. The selective functionalization of the C5 position remains difficult, and developing methods that do not require directing groups is a major goal. Furthermore, the push for sustainability will continue to drive innovation in catalysis, with an emphasis on using earth-abundant first-row transition metals and developing more enantioselective transformations.[2][19] Emerging technologies like electro- and photocatalysis are poised to play a crucial role, offering milder, oxidant-free reaction pathways that align with the principles of green chemistry.[20][21][23] These advancements will undoubtedly empower chemists to synthesize increasingly complex and valuable indole-containing molecules with greater efficiency and elegance.

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• Title: From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds Source: PubMed URL: [Link]

• Title: From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C–H Bonds Source: Accounts of Chemical Research - ACS Publications URL: [Link]

• Title: Metal-Free C–H Amination for Indole Synthesis Source: Organic Letters - ACS Publications URL: [Link]

• Title: Palladium-catalyzed dual C–H or N–H functionalization of unfunctionalized indole derivatives with alkenes and arenes Source: NIH URL: [Link]

• Title: Rhodium(iii)-catalyzed C–H activation at the C4-position of indole: switchable hydroarylation and oxidative Heck-type reactions of maleimides Source: Chemical Communications (RSC Publishing) URL: [Link]

• Title: Electrochemical Co-Catalyzed C H Activation for Enantioselective Formation of Indoles With Two Different Chiral C N Axes Source: ChemistryViews URL: [Link]

• Title: Rhodium(III)-Catalyzed C–H Activation in Indole Source: Thieme Chemistry URL: [Link]

• Title: Ruthenium-catalyzed C–H functionalization of indoles and indolines with 7-azabenzonorbornadienes Source: RSC Publishing URL: [Link]

• Title: An extensive review on transition metal catalyzed indole CH activation: Catalyst selection and mechanistic insights Source: Digital Repository of CSIR-NIIST URL: [Link]

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• Title: Iridium-catalyzed C-H borylation-based synthesis of natural indolequinones Source: PubMed URL: [Link]

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Application Notes and Protocols for Assessing the Cytotoxicity of Indole Derivatives

Introduction: The Significance of Indole Scaffolds in Oncology and the Critical Role of Cytotoxicity Profiling

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic compounds with potent biological activities. In oncology, indole derivatives have emerged as a particularly promising class of therapeutics, demonstrating the ability to modulate key cellular processes involved in cancer progression, such as cell proliferation, apoptosis, and angiogenesis.[1][2] Many of these compounds exert their anticancer effects by inducing programmed cell death, or apoptosis, in malignant cells.[1]

Given the therapeutic potential of novel indole derivatives, rigorous and reliable assessment of their cytotoxic effects is a cornerstone of the drug discovery and development process.[3] Cytotoxicity assays are essential for identifying promising lead compounds, elucidating their mechanisms of action, and establishing a preliminary safety profile.[4] This guide provides a comprehensive overview of robust and widely adopted in vitro assays for characterizing the cytotoxic properties of indole derivatives. We will delve into the underlying principles of each method, provide detailed, step-by-step protocols, and discuss critical considerations to ensure data integrity and reproducibility.

I. Foundational Cytotoxicity Screening: Assessing Metabolic Viability with the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a workhorse for initial high-throughput screening of compound libraries to determine their general cytotoxic effects.[5] This colorimetric assay provides a quantitative measure of cell viability based on the metabolic activity of the cell population.[5]

Principle of the MTT Assay

In viable, metabolically active cells, mitochondrial dehydrogenases, such as succinate dehydrogenase, cleave the tetrazolium ring of the yellow MTT salt, resulting in the formation of insoluble purple formazan crystals.[5] The amount of formazan produced is directly proportional to the number of living cells.[5] These crystals are then solubilized, and the absorbance of the resulting solution is measured, providing an indirect quantification of cell viability.[5]

Experimental Workflow for MTT Assay

Figure 1: Workflow of the MTT assay for cytotoxicity screening.

Detailed Protocol for MTT Assay

Materials:

• Indole derivatives stock solutions (in a suitable solvent, e.g., DMSO)

• Selected cancer cell line(s)

• Complete cell culture medium

• 96-well flat-bottom sterile plates

• MTT solution (5 mg/mL in sterile PBS, filter-sterilized)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring >95% viability via Trypan Blue exclusion.

  • Seed cells into a 96-well plate at a pre-determined optimal density (typically 5,000-10,000 cells/well in 100 µL of medium).

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the indole derivatives in complete culture medium.

  • Carefully remove the medium from the wells and add 100 µL of the compound dilutions to the respective wells.

  • Include vehicle control wells (medium with the same concentration of solvent used for the compounds) and untreated control wells (medium only).

  • Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for an additional 4 hours at 37°C.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well.

  • Gently shake the plate on an orbital shaker for 5-10 minutes to ensure complete dissolution of the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader. Use a reference wavelength of 630 nm to subtract background absorbance.

Data Analysis:

Calculate the percentage of cell viability using the following formula:

% Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] * 100

The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Expert Insights and Troubleshooting for Indole Derivatives:

• Compound Interference: Some indole derivatives may possess color or have reducing properties that can interfere with the MTT assay.[6] It is crucial to run a control plate with the compounds in cell-free medium to check for any direct reduction of MTT or absorbance at 570 nm.

• Solvent Effects: The solvent used to dissolve the indole derivatives (e.g., DMSO) can be toxic to cells at higher concentrations. Ensure the final solvent concentration in the wells is non-toxic (typically ≤ 0.5%).

• Optimizing Cell Density: The optimal cell seeding density varies between cell lines and should be determined empirically to ensure that the cells are in the logarithmic growth phase during the experiment.

II. Assessing Membrane Integrity: The Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is another widely used method for quantifying cytotoxicity. Unlike the MTT assay, which measures metabolic activity, the LDH assay assesses cell membrane integrity.[7]

Principle of the LDH Assay

Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane, a hallmark of necrosis or late-stage apoptosis.[7][8] The released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of NAD+ to NADH.[8][9] The NADH then reduces a tetrazolium salt (INT) to a red formazan product, the amount of which is proportional to the amount of LDH released and, therefore, the extent of cell lysis.[7][8]

Experimental Workflow for LDH Assay

Figure 2: Workflow of the LDH assay for assessing membrane integrity.

Detailed Protocol for LDH Assay

Materials:

• Indole derivatives

• Cancer cell line(s)

• Complete cell culture medium

• 96-well plates

• Commercially available LDH cytotoxicity assay kit (containing LDH reaction mixture and stop solution)

• Lysis buffer (provided in the kit for maximum LDH release control)

• Microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Follow the same procedure as for the MTT assay (Section I, steps 1 and 2).

  • It is essential to include three control wells:

    • Spontaneous LDH release: Cells treated with vehicle only.

    • Maximum LDH release: Cells treated with lysis buffer (typically 30-60 minutes before the end of the incubation period).

    • Background control: Medium only.

• Supernatant Collection:

  • After the incubation period, centrifuge the plate at a low speed (e.g., 250 x g for 5 minutes) to pellet the cells.

  • Carefully transfer a specific volume of the supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction:

  • Add the LDH reaction mixture to each well containing the supernatant.

  • Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement:

  • Add the stop solution to each well.

  • Measure the absorbance at 490 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cytotoxicity using the following formula:

% Cytotoxicity = [((Treated LDH release - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release))] * 100

Expert Insights and Considerations:

• Complementary Data: The LDH assay is an excellent complement to the MTT assay. While MTT measures a loss of metabolic function, LDH measures a loss of membrane integrity. Comparing results from both assays can provide insights into the mode of cell death (e.g., apoptosis vs. necrosis).

• Serum Interference: Phenol red and serum in the culture medium can interfere with the LDH assay. It is advisable to use a serum-free medium during the final hours of incubation or to use a medium with low serum content. Always include a background control to account for any interference.

III. Delving into Mechanism: Apoptosis Detection with Caspase-Glo® 3/7 Assay

Many indole derivatives exert their anticancer effects by inducing apoptosis.[1] Therefore, specifically quantifying apoptosis is crucial for mechanistic studies. The Caspase-Glo® 3/7 assay is a highly sensitive and convenient method for measuring the activity of caspases-3 and -7, which are key executioner caspases in the apoptotic pathway.[10][11]

Principle of the Caspase-Glo® 3/7 Assay

This luminescent assay utilizes a proluminescent caspase-3/7 substrate containing the DEVD tetrapeptide sequence.[10][11] In the presence of active caspases-3 and -7, the substrate is cleaved, releasing aminoluciferin.[10] This product is then utilized by luciferase in a coupled reaction to generate a stable "glow-type" luminescent signal that is directly proportional to the amount of caspase-3/7 activity.[10][11]

Experimental Workflow for Caspase-Glo® 3/7 Assay

Figure 3: Workflow of the Caspase-Glo® 3/7 assay for apoptosis detection.

Detailed Protocol for Caspase-Glo® 3/7 Assay

Materials:

• Indole derivatives

• Cancer cell line(s)

• White-walled, 96-well plates suitable for luminescence measurements

• Caspase-Glo® 3/7 Assay System (Promega)

• Luminometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a white-walled 96-well plate and treat with indole derivatives as described for the MTT assay (Section I, steps 1 and 2).

• Assay Reagent Preparation and Addition:

  • Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.[11]

  • Equilibrate the plate and the reagent to room temperature.

  • Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).

• Incubation:

  • Gently mix the contents of the wells on a plate shaker at a low speed (300-500 rpm) for 30 seconds.

  • Incubate the plate at room temperature for 1 to 3 hours.

• Luminescence Measurement:

  • Measure the luminescence of each well using a luminometer.

Data Analysis:

The results are typically expressed as a fold increase in caspase activity compared to the vehicle-treated control.

Fold Increase = (Luminescence of Treated Sample) / (Luminescence of Vehicle Control)

Expert Insights and Best Practices:

• Assay Timing: The optimal time to measure caspase activation depends on the compound and cell line. It is recommended to perform a time-course experiment to determine the peak caspase activity.

• Multiplexing: The Caspase-Glo® 3/7 assay can be multiplexed with other assays, such as a viability assay, to obtain more comprehensive data from a single sample.

• High-Throughput Screening: The "add-mix-measure" format of this assay makes it highly amenable to automated high-throughput screening.[10]

IV. Summary of Assay Parameters and Recommendations

Assay	Principle	Endpoint Measured	Throughput	Key Advantages	Considerations for Indole Derivatives
MTT	Enzymatic reduction of tetrazolium salt by mitochondrial dehydrogenases[5]	Cell viability/metabolic activity	High	Cost-effective, well-established	Potential for chemical interference (color, reducing properties)[6]
LDH	Measurement of lactate dehydrogenase released from damaged cells[7][8]	Cell membrane integrity/cytotoxicity	High	Measures a distinct cell death marker, good for necrosis	Interference from serum and phenol red
Caspase-Glo® 3/7	Luminescent detection of caspase-3/7 activity via a proluminescent substrate[10][11]	Apoptosis (executioner caspase activity)	High	High sensitivity, simple "add-mix-measure" format	Optimal timing of measurement is crucial

Recommendation for a Comprehensive Cytotoxicity Profile:

For a thorough evaluation of the cytotoxic effects of novel indole derivatives, a tiered approach is recommended:

• Primary Screening: Utilize the MTT assay for high-throughput screening of a library of indole derivatives to identify hits with significant cytotoxic activity.

• Secondary Validation and Mechanistic Insight: For promising hits, perform the LDH assay to confirm cytotoxicity by assessing membrane integrity. Concurrently, use the Caspase-Glo® 3/7 assay to determine if the observed cytotoxicity is mediated by apoptosis.

• Further Mechanistic Studies: For compounds that induce apoptosis, further characterization can be performed using techniques such as Annexin V/PI staining followed by flow cytometry, or Western blotting for key apoptotic proteins (e.g., PARP cleavage, Bcl-2 family members).

By employing this multi-assay strategy, researchers can confidently identify potent cytotoxic indole derivatives and gain valuable insights into their mechanisms of action, thereby accelerating the journey from discovery to potential clinical application.

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• Devi, N., Kaur, K., Biharee, A., & Jaitak, V. (2021). Recent Development in Indole Derivatives as Anticancer Agent: A Mechanistic Approach. Anti-Cancer Agents in Medicinal Chemistry, 21(14), 1802-1824. [Link]

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• Unlocking Precision in Cancer Drug Screening: The Power of Cell Apoptosis Detection Kits. LinkedIn. [Link]

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• Premnath, D., Al-Salahi, R., Al-Suede, F. S. R., & Marzouk, M. M. (2021). Synthesis and Cytotoxic Activity of Novel Indole Derivatives and Their in silico Screening on Spike Glycoprotein of SARS-CoV-2. Frontiers in Chemistry, 9, 706591. [Link]

• Sharma, A., Kumar, V., & Singh, T. (2023). Antimalarial Activity of Indole Derivatives: A Comprehensive Review. International Journal of Pharmaceutical Sciences Review and Research, 83(2), 1-12. [Link]

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• Cell Cytotoxicity Assay, Cell Toxicity Assay. NorthEast BioLab. [Link]

• Brown, J. A., Marks, E. J., & Estien, M. P. (2024). Exploring the biological impact of bacteria-derived indole compounds on human cell health: Cytotoxicity and cell proliferation across six cell lines. Toxicology in Vitro, 94, 105712. [Link]

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• Lin, H. Y., Chen, Y. A., & Chen, C. S. (2023). Investigating Therapeutic Effects of Indole Derivatives Targeting Inflammation and Oxidative Stress in Neurotoxin-Induced Cell and Mouse Models of Parkinson's Disease. International Journal of Molecular Sciences, 24(3), 2631. [Link]

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The Strategic deployment of 4-Cyanoindole Intermediates in Modern Drug Discovery

Introduction: The Ascendancy of a Privileged Scaffold

In the landscape of medicinal chemistry, the indole nucleus stands as a quintessential scaffold, forming the core of numerous natural products and synthetic drugs.[1][2] However, the strategic functionalization of this privileged heterocycle is paramount to unlocking its full therapeutic potential. Among the diverse array of substituted indoles, 4-cyanoindole has emerged as a particularly versatile and powerful intermediate in contemporary drug discovery.[3][4] The introduction of the electron-withdrawing cyano group at the C4 position profoundly influences the molecule's electronic properties, reactivity, and biological activity, offering medicinal chemists a unique toolkit for molecular design.[3]

This technical guide provides an in-depth exploration of the synthesis, functionalization, and strategic application of 4-cyanoindole intermediates. Moving beyond a mere recitation of synthetic procedures, we will delve into the mechanistic rationale behind experimental choices and showcase the transformative impact of this building block in the development of innovative therapeutics. The protocols and insights presented herein are curated for researchers, scientists, and drug development professionals, aiming to empower the effective utilization of 4-cyanoindoles in their respective research endeavors.

Physicochemical and Spectroscopic Properties

A thorough understanding of the fundamental physicochemical characteristics of 4-cyanoindole is crucial for its effective application in synthesis and drug design.

Property	Value	Reference
CAS Number	16136-52-0	[5]
Molecular Formula	C₉H₆N₂	[5]
Molecular Weight	142.16 g/mol	[5]
Appearance	White to Orange to Tan Powder	[5]
Melting Point	117-121 °C	[5]
Boiling Point	350.0 ± 15.0 °C (Predicted)	[5]
Solubility	Soluble in water	[5]

Core Synthetic Protocols: Accessing the 4-Cyanoindole Scaffold

The accessibility of 4-cyanoindole through robust and scalable synthetic methods is a key driver of its widespread adoption. The two most prevalent approaches involve the cyanation of a pre-functionalized indole or the construction of the indole ring with the cyano group already in place.

Protocol 1: Palladium-Catalyzed Cyanation of 4-Bromoindole

This method is among the most common and efficient for the synthesis of 4-cyanoindole, leveraging the power of transition-metal catalysis.

Reaction Scheme:

A typical workflow for Palladium-Catalyzed Cyanation.

Experimental Protocol:

• To a flame-dried Schlenk flask, add 4-bromoindole (1.0 eq), zinc cyanide (Zn(CN)₂, 0.6 eq), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous N,N-dimethylformamide (DMF) via syringe.

• Purge the resulting mixture with argon for 15 minutes.[3]

• Heat the reaction mixture to 90 °C and stir for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[3]

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.[3]

• Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 4-cyanoindole.[3]

Rationale: The palladium catalyst facilitates a cross-coupling reaction between the aryl bromide and the cyanide source. The choice of a palladium(0) precatalyst and a suitable ligand like triphenylphosphine is critical for an efficient catalytic cycle.

Reagent	Molar Equiv.	Purpose
4-Bromoindole	1.0	Starting material
Zinc Cyanide	0.6	Cyanide source
Pd(PPh₃)₄	0.05	Palladium catalyst
DMF	-	Solvent

Protocol 2: Sandmeyer Reaction of 4-Aminoindole

The Sandmeyer reaction provides a classical yet effective alternative for the synthesis of 4-cyanoindole, particularly when 4-aminoindole is a more accessible starting material.

Reaction Scheme:

The Sandmeyer reaction pathway for 4-cyanoindole synthesis.

Experimental Protocol:

• Dissolve 4-aminoindole (1.0 eq) in a mixture of concentrated hydrochloric acid and water at 0-5 °C.

• Slowly add a solution of sodium nitrite (NaNO₂, 1.1 eq) in water dropwise, maintaining the temperature below 5 °C to form the diazonium salt.

• In a separate flask, prepare a solution of copper(I) cyanide (CuCN, 1.2 eq) in water.

• Slowly add the cold diazonium salt solution to the copper cyanide solution, allowing the mixture to warm to room temperature and then heating to 50-60 °C for 1 hour.[3]

• Cool the reaction mixture and extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.[3]

• Purify the residue by column chromatography to yield 4-cyanoindole.[3]

Rationale: This reaction proceeds through the formation of a diazonium salt from the primary amine, which is then displaced by a cyanide nucleophile, catalyzed by copper(I) cyanide.

Key Synthetic Transformations of the 4-Cyanoindole Core

The synthetic utility of 4-cyanoindole extends far beyond its initial preparation. The indole nitrogen, the C3 position, and the cyano group itself serve as handles for a diverse array of chemical modifications.[3]

Functionalization at the C3 Position: The Mannich Reaction

The C3 position of the indole ring is inherently nucleophilic and readily undergoes electrophilic substitution. The Mannich reaction is a classic and reliable method for introducing an aminomethyl group at this position.[3]

Experimental Protocol for Mannich Reaction:

• To a solution of 4-cyanoindole (1.0 eq) in a solvent mixture such as acetic acid or ethanol/water, add formaldehyde (as a 37% aqueous solution, 1.5 eq) and a secondary amine like dimethylamine (as a 40% aqueous solution, 1.5 eq).[3]

• Stir the mixture at room temperature for 12-24 hours.

• Basify the reaction mixture with aqueous sodium hydroxide and extract the product with an organic solvent.[3]

Transformations of the Cyano Group

The cyano group is a versatile functional group that can be converted into other valuable moieties, significantly expanding the synthetic possibilities.

Experimental Protocol for Basic Hydrolysis:

• Suspend 4-cyanoindole (1.0 eq) in a mixture of ethanol and a 20-40% aqueous solution of sodium hydroxide or potassium hydroxide.

• Heat the mixture at reflux for several hours until the starting material is consumed (monitored by TLC).[3]

• Cool the reaction mixture and acidify with concentrated hydrochloric acid to precipitate the product.

• Filter the solid, wash with cold water, and dry to obtain indole-4-carboxylic acid.[3]

Base	Solvent	Temperature (°C)	Time (h)	Estimated Yield (%)
NaOH (aq)	Ethanol	100	8	>90

Yield is estimated based on standard nitrile hydrolysis procedures.[3]

Experimental Protocol for Reduction with LiAlH₄:

• To a suspension of lithium aluminum hydride (LiAlH₄, 2.0-3.0 eq) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of 4-cyanoindole (1.0 eq) in THF dropwise.[3]

• After the addition, allow the mixture to warm to room temperature and then heat to reflux for 4-8 hours.

• Cool the reaction to 0 °C and carefully quench by the sequential addition of water, 15% aqueous NaOH, and then more water (Fieser workup).[3]

• Filter the resulting aluminum salts and wash the filter cake with THF.

• Concentrate the filtrate to obtain 4-(aminomethyl)indole.[3]

Reducing Agent	Solvent	Temperature (°C)	Time (h)	Estimated Yield (%)
LiAlH₄	THF	65	6	~70-80

Yield is estimated based on standard LiAlH₄ reductions of nitriles.[3]

Applications in Drug Discovery and Chemical Biology

The 4-cyanoindole scaffold is a prominent feature in a variety of bioactive molecules and chemical probes.[3]

Dopamine D4 Receptor Ligands

Derivatives of 4-cyanoindole have been extensively investigated as selective ligands for the dopamine D4 receptor, a G-protein coupled receptor (GPCR) implicated in neuropsychiatric disorders.[3][6] The synthesis of these ligands often involves functionalization at the N1 and C3 positions of the indole core.[3] Notably, 2-aminomethyl-5-cyanoindoles have shown high affinity and selectivity for the D4 receptor subtype.[6][7]

Inhibitory signaling pathway of the Dopamine D4 receptor modulated by 4-cyanoindole derivatives.

PI3Kδ Inhibitors for Oncology

The bioisosteric replacement of other functional groups with the cyano group on an indole scaffold has led to the development of potent and selective phosphoinositide 3-kinase delta (PI3Kδ) inhibitors.[8][9] One such inhibitor, FD223, demonstrated high potency (IC₅₀ = 1 nM) and selectivity against PI3Kδ, and exhibited significant antitumor efficacy in preclinical models of acute myeloid leukemia (AML).[8][9] This highlights the utility of the 4-cyanoindole moiety in fine-tuning the pharmacological profile of drug candidates.

Fluorescent Probes for Chemical Biology

The 4-cyanoindole moiety possesses unique photophysical properties, rendering it an excellent fluorophore.[3][5] It has been incorporated into unnatural amino acids (e.g., 4-cyanotryptophan) and nucleosides to study protein and DNA structure and dynamics.[3][10][11] These probes offer several advantages, including a significant Stokes shift and sensitivity to the local microenvironment.[3] For instance, 4-cyanoindole-2'-deoxyribonucleoside (4CIN) has been developed as a universal fluorescent nucleoside analogue with high quantum yields, surpassing the performance of the commonly used 2-aminopurine.[10]

Conclusion: A Versatile Tool for Molecular Innovation

4-Cyanoindole has firmly established itself as a cornerstone intermediate in modern drug discovery and chemical biology.[3][4] Its accessibility through robust synthetic methodologies, coupled with the diverse reactivity of its core structure and the cyano group, provides a rich platform for molecular innovation.[3][12] This guide has provided a comprehensive overview of the synthesis, key reactions, and diverse applications of 4-cyanoindole, with a focus on practical, actionable protocols. By harnessing the unique properties of this versatile building block, researchers can continue to push the boundaries of medicinal chemistry and develop the next generation of therapeutics and chemical probes.

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Technical Notes & Optimization

Technical Support Center: Overcoming Steric Hindrance in Indole C4-Functionalization

Welcome to the technical support hub for researchers, chemists, and drug development professionals navigating the complexities of indole C4-functionalization. The indole scaffold is a cornerstone of countless natural products and pharmaceuticals, yet accessing its C4-position is notoriously challenging due to steric hindrance and the intrinsic electronic preferences of the indole ring for reactivity at other positions (C3, C2, C7).[1][2]

This guide is designed to provide practical, field-tested solutions to common problems encountered during these demanding synthetic transformations. We will delve into the causality behind experimental choices, offering troubleshooting guides and in-depth FAQs to empower you to overcome these synthetic hurdles.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental failures in a question-and-answer format.

Problem 1: Poor or No C4-Selectivity (Mixture of Isomers)

Q: My reaction is producing a mixture of C2, C7, and C4-functionalized products, with very low preference for C4. What is the primary cause and how can I fix it?

A: This is the most common challenge and stems from the indole nucleus's inherent reactivity. The pyrrole ring is electron-rich, making C3 and C2 the kinetically favored sites for many reactions.[1][2] Functionalization of the benzene core is difficult, and achieving C4-selectivity requires overcoming both electronic and steric barriers.[1][2][3]

Core Causality: The lack of C4-selectivity is often due to an ineffective directing group (DG) strategy or a catalytic system that is not optimized to overcome the steric congestion around the C4-H bond.

Solutions:

• Implement a C3-Directing Group (DG) Strategy: The most robust method to enforce C4-selectivity is to install a directing group at the C3 position.[4][5] This group acts as a "hitching post," coordinating to the transition metal catalyst and delivering it specifically to the adjacent C4-H bond, forming a stable metallacyclic intermediate.

  • Weakly Coordinating Groups are Key: Interestingly, weakly coordinating carbonyl-containing groups (e.g., aldehyde, ketone, amide) at C3 have proven most successful for C4-functionalization.[4][5]

  • Example: Using a 3-formyl or 3-acetyl indole substrate is a common and effective starting point for palladium- or rhodium-catalyzed C4-arylations and alkenylations.[4][6][7][8]

• Optimize the Directing Group's Steric and Electronic Properties: Not all DGs are equal. The choice can dramatically switch selectivity.

  • Case Study (Prabhu Group): Research has shown that a C3-trifluoroacetyl group on an indole directs rhodium-catalyzed alkenylation to the C4-position. In stark contrast, a simple C3-acetyl group under similar conditions leads exclusively to C2-alkenylation.[4][8] This highlights the subtle electronic and steric tuning required.

• Utilize Transient Directing Groups (TDGs): If installing and removing a permanent DG is undesirable, a transient directing group strategy can be employed. In this approach, an amino acid like glycine or alanine is added to the reaction mixture. It reversibly forms an imine with a C3-aldehyde on the indole, and this transient imine then directs the catalyst to the C4 position.[4][9][10] After the C-H activation step, the imine hydrolyzes, releasing the functionalized product and the TDG.[9]

Problem 2: Low or No Reaction Yield Despite C4-Selectivity

Q: I've successfully achieved C4-selectivity using a C3-directing group, but my yields are consistently below 30%. What factors should I investigate?

A: Low yield in a regioselective reaction points towards issues with the catalytic cycle, substrate stability, or reaction conditions.

Core Causality: Inefficient C-H activation, catalyst deactivation, or decomposition of the starting material under the reaction conditions are the most likely culprits.

Solutions:

• Re-evaluate the Catalyst System (Metal, Ligand, Oxidant):

  • Metal Choice: Palladium, Rhodium, and Iridium are the workhorses for this chemistry, but they have different preferences.[4][8][11] Rh(III) and Ir(III) are often effective for reactions with alkenes and alkynes, while Pd(II) is widely used for arylations.[4][8][11][12]

  • Oxidant: Many Pd-catalyzed C-H activations require an oxidant (e.g., AgOAc, Cu(OAc)₂, Benzoquinone) to regenerate the active Pd(II) catalyst.[6][7][13] Ensure the oxidant is pure, used in the correct stoichiometry, and compatible with your substrate.

  • Additives: Acidic additives like trifluoroacetic acid (TFA) can be crucial. They can promote the C-H activation step (concerted metalation-deprotonation) and stabilize the catalytic species.[6][7] In some cases, acids can even switch the catalytic pathway, as seen in domino C4-arylation/3,2-carbonyl migration reactions.[14]

• Solvent and Temperature Optimization:

  • Solvent: High-polarity or coordinating solvents (e.g., DMA, DMF) can sometimes inhibit the reaction by competing for coordination sites on the metal catalyst. Conversely, highly polar, non-coordinating solvents like hexafluoroisopropanol (HFIP) can be beneficial.[6][7] A systematic screen of solvents is highly recommended.

  • Temperature: C-H activation often requires elevated temperatures (80-120 °C) to overcome the activation barrier. However, excessively high temperatures can lead to catalyst decomposition or substrate degradation. Run a temperature gradient to find the optimal balance.

• Check Starting Material Purity: Impurities in the indole substrate or coupling partner can poison the catalyst. Ensure all reagents are purified before use.[15]

Frequently Asked Questions (FAQs)

Q1: How do I choose the best directing group for my C4-functionalization?

The ideal directing group is one that is easy to install, robust enough to survive the reaction conditions, effectively directs the catalyst to the C4-position, and can be easily removed or converted into another functional group.

Directing Group (at C3)	Typical Catalyst	Functionalization	Key Considerations
Formyl (-CHO)	Pd(II), Rh(III)	Arylation, Alkenylation	Commercially available starting materials; can be used with transient DGs.[4][6][7]
Acetyl (-COCH₃)	Pd(II), Ir(III)	Arylation, Amidation	Can sometimes lead to C2-functionalization or domino migrations.[4][6][7][8]
Pivaloyl (-COC(CH₃)₃)	Pd(II)	Arylation	Bulky group that can strongly favor C4/C5 functionalization.[1][16][17]
Trifluoroacetyl (-COCF₃)	Rh(III)	Alkenylation	Strong electron-withdrawing nature can alter selectivity compared to acetyl.[4][8]
Amide (-CONR₂)	Rh(III), Ir(III)	Alkylation, Amidation	Can be used to control selectivity in certain alkylation reactions.[4][8]

Q2: What is the general mechanism for directed C4-H activation?

The process generally involves a directing group at C3 guiding a transition metal catalyst to the C4-H bond. The key step is the formation of a six-membered palladacycle or rhodacycle intermediate through a concerted metalation-deprotonation (CMD) pathway. This intermediate then undergoes oxidative addition (for arylations) or migratory insertion (for alkenylations), followed by reductive elimination to yield the C4-functionalized product and regenerate the active catalyst.

Q3: Can I functionalize the C4-position without a directing group?

While challenging, it is possible in specific cases. Iridium-catalyzed C-H borylation can show some preference for the benzene ring of indoles, but often results in mixtures.[4] Radical-based methods, such as the Witkop cyclization or cross-dehydrogenative couplings, can also achieve C4-functionalization, but their scope can be limited.[4][8] For predictable and high-yielding C4-functionalization, a directing group strategy remains the most reliable approach.[1][4][16]

Visualizations & Protocols

Logical Decision Workflow for Troubleshooting

This diagram outlines a systematic approach to diagnosing and solving common issues in C4-functionalization experiments.

Caption: A decision-making flowchart for troubleshooting poor yield or regioselectivity.

Simplified Mechanism of Directed C4-H Activation

This diagram illustrates the crucial role of the C3-directing group in forming the key metallacycle intermediate.

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Technical Support Center: Navigating the Challenges of Regioselective Indole Synthesis

Welcome to the Technical Support Center dedicated to addressing the intricate challenges of regioselective indole synthesis. This guide is designed for researchers, scientists, and professionals in drug development who encounter the common yet complex issues of controlling positional selectivity in one of the most vital heterocyclic scaffolds in medicinal chemistry. Here, we dissect the nuances of widely-used indole syntheses, offering practical troubleshooting advice and in-depth FAQs to streamline your experimental workflows and enhance your synthetic success.

Introduction: The Enduring Challenge of Regioselectivity

The indole nucleus is a cornerstone of numerous natural products and pharmaceutical agents. However, its synthesis is often plagued by a lack of regioselectivity, leading to isomeric mixtures that are challenging to separate and ultimately impact yield and purity. This guide provides an in-depth exploration of these challenges and offers field-proven insights to overcome them. We will delve into the mechanistic underpinnings that govern regioselectivity and provide actionable protocols to steer your reactions toward the desired isomer.

General Troubleshooting Workflow

Before diving into specific synthetic methods, a general workflow can be applied to diagnose and resolve many common issues in regioselective indole synthesis.

Caption: A general workflow for troubleshooting regioselectivity issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that control regioselectivity in classical indole syntheses?

A1: Regioselectivity in classical indole syntheses is primarily governed by a combination of electronic and steric effects of the substituents on the starting materials, the choice of catalyst (acid or metal), and the reaction conditions. For instance, in the Fischer indole synthesis, the direction of cyclization is influenced by the electronic nature of the substituents on the phenylhydrazine ring.[1]

Q2: How can I accurately determine the ratio of regioisomers in my product mixture?

A2: The most reliable methods for determining the ratio of regioisomers are high-field ¹H NMR spectroscopy and HPLC analysis. For NMR analysis, integration of well-resolved, characteristic signals for each isomer provides a quantitative ratio. HPLC, with a well-developed separation method, can provide excellent resolution of isomers and accurate quantification based on peak areas.

Q3: Are there modern methods that offer better regioselectivity compared to classical syntheses?

A3: Yes, modern methods often employ transition-metal catalysis and directing groups to achieve high levels of regioselectivity.[2][3][4] For example, palladium-catalyzed methods like the Larock indole synthesis can provide excellent control over substituent placement.[5][6][7] C-H activation strategies have also emerged as powerful tools for the regioselective functionalization of pre-formed indoles.[2][3][4]

Troubleshooting Guides for Specific Indole Syntheses

Fischer Indole Synthesis

The Fischer indole synthesis, while versatile, can present significant regioselectivity challenges, especially with unsymmetrical ketones.

Problem: Formation of an undesired regioisomer when using an unsymmetrical ketone.

• Possible Cause: The acid-catalyzed[5][5]-sigmatropic rearrangement is not sufficiently selective. The stability of the intermediate enamine and the transition state leading to the sigmatropic rearrangement are key factors.[8][9][10]

• Troubleshooting Steps:

  • Choice of Acid Catalyst: The strength and type of acid can influence the reaction pathway.[8] Both Brønsted acids (e.g., HCl, H₂SO₄, p-TsOH) and Lewis acids (e.g., ZnCl₂, BF₃·OEt₂) should be screened.[8] In some cases, milder acids may favor the thermodynamically more stable product.

  • Steric Hindrance: Introducing bulky substituents on the phenylhydrazine or the ketone can direct the cyclization to the less sterically hindered position.

  • Electronic Effects: Electron-donating groups on the phenylhydrazine ring can influence the nucleophilicity of the enamine intermediate, affecting the rate of cyclization at different positions.[10][11][12] Conversely, electron-withdrawing groups on the ketone can also influence the regiochemical outcome.[9]

Caption: Key steps influencing regioselectivity in the Fischer indole synthesis.

Bischler-Möhlau Indole Synthesis

This method can suffer from unpredictable regioselectivity, often yielding a mixture of 2- and 3-aryl indoles.[13][14]

Problem: Formation of a mixture of 2- and 3-aryl indole regioisomers.

• Possible Cause: The reaction can proceed through multiple mechanistic pathways, and the outcome is highly substrate-dependent.[14] Harsh reaction conditions can also contribute to the lack of selectivity.[13]

• Troubleshooting Steps:

  • Milder Reaction Conditions: Recent developments have shown that using milder conditions, such as microwave irradiation or employing lithium bromide as a catalyst, can improve yields and, in some cases, regioselectivity.[13][15]

  • Substituent Effects: The electronic nature of the substituents on both the aniline and the α-bromo-acetophenone can significantly influence the reaction pathway. A systematic variation of these substituents may favor one pathway over the other.[14]

  • Isotopic Labeling Studies: For a deeper mechanistic understanding in a specific system, isotopic labeling can help elucidate the predominant reaction pathway.[14][16]

Larock Indole Synthesis

While generally offering good regioselectivity for 2,3-disubstituted indoles, challenges can arise with certain alkyne substitution patterns.[5][6][7]

Problem: Poor regioselectivity with unsymmetrically substituted alkynes.

• Possible Cause: The regioselectivity is determined by the migratory insertion of the alkyne into the palladium-aniline complex. Steric and electronic factors of the alkyne substituents play a crucial role.[5][6][17]

• Troubleshooting Steps:

  • Ligand Modification: The choice of phosphine ligand or the use of N-heterocyclic carbene (NHC) ligands can significantly influence the steric environment around the palladium center, thereby affecting the regioselectivity of alkyne insertion.

  • Solvent Screening: The polarity and coordinating ability of the solvent can impact the stability of the catalytic species and the transition states, thus influencing the isomeric ratio.

  • Coordinative Effects: In cases where one of the alkyne substituents has a coordinating group (e.g., a pyridine nitrogen), this can direct the regioselectivity of the insertion.[5]

Madelung Indole Synthesis

The high temperatures and strongly basic conditions required for the Madelung synthesis can limit its applicability and lead to side reactions.[18][19]

Problem: Low yields and decomposition of starting materials.

• Possible Cause: The harsh reaction conditions (high temperature, strong base) can cause degradation of sensitive functional groups.[18]

• Troubleshooting Steps:

  • Modified Madelung Syntheses: Several modified procedures have been developed that proceed under milder conditions. For example, the use of organolithium reagents at lower temperatures can be effective.[18]

  • Electron-Withdrawing Groups: Introducing an electron-withdrawing group on the methyl group of the o-toluidine starting material can increase its acidity, allowing for the use of milder bases and lower reaction temperatures.[20]

Hemetsberger Indole Synthesis

A key challenge in the Hemetsberger synthesis is the stability of the azido-propenoic ester starting material.[21]

Problem: Low yields due to decomposition of the starting material.

• Possible Cause: The α-azido-β-arylacrylate starting material can be thermally unstable.[21]

• Troubleshooting Steps:

  • In Situ Generation: It has been shown that the α-azido-β-arylacrylates can be used in the subsequent thermolysis step without prior purification, which can minimize decomposition.[22]

  • Optimization of Thermolysis Conditions: Careful control of the thermolysis temperature and reaction time is crucial to maximize the yield of the desired indole-2-carboxylic ester while minimizing side reactions.

Nenitzescu Indole Synthesis

This method for preparing 5-hydroxyindoles can be influenced by the substituents on the benzoquinone.[23][24]

Problem: Unpredictable regioselectivity with substituted benzoquinones.

• Possible Cause: The initial Michael addition of the enamine to the benzoquinone can occur at two different positions, leading to a mixture of regioisomers.[23]

• Troubleshooting Steps:

  • Steric Effects: The steric bulk of the substituents on the benzoquinone can direct the nucleophilic attack of the enamine to the less hindered position.[23]

  • Lewis Acid Catalysis: The use of Lewis acids can enhance the electrophilicity of the benzoquinone and may influence the regioselectivity of the initial Michael addition.

  • Solvent Effects: The reaction is reported to perform best in highly polar solvents.[23] A solvent screen may help to optimize the regioselectivity.

Experimental Protocols

General Protocol for a Larock Indole Synthesis

This protocol provides a general starting point for the palladium-catalyzed synthesis of a 2,3-disubstituted indole.

• Reaction Setup: To a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the o-haloaniline (1.0 equiv), the alkyne (1.2 equiv), palladium(II) acetate (Pd(OAc)₂, 0.05 equiv), and a suitable ligand (e.g., triphenylphosphine, 0.1 equiv).

• Solvent and Base: Add a degassed solvent (e.g., DMF or acetonitrile) and a base (e.g., potassium carbonate, 2.0 equiv).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and monitor the progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Table 1: Common Parameters for Larock Indole Synthesis

Parameter	Recommended Range/Options	Notes
Palladium Source	Pd(OAc)₂, PdCl₂(PPh₃)₂	Pd(OAc)₂ is commonly used.
Ligand	PPh₃, P(o-tol)₃, NHCs	Ligand choice can influence regioselectivity.
Base	K₂CO₃, Cs₂CO₃, NaOAc	The choice of base can be critical.
Solvent	DMF, MeCN, Toluene	Anhydrous, degassed solvents are essential.
Temperature	80 - 120 °C	Optimize for specific substrates.

Regioselective Functionalization of a Pre-formed Indole: C2-Arylation

This protocol describes a general procedure for the directed C-H arylation at the C2 position of an N-protected indole.[25]

• Substrate Preparation: Protect the nitrogen of the starting indole with a suitable directing group (e.g., pivaloyl or sulfonyl).[25]

• Reaction Setup: In a glovebox or under an inert atmosphere, combine the N-protected indole (1.0 equiv), the aryl halide (1.5 equiv), a palladium catalyst (e.g., Pd(OAc)₂, 0.1 equiv), a ligand (e.g., a phosphine or NHC ligand, 0.2 equiv), and a base (e.g., K₂CO₃, 2.0 equiv) in a dry reaction vessel.

• Solvent Addition: Add a dry, degassed solvent (e.g., dioxane or toluene).

• Reaction: Heat the mixture to the appropriate temperature (typically 100-140 °C) and monitor for completion.

• Work-up and Purification: After cooling, perform a standard aqueous work-up, followed by purification of the product by column chromatography.

Conclusion

The regioselective synthesis of indoles remains a dynamic and challenging field of research. A thorough understanding of the underlying reaction mechanisms, coupled with a systematic approach to troubleshooting, is paramount for success. This guide provides a foundational framework for addressing common regioselectivity issues. By carefully considering the interplay of electronic and steric factors, and by judiciously selecting catalysts, reagents, and reaction conditions, researchers can significantly improve the outcomes of their indole syntheses.

References

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• Wikipedia. (2023). Bischler–Möhlau indole synthesis. Retrieved from [Link]

• Larock, R. C. (2015). Larock Reaction in the Synthesis of Heterocyclic Compounds. Comprehensive Organic Name Reactions and Reagents.

• Vara, B. A., et al. (2015). Mechanistic Considerations in the Synthesis of 2-Aryl-Indole Analogues under Bischler-Mohlau Conditions. Tetrahedron Letters, 56(23), 3624-3629. Retrieved from [Link]

• Abdullahi, S. (2024). Synthesis of Indoles through Larock Annulation: Recent Advances. International Journal of Pharmaceutical and Biological Archives, 15(02). Retrieved from [Link]

• Moody, C. J., & R proule, B. A. (2003). Indoles via Knoevenagel–Hemetsberger reaction sequence. Organic & Biomolecular Chemistry, 1(18), 3229-3233. Retrieved from [Link]

• BenchChem. (2025). Troubleshooting common issues in Fischer indole synthesis from hydrazones.

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. Retrieved from [Link]

• Yelwa, J. M. (2024). Synthesis of Indoles through Larock Annulation: Recent Advances. ResearchGate. Retrieved from [Link]

• Wikipedia. (2023). Nenitzescu indole synthesis. Retrieved from [Link]

• Wang, Z., et al. (2024). Pd-catalyzed asymmetric Larock reaction for the atroposelective synthesis of N N chiral indoles. Proceedings of the National Academy of Sciences, 121(21), e2318685121. Retrieved from [Link]

• Ohta, T., et al. (2008). Regioselectivity of Larock indole synthesis using functionalized alkynes. Bioscience, Biotechnology, and Biochemistry, 72(8), 2092-2102. Retrieved from [Link]

• Noey, E. L., et al. (2017). Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator. The Journal of Organic Chemistry, 82(11), 5904-5909. Retrieved from [Link]

• Wikipedia. (2022). Hemetsberger indole synthesis. Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Managing Regioselectivity in the Functionalization of Substituted Indoles.

• Kumar, V., et al. (2022). Regioselectivity of the SEAr-based cyclizations and SEAr-terminated annulations of 3,5-unsubstituted, 4-substituted indoles. Beilstein Journal of Organic Chemistry, 18, 126-153. Retrieved from [Link]

• ResearchGate. (2018). Recent Advances in the Regioselective Synthesis of Indoles via C–H Activation/Functionalization. Retrieved from [Link]

• Noey, E. L., et al. (2011). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society, 133(15), 5732-5735. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Recent advances in the synthesis of indoles and their applications. Retrieved from [Link]

• ResearchGate. (n.d.). The Nenitzescu indole synthesis. Retrieved from [Link]

• Wikipedia. (2023). Madelung synthesis. Retrieved from [Link]

• Vara, B. A., et al. (2015). Mechanistic Considerations in the Synthesis of 2-Aryl-Indole Analogues under Bischler-Mohlau Conditions. Tetrahedron Letters, 56(23), 3624-3629. Retrieved from [Link]

• Wikipedia. (2023). Hemetsberger-Indol-Synthese. Retrieved from [Link]

• ResearchGate. (n.d.). Nenitzescu indole synthesis. Retrieved from [Link]

• Noey, E. L., et al. (2011). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society, 133(15), 5732-5735. Retrieved from [Link]

• Allen Jr, G. R., et al. (1968). Observations on the mechanism of the nenitzescu indole synthesis. Journal of the Chemical Society D: Chemical Communications, (17), 1024-1025. Retrieved from [Link]

• ResearchGate. (n.d.). A Mechanistic Model DFT Study Why is an experimental regioselectivity of Fischer Indole Syntheses observed. Retrieved from [Link]

• Thönnißen, V., et al. (2020). Atroposelective Nenitzescu Indole Synthesis. Angewandte Chemie International Edition, 59(32), 13540-13544. Retrieved from [Link]

• Dounay, A. B., & Humphrey, J. M. (2018). Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. Molecules, 23(11), 2847. Retrieved from [Link]

• SynArchive. (n.d.). Hemetsberger-Knittel Indole Synthesis. Retrieved from [Link]

• Scite. (n.d.). Recent Advances in the Regioselective Synthesis of Indoles via C–H Activation/Functionalization. Retrieved from [Link]

• Taber, D. F., & Tirunahari, P. K. (2011). Indole synthesis: a review and proposed classification. Tetrahedron, 67(38), 7195-7210. Retrieved from [Link]

• Al-dujaili, A. H., et al. (2022). One-Pot Modified Madelung Synthesis of 3-Tosyl- and 3-Cyano-1,2-disubstituted Indoles. ACS Omega, 7(43), 38781-38789. Retrieved from [Link]

• Hughes, D. L. (1991). Regioselective Fischer Indole Route to 3-Unsubstituted Indoles. The Journal of Organic Chemistry, 56(8), 2730-2735. Retrieved from [Link]

• Oreate AI Blog. (2026). A Review of the Indole Synthesis Reaction System. Retrieved from [Link]

• Noey, E. L., et al. (2017). Correction to Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator. The Journal of Organic Chemistry, 82(15), 8234-8234. Retrieved from [Link]

• Wang, Z., et al. (2024). Enantioselective synthesis of chiral α,α-dialkyl indoles and related azoles by cobalt-catalyzed hydroalkylation and regioselectivity switch. Nature Communications, 15(1), 3824. Retrieved from [Link]

• ResearchGate. (n.d.). Möhlau‐Bischler indole synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Madelung Indole Synthesis. Retrieved from [Link]

• chemeurope.com. (n.d.). Bischler-Möhlau indole synthesis. Retrieved from [Link]

• Química Organica.org. (n.d.). Madelung synthesis of indole. Retrieved from [Link]

• Kumar, V., et al. (2022). Regioselectivity of the SEAr-based cyclizations and SEAr-terminated annulations of 3,5-unsubstituted, 4-substituted indoles. Beilstein Journal of Organic Chemistry, 18, 126-153. Retrieved from [Link]

• Davies, H. M., & Thomson, J. (2021). Gold(I)-Catalyzed Synthesis of 3-Sulfenyl Pyrroles and Indoles by a Regioselective Annulation of Alkynyl Thioethers. Organic Letters, 23(11), 4234-4238. Retrieved from [Link]

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Technical Support Center: Palladium-Catalyzed Amination in Indole Synthesis

Welcome to the technical support hub for palladium-catalyzed amination, a cornerstone of modern synthetic chemistry, particularly for constructing the vital N-aryl indole motif found in countless pharmaceuticals and functional materials. This guide is designed for researchers, chemists, and process development professionals who encounter the nuances and challenges of this powerful C–N bond-forming reaction. Here, we move beyond simple protocols to dissect the underlying principles, offering causal explanations and actionable troubleshooting strategies in a direct question-and-answer format.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common queries that often arise before or during the initial phases of experimentation.

Q1: My reaction shows no conversion. Where do I even begin to troubleshoot?

A1: Zero conversion is typically symptomatic of a fundamental failure in one of three areas: the catalyst's active state, the reaction environment, or the reagents themselves.

• Catalyst Inactivity: The most common culprit is the failure to generate the active Pd(0) species. If you are using a Pd(II) precatalyst like Pd(OAc)₂, it must be reduced in situ. This process can be hindered by impure reagents or an insufficient amount of the phosphine ligand, which often acts as the reductant. Consider using a pre-formed Pd(0) source like Pd₂(dba)₃ or, even better, a modern, air-stable precatalyst (e.g., G3 or G4 Buchwald precatalysts) that generates the active LPd(0) complex reliably upon exposure to a base.[1]

• Atmosphere Control: The Pd(0) catalytic species and many phosphine ligands are sensitive to oxygen.[2] Ensure your reaction vessel was properly purged with an inert gas (Argon or Nitrogen) and that your solvents were rigorously degassed. The appearance of palladium black is a classic sign of catalyst decomposition, often due to oxygen exposure.[3]

• Reagent Quality: Confirm the integrity of your starting materials. The amine should be pure, and the aryl halide must not contain inhibitors. Critically, ensure your base is sufficiently strong and anhydrous (if required). For instance, sodium tert-butoxide (NaOtBu) is highly hygroscopic and its efficacy diminishes significantly with moisture absorption.

Q2: I'm observing the formation of palladium black. What does this mean and how can I prevent it?

A2: The formation of palladium black (finely divided elemental palladium) is a visual indicator of catalyst decomposition. The active, soluble Pd(0) or Pd(II) complexes have aggregated and precipitated out of solution, rendering them catalytically inactive.[3]

Common Causes & Solutions:

• Oxygen Contamination: As mentioned, this is a primary cause. Improve your inert atmosphere technique. Use Schlenk lines or a glovebox for reagent handling.[4]

• High Temperatures: While heat is often required, excessive temperatures (>120 °C) can accelerate decomposition pathways, especially with less stable ligands. Try lowering the temperature and extending the reaction time.

• Inadequate Ligand: The phosphine ligand stabilizes the palladium center. If the ligand concentration is too low or if the ligand itself decomposes, the palladium will precipitate. Ensure you are using the correct ligand-to-palladium ratio (typically 1.5:1 to 2:1 for monodentate ligands). Some ligands are simply not robust enough for certain conditions; consider switching to a more sterically bulky and electron-rich biarylphosphine ligand which provides greater stability.

Q3: Why is my reaction yield inconsistent between batches?

A3: Reproducibility issues often point to subtle, uncontrolled variables.

• Water Content: Trace amounts of water can have a dramatic effect, sometimes beneficial, sometimes detrimental.[3] It can affect the solubility and activity of the base and can hydrolyze starting materials or intermediates. Strive for consistent, anhydrous conditions by flame-drying glassware and using dry, degassed solvents.

• Base Quality & Dispensing: Strong bases like NaOtBu or LHMDS can vary in quality between suppliers and batches. Furthermore, as solids, they can be difficult to dispense accurately and homogeneously, especially on a small scale. Consider using a soluble organic base like DBU or creating a stock solution of the base in a dry solvent for more accurate additions.[1]

• Inhibitors: Trace impurities in your starting materials or solvent can act as catalyst poisons.[5][6] If you suspect this, try purifying your reagents via recrystallization, distillation, or column chromatography before use.

Section 2: In-Depth Troubleshooting Guide

This section is organized by specific experimental observations to help you diagnose and solve more complex problems.

Problem: Low or No Conversion

You've confirmed your setup is inert and reagents are pure, but the reaction is sluggish or stalled.

Q4: My aryl chloride is unreactive. What is the problem?

A4: The oxidative addition of an aryl chloride to Pd(0) is significantly more challenging than for an aryl bromide or iodide and is often the rate-limiting step.[7]

• Mechanism Insight: This step involves the insertion of the Pd(0) center into the carbon-halogen bond. The strength of the C-Cl bond makes this process energetically demanding.

• Solution: You need a more reactive catalytic system. Switch to a highly electron-rich and sterically hindered phosphine ligand. Ligands like XPhos, RuPhos, or BrettPhos are specifically designed to create a highly reactive, coordinatively unsaturated Pd(0) species that can readily undergo oxidative addition with aryl chlorides.[8] Using a newer generation Buchwald precatalyst which is optimized for challenging couplings is also highly recommended.

Q5: I'm attempting an N-arylation of an unprotected indole, and the reaction is failing. Why?

A5: Unprotected indoles present a unique challenge. The N-H proton is acidic (pKa ≈ 17 in DMSO) and will be deprotonated by the strong base to form an indolide anion.

• Causality: While N-arylation is desired, the indolide anion is an ambident nucleophile, meaning it can also react at the C3 position, leading to side products. More importantly, the indolide anion can coordinate strongly to the palladium center, potentially forming off-cycle, inactive complexes that inhibit catalysis.[9]

• Troubleshooting Steps:

  • Base Selection: A very strong base like NaOtBu is often required to ensure the indole is deprotonated. However, for sensitive substrates, a weaker base like K₃PO₄ or Cs₂CO₃ might be necessary to minimize side reactions, though this often requires higher temperatures.[2]

  • Ligand Choice: The ligand must be carefully chosen to favor N-selectivity over C-selectivity. Bulky ligands can sterically hinder C3-arylation. For N-H indoles, ligands like DavePhos have been shown to be effective.[8]

  • Protecting Group Strategy: If direct N-arylation fails, the most reliable solution is to protect the indole nitrogen (e.g., with a Boc or SEM group), perform the C-H amination at a different position if desired, and then deprotect. Traditional Buchwald-Hartwig aminations on halo-indoles are also a robust alternative to direct C-H functionalization.[10]

Problem: Side Product Formation

Your starting material is consumed, but the desired product is contaminated with significant impurities.

Q6: I'm seeing significant amounts of a de-halogenated arene byproduct. What causes this?

A6: De-halogenation (hydrodehalogenation) is a common side reaction where the aryl halide is converted to the corresponding arene (Ar-X → Ar-H).

• Mechanism Insight: This typically occurs after oxidative addition. The Ar-Pd(L)-X intermediate can react with a proton source (trace water, or even the amine itself) in a side-cycle before reductive elimination can occur. It can also arise from β-hydride elimination if the aryl group has an available β-hydrogen and the conditions are forcing.

• Solutions:

  • Ensure Anhydrous Conditions: Rigorously exclude water from your reaction.

  • Optimize Base/Solvent: The choice of base and solvent can influence this pathway. Sometimes switching from an alkoxide base to a carbonate or phosphate can suppress this side reaction.

  • Increase Reaction Rate: Speeding up the desired catalytic cycle can outcompete the side reaction. Using a more active ligand or a slightly higher temperature (if catalyst stability permits) can sometimes help.

Q7: My reaction is producing C-arylated indoles instead of the desired N-arylated product. How do I control selectivity?

A7: This is a classic regioselectivity problem with indole substrates. The electron-rich indole ring is susceptible to electrophilic attack, and under certain conditions, C-H activation at the C2 or C3 position can compete with N-arylation.[11][12]

• Causality: While N-H deprotonation favors N-nucleophilicity, competing pathways like electrophilic palladation at the C3 position or a Heck-type reaction can occur. The specific pathway is highly dependent on the catalyst, ligands, and reaction conditions.

• Solutions:

  • Ligand Control: This is the most critical parameter. Bulky, electron-rich phosphine ligands are essential. They favor the N-arylation pathway by sterically blocking access to the C3 position and accelerating the C-N reductive elimination step. A seminal study by Buchwald found that specific bulky phosphines were key to achieving high N-selectivity.

  • Base and Solvent: The combination of a strong, non-nucleophilic base like NaOtBu in an aprotic, non-coordinating solvent like toluene or dioxane generally favors N-arylation.

  • Substrate Modification: If the indole is N-substituted (e.g., N-methylindole), the competition is eliminated, but direct C2-arylation becomes the most likely pathway.[12]

Section 3: Key Experimental Protocols & Data

General Protocol for a Small-Scale Test Reaction (N-Arylation of Indole)

This protocol is a robust starting point for optimization.[4]

• Vessel Preparation: To a dry Schlenk tube equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), indole (1.2 equiv), and the base (e.g., NaOtBu, 1.4 equiv).

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol %) and the phosphine ligand (e.g., XPhos, 4-5 mol %).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene, to achieve a concentration of ~0.1 M).

• Inert Atmosphere: Seal the Schlenk tube, and purge with argon or nitrogen for 5-10 minutes by bubbling the gas through the solution.

• Reaction: Place the sealed tube in a preheated oil bath at the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent like ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Data Tables for Quick Reference

Table 1: Guide to Ligand Selection for Indole Amination

Ligand Family	Key Features	Typical Substrates
Biarylphosphines	Bulky, electron-rich. Excellent for accelerating reductive elimination and stabilizing Pd(0).	Aryl chlorides, sterically hindered substrates, N-H heterocycles.
(e.g., XPhos, RuPhos)
Josiphos-type	Ferrocene backbone, chiral.	Often used in asymmetric amination.
Buchwald Dialkylphosphines	Less bulky than biarylphosphines.	Can be effective for specific substrate pairings.
(e.g., DavePhos)	Effective for N-arylation of some N-H heterocycles.[8]
Xantphos	Wide bite angle ligand.	Can be useful in preventing β-hydride elimination in some cases.

Table 2: Common Bases and Their Properties

Base	pKa of Conj. Acid	Typical Solvent	Key Characteristics
NaOtBu	~19	Toluene, Dioxane	Very strong, common choice. Hygroscopic. Can be too harsh for sensitive functional groups.
K₃PO₄	~12.3	Toluene, Dioxane	Weaker, good for substrates with base-sensitive groups. Often requires higher temperatures.
Cs₂CO₃	~10.3	Toluene, DMF	Mild base, effective in many cases, especially with sensitive substrates.[2]
LHMDS	~26	THF, Toluene	Very strong, non-nucleophilic. Good for deprotonating weakly acidic amines.
DBU	~13.5	Acetonitrile, Toluene	Soluble organic base, offers homogeneous conditions.[13] Can be inhibitory in some cases.[14]

Section 4: Visualizing the Process

The Buchwald-Hartwig Catalytic Cycle

Understanding the catalytic cycle is fundamental to troubleshooting. Each step presents a potential point of failure that can be addressed by modifying the reaction conditions.

Caption: The catalytic cycle for Buchwald-Hartwig amination.

Troubleshooting Flowchart

When a reaction fails, a systematic approach is key. Use this decision tree to guide your troubleshooting efforts.

Caption: A decision tree for systematic troubleshooting.

References

• C. Meyers, B. U. W. Maes, K. T. J. Loones, et al. (2019). Effects of Multiple Catalyst Deactivation Pathways and Continuous Ligand Recycling on the Kinetics of Pd-Catalyzed C-N Coupling Reactions. Journal of Organic Chemistry. [Link]

• (2022). Palladium-Catalyzed Oxidative Amination of α-Olefins with Indoles. PubMed Central (PMC), NIH. [Link]

• (2022). Palladium-Catalyzed Oxidative Amination of α-Olefins with Indoles. Organic Letters. [Link]

• (n.d.). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Journal of the American Chemical Society. [Link]

• (n.d.). Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT. [Link]

• Old, D. W., Harris, M. C., & Buchwald, S. L. (2000). Efficient Palladium-Catalyzed N-Arylation of Indoles. Organic Letters. [Link]

• (2019). Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. ACS Catalysis. [Link]

• (n.d.). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. PubMed Central (PMC), NIH. [Link]

• (n.d.). Asymmetric Buchwald‐Hartwig amination for N−N indole−indole atropisomers synthesis. ResearchGate. [Link]

• (2019). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Amazon S3. [Link]

• (n.d.). The Copper-Catalyzed N-Arylation of Indoles. Journal of the American Chemical Society. [Link]

• (2025). Development of Buchwald-Hartwig Amination Reaction of Unprotected, Functionalized Indoles. Ursinus Digital Commons. [Link]

• (n.d.). Direct C−H Bond Arylation: Selective Palladium-Catalyzed C2-Arylation of N-Substituted Indoles. Organic Letters. [Link]

• (2019). Buchwald Hartwig diversification of unprotected halotryptophans, halotryptophan containing tripeptides and the natural product barettin in aqueous conditions. RSC Publishing. [Link]

• (n.d.). Recent Progress Concerning the N-Arylation of Indoles. PubMed Central (PMC), NIH. [Link]

• (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Shi, Y., et al. (2021). Palladium-Catalyzed Sequential C-H Activation/Amination with Diaziridinone: An Approach to Indoles. Organic Chemistry Portal. [Link]

• (2018). Help troubleshooting a Buchwald-Hartwig amination?. Reddit. [Link]

• (n.d.). Palladium- and copper-mediated N-aryl bond formation reactions for the synthesis of biological active compounds. Beilstein Journals. [Link]

• (2020). Palladium-Catalyzed Amination/Dearomatization Reaction of Indoles and Benzofurans. Journal of Organic Chemistry. [Link]

• (n.d.). Palladium-/Copper-Catalyzed Regioselective Amination and Chloroamination of Indoles. Organic Letters. [Link]

• (n.d.). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. [Link]

• (2021). Palladium-Catalyzed Sequential C-H Activation/Amination with Diaziridinone: An Approach to Indoles. PubMed. [Link]

Sources

• 1. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 2. BJOC - Palladium- and copper-mediated N-aryl bond formation reactions for the synthesis of biological active compounds [beilstein-journals.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions [dspace.mit.edu]
• 10. "Development of Buchwald-Hartwig Amination Reaction of Unprotected, Fun" by Grace O. DeCostanza [digitalcommons.ursinus.edu]
• 11. Palladium-Catalyzed Oxidative Amination of α-Olefins with Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
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• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Yield Improvement in Larock Indole Synthesis

Welcome to the technical support center for the Larock indole synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize this powerful reaction for the synthesis of 2,3-disubstituted indoles. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format. Our goal is to not only provide solutions to common experimental hurdles but also to explain the underlying chemical principles to empower you to make informed decisions in your research.

Section 1: Understanding the Fundamentals - FAQs

This section addresses common questions about the Larock indole synthesis, providing a foundational understanding of the reaction's components and mechanism.

Q1: What is the fundamental mechanism of the Larock indole synthesis, and how does it inform optimization strategies?

A1: The Larock indole synthesis is a palladium-catalyzed heteroannulation of an ortho-haloaniline and a disubstituted alkyne.[1] Understanding its catalytic cycle is paramount for troubleshooting and yield improvement. The generally accepted mechanism proceeds through several key steps:[1][2]

• Pd(0) Formation: The active Pd(0) catalyst is typically generated in situ from a Pd(II) precatalyst like Pd(OAc)2.[1]

• Oxidative Addition: The ortho-haloaniline oxidatively adds to the Pd(0) center, forming an arylpalladium(II) complex. This step is often rate-limiting, especially with less reactive aryl bromides and chlorides.[3]

• Alkyne Coordination and Insertion: The alkyne coordinates to the arylpalladium(II) complex and subsequently undergoes migratory insertion into the aryl-palladium bond. This syn-insertion is a crucial regioselectivity-determining step.[1]

• Intramolecular Aminopalladation: The nitrogen of the aniline displaces the halide on the palladium, forming a six-membered palladacycle.[2]

• Reductive Elimination: The final step is the reductive elimination of the indole product, regenerating the active Pd(0) catalyst.[2]

A visual representation of this catalytic cycle helps in diagnosing issues at each stage.

Sources

• 1. Larock indole synthesis - Wikipedia [en.wikipedia.org]
• 2. DSpace [diposit.ub.edu]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Side-Product Formation in Fischer Indole Synthesis

Welcome to the technical support center for the Fischer indole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common side-product formations encountered during this versatile and widely used reaction. Drawing from established literature and practical experience, this resource provides in-depth, question-and-answer-based solutions to specific experimental challenges.

The Fischer indole synthesis, first reported in 1883, is a robust method for creating the indole scaffold, a privileged structure in numerous natural products and pharmaceuticals.[1][2][3] The reaction involves the acid-catalyzed cyclization of an arylhydrazone, formed from an arylhydrazine and a carbonyl compound (aldehyde or ketone).[1][2][4][5] While powerful, the synthesis is sensitive to reaction conditions and substrate electronics, often leading to undesired side-products that can complicate purification and reduce yields.[6][7] This guide will address the mechanistic origins of these side-products and provide actionable strategies for their mitigation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction is producing a significant amount of aniline and other N-N bond cleavage products. What is causing this and how can I prevent it?

A1: N-N bond cleavage is a major competing pathway in the Fischer indole synthesis, particularly when using phenylhydrazines with electron-donating groups (EDGs) or carbonyl compounds with electron-donating substituents. [6][8][9]

Mechanistic Insight: The key step in the Fischer indole synthesis is the[9][9]-sigmatropic rearrangement of a protonated ene-hydrazine intermediate.[1][4][9] However, if the N-N bond is sufficiently weakened, heterolytic cleavage can occur, leading to the formation of an aniline derivative and a stabilized iminylcarbocation.[9] Electron-donating groups on either the phenylhydrazine or the carbonyl-derived portion of the intermediate can stabilize the positive charge that develops during cleavage, making this pathway more favorable.[6][9][10] This is a known challenge, for instance, in the synthesis of 3-aminoindoles, which often fails under protic acid conditions.[9][10]

Troubleshooting Workflow for N-N Bond Cleavage

Caption: Troubleshooting logic for N-N bond cleavage.

Mitigation Strategies:

• Catalyst Choice: Switch from strong Brønsted acids (like H₂SO₄ or PPA) to milder acids like acetic acid or p-toluenesulfonic acid (p-TsOH).[7][8] Lewis acids such as ZnCl₂ or BF₃·OEt₂ can also be effective and may favor the desired cyclization over cleavage.[7][10]

• Temperature Control: Lowering the reaction temperature can disfavor the higher activation energy pathway of N-N bond cleavage relative to the desired rearrangement.[8]

• Substrate Modification: If possible, modify the synthetic strategy to avoid strongly electron-donating substituents that excessively weaken the N-N bond.[9]

• In Situ Formation: For unstable phenylhydrazones, forming the intermediate in situ by reacting the phenylhydrazine and carbonyl compound directly in the acidic medium can sometimes improve yields.[8]

Q2: I'm using an unsymmetrical ketone and obtaining a mixture of regioisomers. How can I control the regioselectivity?

A2: The formation of regioisomers is a common challenge when using unsymmetrical ketones. The outcome is determined by which of the two possible enamine intermediates is formed and undergoes rearrangement. This regioselectivity is highly dependent on the choice of acid catalyst and reaction conditions.[8][11]

Mechanistic Insight: The reaction can proceed through either the kinetic or thermodynamic enamine intermediate.

• Kinetic Control: Favors the formation of the less sterically hindered (less substituted) enamine. This pathway is often dominant under milder conditions with weaker acids.

• Thermodynamic Control: Favors the more stable (more substituted) enamine. This pathway is typically accessed under harsher conditions with stronger acids, which allow for equilibration between the enamine isomers.

Strategies for Controlling Regioselectivity:

• Acid Catalyst Screening: This is the most critical factor. Weaker acids tend to favor the kinetic product, while stronger acids can lead to the thermodynamic product.[8] A systematic screening of both Brønsted and Lewis acids is recommended.[4][8]

• Temperature and Time: Lower temperatures generally favor kinetic control. Monitor the reaction over time, as the initial kinetic product might isomerize to the thermodynamic product with prolonged reaction times at elevated temperatures.

• Solvent Effects: The polarity of the solvent can influence the stability of the intermediates and transition states.[12] Experimenting with different solvents, such as acetic acid, toluene, or tert-butanol, may alter the isomeric ratio.[4][13]

Acid Catalyst	General Outcome with Unsymmetrical Ketones
Acetic Acid	Often favors the kinetic product (from the less substituted enamine).[8]
p-Toluenesulfonic Acid (p-TsOH)	Can provide a balance, but outcome is substrate-dependent.
Polyphosphoric Acid (PPA)	Tends to favor the thermodynamic product due to high temperature and acidity.
Zinc Chloride (ZnCl₂)	Can favor the thermodynamic product, but often provides good yields.
Eaton's Reagent (P₂O₅/MeSO₃H)	Has been reported to provide excellent regiocontrol, favoring 3-unsubstituted indoles.[11]

Q3: My reaction is producing a complex mixture of byproducts, including some that look like aldol or Friedel-Crafts products. What's happening?

A3: The strongly acidic conditions and elevated temperatures required for the Fischer indole synthesis can promote side reactions such as aldol condensations and Friedel-Crafts-type alkylations. [2][11]

Mechanistic Insight:

• Aldol Condensation: Ketones or aldehydes with α-hydrogens can undergo acid-catalyzed self-condensation, leading to α,β-unsaturated carbonyl compounds and other related byproducts.[8][11] This consumes the starting material and complicates purification.

• Friedel-Crafts Reactions: The reactive intermediates or even the final indole product can act as electrophiles or nucleophiles. If other aromatic rings are present in the substrates, intermolecular or intramolecular alkylations can occur.[6]

Protocol: Minimizing Aldol and Friedel-Crafts Side Reactions

• Optimize Temperature: Begin by running the reaction at the lowest temperature that affords a reasonable conversion rate. Excessively high temperatures are a primary cause of these side reactions.[11][12]

• Use a Milder Catalyst: If feasible for your substrate, switch from a strong acid like H₂SO₄ or PPA to a milder one like acetic acid or catalytic p-TsOH.[4][11]

• Slow Addition of Carbonyl: To minimize the instantaneous concentration of the carbonyl compound and thus reduce the rate of self-condensation, add the aldehyde or ketone slowly (e.g., dropwise via an addition funnel) to the heated solution of the phenylhydrazine and acid.[11]

• Check Reactant Purity: Ensure that the starting carbonyl compound is free from impurities that might be more prone to side reactions. Distillation or recrystallization may be necessary.[6]

• Solvent Choice: Diluting the reaction mixture with an appropriate solvent can sometimes reduce the frequency of intermolecular side reactions.[11]

Q4: My reaction fails completely when using acetaldehyde to synthesize the parent indole. Is this expected?

A4: Yes, the direct synthesis of the parent, unsubstituted indole using acetaldehyde is notoriously difficult and often fails. [2][6] The phenylhydrazone of acetaldehyde is particularly prone to side reactions under typical Fischer conditions.

Recommended Alternative Protocol: Synthesis of Indole via Pyruvic Acid

A reliable alternative is to use pyruvic acid as the carbonyl partner, which yields indole-2-carboxylic acid. This intermediate can then be readily decarboxylated to produce the parent indole.[1][6]

Caption: Two-step synthesis of unsubstituted indole.

Q5: The reaction seems to stall, and I'm recovering unreacted phenylhydrazone. What steps should I take?

A5: Incomplete conversion can be caused by several factors, including insufficient catalytic activity, low temperature, or reactant instability. [8]

Troubleshooting Incomplete Conversion:

• Increase Acid Strength/Concentration: The reaction is acid-catalyzed, and some substrates require a stronger acid to proceed efficiently.[7][8] If you are using a weak acid like acetic acid, consider switching to p-TsOH, PPA, or a Lewis acid like ZnCl₂.[4][8]

• Increase Reaction Temperature: The[9][9]-sigmatropic rearrangement often has a significant thermal activation barrier.[8] Increasing the temperature or switching to a higher-boiling solvent may be necessary to drive the reaction to completion.[4][12]

• Verify Reactant Purity: Impurities in either the phenylhydrazine or the carbonyl compound can inhibit the reaction.[6][8] Phenylhydrazine is susceptible to air oxidation; using freshly distilled or purified material is recommended.[4] Using the more stable hydrochloride salt of the phenylhydrazine can also be beneficial.[4]

• In Situ Hydrazone Formation: Some phenylhydrazones are unstable and may decompose upon isolation.[8] In these cases, generating the hydrazone in situ is the best approach.[1][8]

References

• BenchChem. (2025). Technical Support Center: Side Reactions in the Fischer indole synthesis of Substituted Carbazoles.
• BenchChem. (2025).
• Hughes, D. L., & Zhao, D. (2011). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society.
• BenchChem. (2025). Optimization of reaction conditions for Fischer indole synthesis of carbazoles.
• BenchChem. (2025).
• BenchChem. (2025).
• Alfa Chemistry. (n.d.). Fischer Indole Synthesis.
• American Chemical Society. (2011). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society.
• Science Info. (2024).
• RSC Publishing. (2017).
• Vedantu. (n.d.). Fischer Indole Synthesis: Mechanism, Steps & Importance.
• Wikipedia. (n.d.). Fischer indole synthesis.
• BenchChem. (2025). "common side reactions in indole-pyrrole synthesis".

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. scienceinfo.com [scienceinfo.com]
• 3. Fischer Indole Synthesis: Steps, Mechanism & Key Applications [vedantu.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Fischer indole synthesis applied to the total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10716A [pubs.rsc.org]

Technical Support Center: Purification of Substituted Indole Carbonitriles

Welcome to the Technical Support Center for the purification of substituted indole carbonitriles. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this important class of heterocyclic compounds. The following content is structured in a question-and-answer format to directly address specific issues you may encounter in your laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying substituted indole carbonitriles?

A1: The primary purification techniques for substituted indole carbonitriles are flash column chromatography and recrystallization.[1][2] For achieving very high purity, particularly in later stages of drug development, preparative High-Performance Liquid Chromatography (HPLC) is also utilized.[1] The choice of method depends on the scale of the reaction, the nature of the impurities, and the required final purity of the compound.

Q2: My crude indole carbonitrile is a dark, oily residue. What is the best initial approach to purification?

A2: A dark, oily crude product often indicates the presence of polymeric materials or highly colored byproducts. The recommended first step is to attempt a purification by flash column chromatography over silica gel.[3][4] This technique is generally effective at separating the desired product from both more polar and less polar impurities. A common starting eluent system to explore via Thin Layer Chromatography (TLC) is a mixture of hexane and ethyl acetate.[3][4]

Q3: Are substituted indole carbonitriles generally stable during purification?

A3: Substituted indole carbonitriles are typically stable compounds.[1] However, like many indole derivatives, they can be sensitive to strong acidic conditions, which can lead to protonation, primarily at the C3 position, and potential side reactions.[5] The nitrile group itself can be susceptible to hydrolysis to the corresponding amide or carboxylic acid under harsh acidic or basic conditions, especially at elevated temperatures. Therefore, it is advisable to use neutral or mildly acidic/basic conditions during workup and purification whenever possible.

Q4: How can I effectively remove unreacted starting materials?

A4: The removal of unreacted starting materials depends on their chemical properties relative to your product.

• Flash chromatography is a versatile method for separating compounds with different polarities.[3]

• If the starting material has a significantly different pKa, an acid-base extraction can be a simple and effective initial purification step. For instance, if you have a basic starting material and a neutral indole carbonitrile product, washing the organic layer with a dilute acid will remove the basic impurity into the aqueous layer.

• Recrystallization can be effective if the starting material is much more or much less soluble than the product in a particular solvent system.[1]

Troubleshooting Guide: Flash Column Chromatography

Flash column chromatography is a cornerstone of purification for substituted indole carbonitriles. Below are common issues and their solutions.

Problem 1: My compound is streaking or "tailing" on the TLC plate and the column.

• Cause: This is often due to the interaction of the slightly acidic silica gel with the indole nitrogen. Even though the indole nitrogen is not strongly basic, it can lead to poor peak shape.

• Solution:

  • Add a basic modifier to the eluent: Incorporating a small amount of triethylamine (typically 0.1-1%) into your mobile phase can neutralize the acidic sites on the silica gel, leading to sharper peaks.

  • Use deactivated silica gel: Commercially available deactivated silica gel can be used for compounds that are particularly sensitive to acidity.

Problem 2: I'm not getting good separation between my product and a closely-eluting impurity.

• Cause: The chosen solvent system does not have sufficient selectivity for the two compounds.

• Solution:

  • Optimize the solvent system: Systematically screen different solvent mixtures. Sometimes, switching one of the solvents (e.g., from ethyl acetate to diethyl ether or dichloromethane) can significantly alter the selectivity.

  • Use a shallower gradient: If you are using gradient elution, a slower, more gradual increase in the polar solvent can improve resolution.

  • Consider a different stationary phase: If separation on silica gel is intractable, consider using alumina (neutral or basic) or a reverse-phase C18 silica gel.

Problem 3: My compound appears to be decomposing on the column.

• Cause: Some substituted indoles can be sensitive to the acidic nature of silica gel.

• Solution:

  • Deactivate the silica gel: As mentioned above, adding a basic modifier to the eluent or using pre-deactivated silica can mitigate decomposition.

  • Work quickly: Do not let the compound sit on the column for an extended period.

  • Consider alternative purification methods: If the compound is highly sensitive, recrystallization or preparative TLC might be better options.

Experimental Protocol: Flash Column Chromatography of a Substituted Indole Carbonitrile

This protocol provides a general procedure for the purification of a moderately polar indole carbonitrile derivative.

1. TLC Analysis:

• Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot the solution on a silica gel TLC plate.

• Develop the plate in various solvent systems. A good starting point is a mixture of hexane and ethyl acetate (e.g., 9:1, 4:1, 1:1).

• The ideal solvent system will give your product an Rf value of approximately 0.2-0.4.

2. Column Packing:

• Select an appropriately sized flash column based on the amount of crude material (a general rule is a 40:1 to 100:1 ratio of silica gel to crude sample by weight).

• Prepare a slurry of silica gel in the initial, less polar eluent.

• Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

• Allow the silica to settle, and then add a layer of sand to the top.

3. Sample Loading:

• Dry Loading (Recommended): Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Liquid Loading: Dissolve the crude product in a minimal amount of the eluent and carefully apply it to the top of the column.

4. Elution and Fraction Collection:

• Begin eluting with the chosen mobile phase.

• If using a gradient, gradually increase the proportion of the more polar solvent.

• Collect fractions and monitor their composition by TLC.

5. Product Isolation:

• Combine the pure fractions.

• Remove the solvent under reduced pressure to obtain the purified substituted indole carbonitrile.

Troubleshooting Guide: Recrystallization

Recrystallization is a powerful technique for obtaining highly pure crystalline solids.

Problem 1: My compound "oils out" instead of crystallizing.

• Cause: The solute is coming out of solution at a temperature above its melting point. This can be due to the presence of impurities lowering the melting point or using a solvent with too high of a boiling point.

• Solution:

  • Add more solvent: Re-heat the solution and add more of the same solvent to ensure the compound is fully dissolved. Then, allow it to cool more slowly.

  • Scratch the flask: Use a glass rod to scratch the inside of the flask at the surface of the solution to create nucleation sites.

  • Add a seed crystal: If you have a small amount of the pure solid, add a tiny crystal to the supersaturated solution to induce crystallization.[1]

  • Change the solvent system: The current solvent may not be ideal. Screen for a solvent in which the compound is soluble when hot but sparingly soluble when cold.[1] A two-solvent system (one in which the compound is soluble and one in which it is insoluble) can also be effective.

Problem 2: No crystals form, even after cooling.

• Cause: The solution is not supersaturated.

• Solution:

  • Evaporate some solvent: Gently heat the solution to remove some of the solvent, then allow it to cool again.

  • Induce nucleation: Use the scratching or seed crystal methods described above.[1]

  • Cool to a lower temperature: If cooling in an ice bath is not sufficient, try a dry ice/acetone bath.

Problem 3: The recovered crystals are still impure.

• Cause: The impurities may have similar solubility properties to your product, or the crystals may have formed too quickly, trapping impurities.

• Solution:

  • Slow down the crystallization: Allow the solution to cool to room temperature slowly before placing it in an ice bath.

  • Perform a second recrystallization: A subsequent recrystallization from a different solvent system can often remove persistent impurities.

  • Use activated charcoal: If the impurities are colored, adding a small amount of activated charcoal to the hot solution and then performing a hot filtration can remove them.[1]

Data Presentation: Common Recrystallization Solvents

Solvent/Solvent System	Polarity	Boiling Point (°C)	Notes
Hexane/Ethyl Acetate	Non-polar to Polar	69 / 77	A versatile combination for many indole derivatives.
Dichloromethane/Hexane	Polar / Non-polar	40 / 69	Good for less polar compounds, but dichloromethane is volatile.
Ethanol/Water	Polar	78 / 100	Suitable for more polar indole carbonitriles.
Toluene	Non-polar	111	Can be effective for less polar compounds, but has a high boiling point.
Acetone/Water	Polar	56 / 100	Another good option for polar compounds.

Visualization of Purification Workflow

Diagram 1: General Purification Workflow for Substituted Indole Carbonitriles

Caption: A general workflow for the purification of substituted indole carbonitriles.

Diagram 2: Troubleshooting "Oiling Out" in Recrystallization

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. One-Step Synthesis of Indole-3-Acetonitriles from Indole-3-Carboxaldehydes - [www.rhodium.ws] [chemistry.mdma.ch]
• 5. Indole - Wikipedia [en.wikipedia.org]

Technical Support Center: Improving the Solubility of Dimethyl-Substituted Indoles

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and practical solutions for challenges related to the solubility of dimethyl-substituted indoles. These compounds, while valuable scaffolds in medicinal chemistry, often present significant solubility hurdles due to their inherent hydrophobicity. This document is designed to provide not just protocols, but the scientific rationale behind them, empowering you to make informed decisions in your experimental design.

Troubleshooting Guide: Common Solubility Issues

This section addresses the most frequent problems encountered when working with dimethyl-substituted indoles in aqueous environments.

Question 1: My dimethyl-substituted indole is insoluble in my aqueous buffer. Where do I begin?

Answer: The initial insolubility of a dimethyl-substituted indole in a purely aqueous system is expected. The indole ring system combined with non-polar methyl groups results in a hydrophobic molecule with limited affinity for water.[1] The first and most critical step is to perform a systematic solvent and co-solvent screening to identify a suitable system that can dissolve the compound at your target concentration.

Causality and Rationale: The goal is to find a biocompatible solvent system that modifies the polarity of the bulk solution, making it more favorable for the hydrophobic indole to dissolve. This is typically achieved by introducing a water-miscible organic solvent, known as a co-solvent.[2]

Recommended Starting Points for Screening:

• Dimethyl Sulfoxide (DMSO): An excellent starting point for creating a high-concentration stock solution due to its strong solubilizing power. However, be mindful of its potential cellular toxicity at higher concentrations.

• Ethanol: A less toxic co-solvent, commonly used in formulations.[3]

• Polyethylene Glycols (PEG 300, PEG 400): These are low-toxicity co-solvents frequently used in both preclinical and clinical formulations to enhance the solubility of nonpolar drugs.[4]

• Propylene Glycol: Another common, low-toxicity co-solvent used in parenteral (injectable) dosage forms.[2][3]

The process involves first dissolving the compound in a minimal amount of the pure organic solvent to create a stock, then titrating this stock into your aqueous buffer while observing for precipitation.

Question 2: My compound dissolves in an organic solvent, but it immediately precipitates ("crashes out") when added to my aqueous buffer. What is happening and how can I prevent it?

Answer: This phenomenon, commonly known as "crashing out," occurs when the addition of your concentrated organic stock solution to the aqueous buffer creates a supersaturated state that is thermodynamically unstable. The compound rapidly precipitates to return to its lower, equilibrium solubility in the new, predominantly aqueous environment.

The solution is to develop a robust co-solvent system , where the final concentration of the organic solvent is sufficient to maintain the solubility of the indole derivative.[5]

Causality and Rationale: Co-solvents work by reducing the overall polarity of the water-based solvent system. This decreases the interfacial tension between the hydrophobic solute and the solvent, making solvation more energetically favorable.[6] The key is to find a balance: enough co-solvent to keep the drug in solution, but not so much that it compromises your experimental model (e.g., through toxicity or off-target effects).

Experimental Protocol: Co-Solvent System Development for a Target Concentration

This protocol outlines a systematic approach to determine the minimum percentage of a co-solvent required to achieve a target concentration of a dimethyl-substituted indole.

Objective: To find the lowest effective concentration of a co-solvent (e.g., DMSO, Ethanol, PEG 400) needed to solubilize a model compound, 2,3-dimethylindole, at a target concentration of 100 µM in Phosphate-Buffered Saline (PBS), pH 7.4.

Materials:

• 2,3-dimethylindole powder

• Co-solvents: DMSO, Ethanol, PEG 400

• Phosphate-Buffered Saline (PBS), pH 7.4

• Vortex mixer

• Sonicator bath

• Analytical balance

• Microcentrifuge tubes (1.5 mL)

• Calibrated pipettes

• Spectrophotometer or HPLC for concentration analysis

Procedure:

• Prepare a High-Concentration Stock Solution:

  • Accurately weigh 1.45 mg of 2,3-dimethylindole (M.W. 145.19 g/mol ).

  • Dissolve it in 1 mL of 100% DMSO to create a 10 mM stock solution.

  • Ensure complete dissolution using a vortex mixer and, if necessary, brief sonication.

• Prepare Intermediate Dilutions (if needed):

  • Create a 1 mM intermediate stock by diluting 100 µL of the 10 mM stock into 900 µL of 100% DMSO.

• Co-Solvent Titration:

  • Label a series of microcentrifuge tubes. In each tube, prepare different final concentrations of the co-solvent in PBS. For a 1% final DMSO concentration, you would add 990 µL of PBS and 10 µL of the DMSO-drug stock.

  • Prepare a matrix of conditions. For example, to test final DMSO concentrations of 5%, 2%, 1%, 0.5%, and 0.2%:

    • Tube 1 (5% DMSO): 950 µL PBS + 50 µL of 2 mM stock (prepared in DMSO).

    • Tube 2 (2% DMSO): 980 µL PBS + 20 µL of 5 mM stock.

    • Tube 3 (1% DMSO): 990 µL PBS + 10 µL of 10 mM stock.

    • Tube 4 (0.5% DMSO): 995 µL PBS + 5 µL of 20 mM stock.

    • Note: Adjust stock concentrations as needed to keep the addition volume small and achieve the target 100 µM final drug concentration in each tube.

• Equilibration:

  • Vortex each tube vigorously for 1 minute immediately after adding the stock.

  • Incubate the tubes at room temperature (or your experimental temperature) for 1-2 hours to allow them to reach equilibrium. Some protocols recommend longer incubation (up to 24 hours) for determining thermodynamic solubility.[7]

• Observation and Analysis:

  • Visually inspect each tube for any sign of precipitation (cloudiness, visible particles).

  • For a quantitative assessment, centrifuge the tubes at high speed (e.g., 14,000 rpm for 10 minutes) to pellet any undissolved compound.

  • Carefully collect the supernatant and measure the concentration of the dissolved indole using a validated analytical method (e.g., UV-Vis spectrophotometry at the λmax of the indole or HPLC).

• Data Interpretation:

  • The lowest co-solvent concentration that results in a clear solution and yields the target 100 µM concentration in the supernatant is your optimal system. Always include a vehicle control (co-solvent without the drug) in your biological experiments.

Data Summary: Solubility of 2,3-Dimethylindole

The following table provides representative solubility data for a model dimethyl-substituted indole in various solvent systems to illustrate the impact of different formulation strategies.

Solvent System	Solubility Category	Typical Solubility Range (µg/mL)	Rationale
Deionized Water	Very Poorly Soluble	< 1	The hydrophobic nature of the molecule prevents effective interaction with water molecules.[1]
PBS, pH 7.4	Very Poorly Soluble	< 1	Buffers and salts have a negligible effect on the solubility of this non-ionizable compound.
5% Ethanol in PBS	Slightly Soluble	10 - 50	Ethanol reduces the polarity of the bulk solvent, allowing for some dissolution.[3]
5% PEG 400 in PBS	Soluble	50 - 200	PEG 400 is a more effective co-solvent than ethanol for many hydrophobic compounds, providing better solubilization at the same concentration.[4]
10 mM HP-β-Cyclodextrin in PBS	Soluble	100 - 500	The indole moiety is encapsulated within the hydrophobic core of the cyclodextrin molecule, dramatically increasing its apparent aqueous solubility.[8][9]

Note: These values are illustrative and should be experimentally determined for your specific dimethyl-substituted indole.

Decision Workflow for Solubility Enhancement

The following diagram outlines a logical workflow for selecting an appropriate solubility enhancement strategy.

Caption: Decision tree for selecting a solubility enhancement method.

Frequently Asked Questions (FAQs)

Q: Why is pH adjustment ineffective for most dimethyl-substituted indoles? A: The solubility of ionizable drugs is highly dependent on pH because protonation or deprotonation converts the molecule into a more polar, charged salt.[10] However, the indole nucleus is not significantly basic. The lone pair of electrons on the nitrogen atom is delocalized as part of the aromatic π-system, making it unavailable for protonation under typical physiological pH conditions.[11] Therefore, altering the pH from 1 to 7.5 will not substantially change the charge state or solubility of a simple dimethyl-indole.

Q: Can the crystalline form (polymorphism) of my indole affect its solubility? A: Absolutely. Polymorphism is the ability of a compound to exist in multiple crystalline forms, each having a different arrangement of molecules in the crystal lattice.[12] These different forms (polymorphs) can have distinct physical properties, including melting point, stability, and, most importantly, solubility.[13] Generally, a metastable polymorph will have a higher solubility than the most stable crystalline form.[14] If you observe batch-to-batch variability in solubility, it is crucial to characterize the solid form of your material using techniques like X-Ray Diffraction (XRD) or Differential Scanning Calorimetry (DSC).

Q: What is the difference between kinetic and thermodynamic solubility? A:

• Thermodynamic Solubility is the maximum concentration of a compound that can remain dissolved in a solvent system at equilibrium. It is a fixed physical property under specific conditions (temperature, pH, pressure). The traditional shake-flask method, which involves agitating an excess of solid compound in a solvent for an extended period (e.g., 24-48 hours), is used to measure it.[15][16]

• Kinetic Solubility is determined by dissolving a compound in an organic solvent (like DMSO) and then adding this stock to an aqueous buffer. It measures the concentration at which the compound begins to precipitate from a supersaturated solution.[17] This value is often lower than thermodynamic solubility and is highly method-dependent but is useful for high-throughput screening in early drug discovery to flag potential issues.[17]

Q: What are more advanced strategies if co-solvents and cyclodextrins are insufficient? A: For very challenging compounds or when developing a solid oral dosage form, more advanced techniques are employed:

• Solid Dispersions: The drug is dispersed in an amorphous (non-crystalline) state within a hydrophilic polymer matrix.[18] The amorphous form has higher energy and thus greater solubility than the crystalline form.[19]

• Nanosuspensions: The particle size of the drug is reduced to the nanometer scale.[20] This increases the surface area-to-volume ratio, which significantly speeds up the dissolution rate according to the Noyes-Whitney equation.[8]

• Lipid-Based Formulations: The drug is dissolved in oils, surfactants, and co-solvents to create self-emulsifying drug delivery systems (SEDDS). These formulations form fine oil-in-water emulsions in the gastrointestinal tract, keeping the drug solubilized for absorption.[19]

References

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• MDPI. (n.d.).
• Patel, J. N., Rathod, D. M., Patel, N. A., & Modasiya, M. K. (n.d.). Techniques to improve the solubility of poorly soluble drugs.
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• Singh, A., et al. (n.d.). Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC - NIH. Retrieved January 19, 2026.
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• (n.d.). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research. Retrieved January 19, 2026.
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Reference Data & Comparative Studies

A Researcher's Guide to the Comparative Cytotoxicity of Dimethyl-Substituted Indole Isomers

Introduction: The Double-Edged Sword of the Indole Scaffold

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural backbone of numerous natural products and synthetic compounds with profound biological activities. In the realm of oncology, indole derivatives have emerged as a promising class of therapeutic agents, demonstrating the ability to induce cell death in various cancer cell lines.[1] However, the therapeutic potential of these compounds is intrinsically linked to their cytotoxic profiles. Understanding the nuances of how simple structural modifications, such as the addition and placement of methyl groups on the indole ring, influence cytotoxicity is paramount for the rational design of safer and more efficacious anticancer drugs.

This guide provides a comparative analysis of the cytotoxic effects of dimethyl-substituted indole isomers. While a comprehensive, head-to-head comparison of all possible isomers under uniform experimental conditions is not yet available in the scientific literature, this document synthesizes existing data to illuminate the structure-activity relationships that govern their cytotoxic potential. We will delve into the experimental methodologies used to assess cytotoxicity, present available comparative data, and explore the underlying molecular mechanisms of action. This guide is intended for researchers, scientists, and drug development professionals seeking to navigate the complex landscape of indole-based cancer therapeutics.

Experimental Methodologies: Ensuring Rigorous and Reproducible Cytotoxicity Assessment

To ensure the scientific integrity and trustworthiness of cytotoxicity data, it is crucial to employ validated and well-documented experimental protocols. The following are detailed, step-by-step methodologies for key assays used to evaluate the cytotoxic effects of dimethyl-substituted indole isomers.

Cell Viability Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[2]

Principle: In viable cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., HeLa, A549, MCF-7) into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a series of dilutions of the dimethyl-substituted indole isomers in culture medium. Remove the existing medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin). Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Following the treatment period, add 10 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well.

• Incubation: Incubate the plate for 4 hours at 37°C to allow for formazan crystal formation.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The half-maximal inhibitory concentration (IC50), the concentration of the compound that causes 50% inhibition of cell growth, is determined by plotting the percentage of cell viability against the compound concentration.

Cell Membrane Integrity Assessment: The Lactate Dehydrogenase (LDH) Assay

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from cells with damaged plasma membranes.

Principle: LDH is a stable cytosolic enzyme that is released into the culture medium upon cell lysis. The released LDH activity is measured by a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product.

Step-by-Step Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).

• Supernatant Collection: After the treatment period, centrifuge the 96-well plate at 250 x g for 5 minutes. Carefully transfer a portion of the cell culture supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture, containing the substrate and cofactor, to each well with the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 490 nm using a microplate reader.

• Data Analysis: Determine the percentage of cytotoxicity by comparing the LDH activity in the treated wells to that of a maximum LDH release control (cells lysed with a detergent) and a spontaneous LDH release control (untreated cells).

Apoptosis Detection: Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) and used to detect exposed PS. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells with intact membranes but can enter and stain the nucleus of late apoptotic and necrotic cells.

Step-by-Step Protocol:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the dimethyl-substituted indole isomers for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension and wash the cell pellet with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Viable cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic and necrotic cells will be positive for both Annexin V and PI.

Comparative Cytotoxicity Data of Dimethyl-Substituted Indole Isomers

Direct comparative studies on a wide range of dimethyl-substituted indole isomers are limited. However, available data from various sources provide insights into their cytotoxic potential. The following table summarizes IC50 values for some dimethyl-substituted indole derivatives against different cancer cell lines. It is important to note that these values are from different studies and may not be directly comparable due to variations in experimental conditions.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
2,3-Dimethylindole derivative (3a)	Calu1	Lung Carcinoma	0.0027	[3]
2,3-Dimethylindole derivative (3a)	Panc1	Pancreas Carcinoma	0.0028	[3]
2,3-Dimethylindole derivative (3b)	Calu1	Lung Carcinoma	0.0031	[3]
2,3-Dimethylindole derivative (3b)	Panc1	Pancreas Carcinoma	0.0032	[3]
3,4-Dimethyl moiety containing indole-triazole (8a)	HepG2	Liver Cancer	Not specified, but showed good anti-HepG2 potential with 11.72% cell viability at 100 µg/mL	[4]

Note: The extremely low IC50 values reported for the 2,3-dimethylindole derivatives (in the nanomolar range) suggest very high potency and warrant further investigation and independent verification.

Mechanisms of Action: Unraveling the Pathways to Cell Death

Indole derivatives exert their cytotoxic effects through a multitude of mechanisms, often converging on the induction of apoptosis, or programmed cell death. The substitution pattern on the indole ring, including the position of dimethyl groups, can significantly influence the preferred signaling pathways.

A key signaling network frequently targeted by indole compounds is the PI3K/Akt/mTOR pathway .[5][6][7] This pathway is a critical regulator of cell survival, proliferation, and growth, and its aberrant activation is a hallmark of many cancers.

By inhibiting key kinases such as PI3K, Akt, and mTOR, dimethyl-substituted indole isomers can disrupt this pro-survival signaling, leading to a cascade of events that culminate in apoptosis. This can involve the modulation of pro- and anti-apoptotic proteins of the Bcl-2 family, leading to mitochondrial dysfunction, cytochrome c release, and the activation of caspases, the executioners of apoptosis.

Structure-Activity Relationship (SAR): The Influence of Methyl Group Positioning

The precise placement of the two methyl groups on the indole ring is a critical determinant of cytotoxic activity. While a complete SAR profile for all dimethyl-indole isomers is yet to be established, some general principles can be inferred from the broader literature on substituted indoles.

• Lipophilicity: The addition of methyl groups generally increases the lipophilicity of the indole molecule. This can enhance its ability to cross cell membranes and interact with intracellular targets. However, an optimal level of lipophilicity is often required, as excessive lipophilicity can lead to poor aqueous solubility and non-specific toxicity.

• Steric Hindrance: The position of the methyl groups can introduce steric hindrance, which may either enhance or diminish the binding affinity of the molecule to its biological target. For example, a methyl group near a key interacting functional group could prevent optimal binding.

• Electronic Effects: Methyl groups are weakly electron-donating. Their position on the indole ring can subtly influence the electron density of the heterocyclic system, which may affect its reactivity and interactions with biological macromolecules.

The available data, though limited, suggests that the 2,3-disubstitution pattern may be particularly favorable for potent cytotoxicity. Further research involving the systematic synthesis and evaluation of all possible dimethyl-indole isomers is necessary to build a comprehensive SAR model.

Conclusion and Future Directions

Dimethyl-substituted indoles represent a promising, yet underexplored, area in the search for novel anticancer agents. The available evidence indicates that these simple molecules can exhibit potent cytotoxic effects against various cancer cell lines, likely through the induction of apoptosis via the inhibition of key survival pathways such as PI3K/Akt/mTOR.

The primary challenge in this field is the current lack of systematic, comparative studies that evaluate the cytotoxicity of a comprehensive set of dimethyl-indole isomers under standardized conditions. Such studies are crucial for elucidating a clear structure-activity relationship and for guiding the rational design of next-generation indole-based therapeutics.

Future research should focus on:

• Systematic Synthesis and Screening: The synthesis and in vitro cytotoxic evaluation of all possible dimethyl-indole isomers against a panel of cancer cell lines.

• Mechanism of Action Studies: In-depth investigation of the molecular mechanisms underlying the cytotoxicity of the most potent isomers.

• In Vivo Efficacy and Toxicity: Preclinical evaluation of promising candidates in animal models of cancer to assess their therapeutic potential and safety profiles.

By addressing these key areas, the scientific community can unlock the full therapeutic potential of dimethyl-substituted indoles in the fight against cancer.

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• Song, Y., Liu, Y., Zhang, Y., Wang, Y., Ji, L., Zhang, Y., & Cao, L. (2024). New cytotoxic indole derivatives with anti-FADU potential produced by the endophytic fungus Penicillium oxalicum 2021CDF-3 through the OSMAC strategy. Frontiers in microbiology, 15, 1400803. [Link]

• Al-Ostoot, F. H., Al-Ghorbani, M., Al-Mahmood, S. M. A., Al-Salahi, R., Al-Qurain, N. A., Al-Soud, Y. A., & Al-Masoudi, N. A. (2022). Synthesis and Biological Evaluation of Indole-2-Carboxamides with Potent Apoptotic Antiproliferative Activity as EGFR/CDK2 Dual Inhibitors. Molecules (Basel, Switzerland), 27(16), 5240. [Link]

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A Comparative Guide to the Bioactivity of Substituted Indole Isomers: From Anticancer to Antimicrobial and Anti-inflammatory Potential

The indole scaffold, a privileged structure in medicinal chemistry, is the cornerstone of a vast array of natural products and synthetic compounds with significant therapeutic potential. The versatility of the indole ring system, with its numerous positions for substitution, allows for the fine-tuning of its biological activity. This guide provides a comparative analysis of the bioactivity of substituted indole isomers, offering a data-driven perspective for researchers, scientists, and drug development professionals. We will delve into the anticancer, antimicrobial, and anti-inflammatory properties of specific indole derivatives, supported by experimental data and detailed methodologies.

The Indole Nucleus: A Versatile Scaffold for Drug Discovery

The indole ring, consisting of a fused benzene and pyrrole ring, provides a unique template for interacting with various biological targets. The position and nature of substituents on this scaffold dramatically influence the molecule's physicochemical properties and, consequently, its biological activity. This structure-activity relationship (SAR) is a central theme in the exploration of indole derivatives for therapeutic applications.[1][2]

Comparative Anticancer Activity of Substituted Indole Isomers

Indole derivatives have shown significant promise as anticancer agents, with mechanisms ranging from the inhibition of tubulin polymerization to the induction of apoptosis.[2][3] Here, we compare the cytotoxic effects of two representative substituted indole isomers: 5-nitroindole and 5-methoxyindole derivatives.

Data Presentation: Anticancer Activity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of representative 5-nitroindole and 5-methoxyindole derivatives against various cancer cell lines. Lower IC50 values indicate greater potency.

Compound ID	Substitution Pattern	Cancer Cell Line	IC50 (µM)	Reference
5-Nitroindole Derivative 1	5-Nitro, N-substituted with a pyrrolidine moiety	HeLa (Cervical Cancer)	5.08 ± 0.91	[4]
5-Nitroindole Derivative 2	5-Nitro, N-substituted with a modified pyrrolidine moiety	HeLa (Cervical Cancer)	5.89 ± 0.73	[4]
5-Methoxyindole Derivative 1	N-methyl-5,6,7-trimethoxyindole	HeLa (Cervical Cancer)	0.022	[5]
5-Methoxyindole Derivative 2	N-methyl-5,6,7-trimethoxyindole	A549 (Lung Cancer)	0.035	[5]
5-Methoxyindole Derivative 3	N-methyl-5,6,7-trimethoxyindole	MCF-7 (Breast Cancer)	0.028	[5]

Analysis of Anticancer Data: The data clearly indicates that the nature of the substituent at the 5-position significantly impacts anticancer activity. The 5-methoxyindole derivatives, in this specific comparison, exhibit substantially lower IC50 values, suggesting higher potency compared to the 5-nitroindole derivatives against the tested cell lines.[4][5] It is crucial to note that the N-substitution also plays a critical role in the observed activity.

Experimental Protocol: MTT Assay for Cell Viability

The cytotoxicity of the indole derivatives is commonly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[6]

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.[7]

• Compound Treatment: Treat the cells with various concentrations of the substituted indole isomers for 24-48 hours. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[8]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to dissolve the formazan crystals.[6]

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Diagram: Experimental Workflow for MTT Assay

Caption: Workflow of the MTT assay for determining cell viability.

Mechanism of Action: Induction of Apoptosis

Many indole-based anticancer agents exert their effect by inducing apoptosis, or programmed cell death.[2] For instance, some 5-nitroindole derivatives have been shown to downregulate c-Myc expression, leading to cell-cycle arrest and apoptosis.[4][9] The mechanism often involves the activation of caspase cascades and the disruption of mitochondrial membrane potential.[10]

Diagram: Simplified Apoptosis Pathway Induced by Indole Derivatives

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Mechanism of Action: Disruption of Bacterial Membranes

The antimicrobial mechanism of some indole derivatives involves the disruption of bacterial cell membranes. This can lead to increased membrane permeability, leakage of cellular contents, and ultimately, cell death. [11][12]Some indole compounds can also interfere with bacterial respiratory metabolism. [12]

Comparative Anti-inflammatory Activity of Substituted Indole Isomers

Indole derivatives, including the well-known non-steroidal anti-inflammatory drug (NSAID) Indomethacin, are recognized for their anti-inflammatory properties. [13][14]The position of substitution on the indole ring (N-substitution vs. C-substitution) can influence their activity.

Data Presentation: Anti-inflammatory Activity

The following table provides a qualitative comparison of the anti-inflammatory activity of N-substituted and C-substituted indole derivatives.

Compound Type	Substitution Position	General Anti-inflammatory Activity	Reference
N-Substituted Indoles	Nitrogen at position 1	Potent activity observed	[15][16]
C-Substituted Indoles	Carbon at various positions (e.g., C3, C5, C6)	Significant activity, often targeting COX-2	[14][17][18]

Analysis of Anti-inflammatory Data: Both N-substituted and C-substituted indole derivatives have demonstrated significant anti-inflammatory effects. [15][16][18]The specific activity and mechanism can vary depending on the exact substitution pattern. For instance, many C-substituted indoles act as selective inhibitors of cyclooxygenase-2 (COX-2). [14][19]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

A standard in vivo model to evaluate the anti-inflammatory activity of novel compounds is the carrageenan-induced paw edema model in rats. [20][21][22] Step-by-Step Methodology:

• Animal Acclimatization and Grouping: Acclimatize rats to the laboratory conditions and divide them into groups (e.g., vehicle control, positive control like Indomethacin, and test groups receiving different doses of the indole derivatives).

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer. [20]3. Compound Administration: Administer the test compounds and control substances orally or via intraperitoneal injection. [20]4. Induction of Edema: One hour after compound administration, inject 0.1 mL of a 1% carrageenan solution into the subplantar surface of the right hind paw to induce inflammation. [20][21]5. Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection. [20]6. Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Diagram: Carrageenan-Induced Paw Edema Workflow

Caption: Workflow for the carrageenan-induced paw edema assay.

Mechanism of Action: Inhibition of Cyclooxygenase-2 (COX-2)

A primary mechanism for the anti-inflammatory action of many indole derivatives is the selective inhibition of the COX-2 enzyme. [14][23][24]COX-2 is responsible for the production of prostaglandins, which are key mediators of inflammation and pain. By inhibiting COX-2, these compounds reduce the synthesis of prostaglandins, thereby alleviating inflammation. [14] Diagram: COX-2 Inhibition by Indole Derivatives

Caption: Mechanism of anti-inflammatory action via COX-2 inhibition.

Conclusion

This comparative guide highlights the profound impact of isomeric substitution on the bioactivity of the indole scaffold. The position and nature of substituents are critical determinants of whether an indole derivative will exhibit potent anticancer, antimicrobial, or anti-inflammatory properties. The provided experimental protocols and mechanistic insights offer a foundational understanding for researchers in the field of drug discovery and development. The continued exploration of the vast chemical space of substituted indoles holds immense promise for the discovery of novel and effective therapeutic agents.

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A Senior Application Scientist's Guide to the Validation of Analytical Methods for Indole Derivatives

For researchers, scientists, and professionals in drug development, the accurate quantification of indole derivatives is paramount. These heterocyclic compounds are not only foundational to numerous pharmaceuticals and bioactive molecules but also present unique analytical challenges due to their inherent reactivity and structural diversity.[1][2] This guide provides an in-depth comparison of analytical methodologies for indole derivatives, grounded in the principles of scientific integrity and supported by experimental data. We will delve into the causality behind experimental choices, ensuring that every protocol described is a self-validating system.

The Analytical Imperative for Indole Derivatives

Indole and its derivatives are a vast class of compounds with a wide range of biological activities, from neurotransmission to anticancer effects. Their therapeutic potential is immense, but so are the challenges in their analysis.[1] The indole ring is susceptible to oxidation, and many derivatives are light-sensitive or unstable at certain pH values.[3] Therefore, a robust and validated analytical method is not just a regulatory requirement but a scientific necessity to ensure data integrity.

A Comparative Analysis of Key Analytical Techniques

The choice of analytical technique is a critical first step in method development. High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS) are the most commonly employed methods for the analysis of indole derivatives.[4][5]

Feature	HPLC-UV	LC-MS/MS	GC-MS
Selectivity	Moderate; relies on chromatographic separation and UV absorbance.	High; combines chromatographic separation with mass-based detection.	High; combines chromatographic separation with mass-based detection.
Sensitivity	Good, but can be limited for trace analysis.	Excellent; capable of detecting very low concentrations.	Excellent, especially for volatile and thermally stable compounds.
Applicability	Broadly applicable to a wide range of indole derivatives.	Ideal for complex matrices and low-concentration analytes.	Suitable for volatile and semi-volatile indole derivatives; may require derivatization for polar compounds.
Matrix Effects	Less susceptible compared to MS-based methods.	Prone to ion suppression or enhancement, requiring careful validation.[6]	Can be affected by matrix components, but often mitigated by effective sample preparation.
Cost & Complexity	Relatively low cost and complexity.	Higher cost and complexity.	Moderate cost and complexity.

Expert Insight: For routine quality control of a known, stable indole derivative in a simple matrix, HPLC-UV is often sufficient and cost-effective.[7] However, for bioanalytical studies involving complex matrices like plasma or tissue, or for identifying unknown metabolites, the superior selectivity and sensitivity of LC-MS/MS are indispensable.[8][9] GC-MS is a powerful tool for volatile indoles, but the need for derivatization for many polar derivatives can add complexity to the workflow.[10]

The Cornerstone of Reliability: Method Validation

A validated analytical method provides documented evidence that the procedure is suitable for its intended purpose. The International Council for Harmonisation (ICH) guidelines, particularly Q2(R2), provide a comprehensive framework for method validation.[11]

Key Validation Parameters: A Practical Approach

The following sections detail the experimental protocols for validating an analytical method for an indole derivative, using HPLC as the primary example, with considerations for MS-based methods.

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present. For indole derivatives, this includes impurities, degradation products, and matrix components.

Experimental Protocol: Specificity Assessment

• Analyte Identification: Prepare a solution of the indole derivative standard and inject it into the HPLC system to determine its retention time and peak shape.

• Placebo Analysis: Prepare a placebo sample (matrix without the analyte) and inject it to ensure no interfering peaks are present at the analyte's retention time.

• Forced Degradation: Subject the indole derivative to stress conditions (acid, base, oxidation, heat, light) to generate degradation products.[11] Analyze the stressed samples to ensure that the degradation products are well-resolved from the parent compound.

• Peak Purity (for HPLC-DAD): Utilize a Diode Array Detector (DAD) to assess peak purity. The purity angle should be less than the purity threshold, indicating that the analyte peak is spectrally homogeneous.

Diagram: Experimental Workflow for Specificity Validation

Caption: Workflow for establishing the specificity of an analytical method.

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range.

Experimental Protocol: Linearity Assessment

• Stock Solution: Prepare a stock solution of the indole derivative standard of known concentration.

• Calibration Standards: Prepare a series of at least five calibration standards by diluting the stock solution to cover the expected concentration range.

• Analysis: Inject each calibration standard in triplicate.

• Calibration Curve: Plot the mean peak area against the corresponding concentration.

• Regression Analysis: Perform a linear regression analysis to determine the slope, y-intercept, and correlation coefficient (r²). An r² value of ≥ 0.99 is generally considered acceptable.[12][13]

Data Summary: Linearity for Tryptophan Analysis by HPLC [14]

Concentration (µg/mL)	Mean Peak Area (n=3)
0.5	12543
7.5	188145
15.0	376290
25.0	627150
30.0	752580
Correlation Coefficient (r²)	0.9995

Accuracy is the closeness of the test results obtained by the method to the true value. It is often determined by recovery studies.

Experimental Protocol: Accuracy Assessment

• Spiked Samples: Prepare samples by spiking a known amount of the indole derivative standard into the placebo matrix at three concentration levels (low, medium, and high), covering the specified range. Prepare at least three replicates for each level.

• Analysis: Analyze the spiked samples using the developed method.

• Calculation: Calculate the percentage recovery for each sample using the formula: (Measured Concentration / Spiked Concentration) x 100%

Data Summary: Accuracy for Indole-3-Acetic Acid Metabolites in Plant Extracts [15]

Analyte	Spiked Concentration (pmol)	Measured Concentration (pmol, mean ± SD, n=5)	Recovery (%)
IA-Ala	1.0	0.95 ± 0.08	95.0
IA-Leu	1.0	1.02 ± 0.11	102.0
IA-Asp	0.5	0.48 ± 0.05	96.0
IA-Glu	0.5	0.53 ± 0.06	106.0

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the relative standard deviation (RSD).

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

• Intermediate Precision (Inter-assay precision): Precision within the same laboratory but on different days, with different analysts, or on different equipment.

Experimental Protocol: Precision Assessment

• Sample Preparation: Prepare at least six replicate samples at 100% of the test concentration.

• Repeatability: Analyze the samples on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision: Analyze the samples on a different day, by a different analyst, or on a different instrument.

• Calculation: Calculate the mean, standard deviation, and RSD for each set of measurements. An RSD of ≤ 2% is generally acceptable for the assay of a drug substance.

Data Summary: Precision for Tryptophan Metabolites by HPLC [16]

Analyte	Intra-day Precision (RSD, %)	Inter-day Precision (RSD, %)
Tryptophan	< 5	< 6.5
Serotonin	< 5	< 6.5
Kynurenine	< 5	< 6.5

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol: LOD and LOQ Determination

• Signal-to-Noise Ratio: Determine the concentration at which the analyte's signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

• Standard Deviation of the Response and the Slope:

  • LOD = 3.3 x (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

  • LOQ = 10 x (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Experimental Protocol: Robustness Assessment

• Parameter Variation: Deliberately vary critical method parameters one at a time, such as:

  • Mobile phase composition (e.g., ± 2%)

  • Mobile phase pH (e.g., ± 0.2 units)

  • Column temperature (e.g., ± 5 °C)

  • Flow rate (e.g., ± 0.1 mL/min)

• Analysis: Analyze a standard solution under each varied condition.

• Evaluation: Assess the impact of these changes on the system suitability parameters (e.g., resolution, tailing factor, theoretical plates) and the quantitative results.

Stability of Indole Derivatives: A Critical Consideration

The inherent instability of many indole derivatives necessitates a thorough investigation of their stability in solution and in the biological matrix under various storage conditions.

Forced Degradation Studies

Forced degradation studies are crucial for developing stability-indicating methods. They help to identify potential degradation products and demonstrate the specificity of the analytical method.

Experimental Protocol: Forced Degradation Study

• Stress Conditions: Subject the indole derivative to the following conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: 105 °C for 48 hours.

  • Photodegradation: Expose to UV light (254 nm) and visible light for a specified duration.

• Analysis: Analyze the stressed samples by HPLC-DAD or LC-MS to separate and identify the degradation products.

• Mass Balance: Ensure that the sum of the assay value of the parent drug and the areas of all degradation products is close to 100% of the initial assay value.

Diagram: Forced Degradation Workflow

Caption: Workflow for conducting forced degradation studies.

Conclusion

The validation of analytical methods for indole derivatives is a multifaceted process that demands a deep understanding of both the chemistry of the analytes and the principles of analytical science. By systematically evaluating parameters such as specificity, linearity, accuracy, precision, and robustness, and by giving due consideration to the stability of these compounds, researchers can develop reliable and reproducible methods. This guide provides a framework for this process, emphasizing the importance of a scientifically sound and data-driven approach to ensure the quality and integrity of analytical results in research and drug development.

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A Comparative Guide to Indole Synthesis for Substituted Anilines: From Classic Reactions to Modern Catalysis

For Researchers, Scientists, and Drug Development Professionals

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active natural products.[1] The ability to efficiently synthesize substituted indoles from readily available anilines is therefore a critical endeavor in drug discovery and development. This guide provides a comparative analysis of key synthetic methods, evaluating their strengths, weaknesses, and practical applicability for the synthesis of diverse indole derivatives. We will delve into the mechanistic underpinnings of classical methods like the Fischer and Bischler-Möhlau syntheses, and contrast them with the versatility and efficiency of modern transition-metal-catalyzed approaches.

Classical Approaches: Time-Tested but with Limitations

For over a century, the Fischer indole synthesis has been a cornerstone of organic chemistry.[2][3] However, its reliance on harsh acidic conditions and elevated temperatures can limit its applicability, particularly for substrates with sensitive functional groups.[4] Similarly, the Bischler-Möhlau synthesis, while historically significant, often suffers from poor yields and harsh reaction conditions.[5][6]

The Fischer Indole Synthesis: A Pillar of Indole Chemistry

Discovered in 1883 by Emil Fischer, this reaction involves the acid-catalyzed cyclization of an arylhydrazone, formed from the condensation of a substituted phenylhydrazine and a ketone or aldehyde.[3][7]

Mechanism: The reaction proceeds through the formation of a phenylhydrazone, which then tautomerizes to an enamine.[7] A crucial[2][2]-sigmatropic rearrangement, followed by the elimination of ammonia, leads to the aromatic indole ring.[3] Isotopic labeling studies have confirmed that the aryl nitrogen (N1) of the starting phenylhydrazine is incorporated into the final indole structure.[3]

Mechanism of the Fischer Indole Synthesis

Caption: Key steps of the Fischer Indole Synthesis.

Advantages:

• Readily available starting materials: Phenylhydrazines and carbonyl compounds are common laboratory reagents.[8]

• Well-established and widely studied: A vast body of literature exists, providing numerous examples and procedural variations.[9]

Limitations:

• Harsh reaction conditions: The use of strong Brønsted or Lewis acids (e.g., HCl, H₂SO₄, ZnCl₂) and high temperatures can lead to the decomposition of sensitive substrates.[3][4]

• Limited functional group tolerance: Certain functional groups may not be compatible with the strongly acidic conditions.[10]

• Regioselectivity issues: Unsymmetrical ketones can lead to mixtures of regioisomeric indoles.[7]

• Failure with certain substitution patterns: Electron-donating groups on the arylhydrazine can promote N-N bond cleavage, preventing the desired cyclization.[11]

The Bischler-Möhlau Indole Synthesis: A Classic with Modern Refinements

This method involves the reaction of an α-bromoacetophenone with an excess of aniline to form a 2-arylindole.[5] Historically, this reaction was plagued by harsh conditions and low yields.[5][6]

Mechanism: The reaction begins with the formation of an α-anilino ketone intermediate. Subsequent intramolecular electrophilic cyclization, followed by aromatization, yields the indole product.[6]

Mechanism of the Bischler-Möhlau Indole Synthesis

Caption: Key steps of the Bischler-Möhlau Synthesis.

Advantages:

• Direct synthesis of 2-arylindoles: This method provides a straightforward route to this important class of indoles.

Limitations:

• Harsh reaction conditions and low yields: Traditional protocols often require high temperatures and result in poor product yields.[5]

• Limited substrate scope: The reaction is generally limited to the synthesis of 2-arylindoles.

Modern Improvements: Recent advancements have addressed some of the historical drawbacks. The use of microwave irradiation and catalysts like lithium bromide has enabled the reaction to proceed under milder conditions with improved yields.[5][6][12]

Modern Era: The Rise of Transition-Metal Catalysis

The development of transition-metal-catalyzed methods has revolutionized indole synthesis, offering milder reaction conditions, broader substrate scope, and greater functional group tolerance compared to classical approaches.[1][13] Palladium-catalyzed reactions, in particular, have emerged as powerful tools for constructing the indole nucleus.[14][15]

Palladium-Catalyzed Indole Synthesis: Versatility and Efficiency

A variety of palladium-catalyzed methods have been developed for the synthesis of indoles from substituted anilines. These often involve the intramolecular cyclization of suitably functionalized aniline derivatives.

Key Strategies:

• Cyclization of 2-Alkynylanilines: This is a widely used approach where a palladium catalyst promotes the intramolecular cyclization of a 2-alkynylaniline.[16] The starting 2-alkynylanilines can be readily prepared via Sonogashira coupling of a 2-haloaniline with a terminal alkyne.[15] This method allows for the synthesis of a wide range of 2,3-disubstituted indoles.[17]

• Buchwald-Hartwig Amination: This powerful C-N bond-forming reaction can be employed in indole synthesis. For example, the intramolecular amination of an ortho-haloaryl derivative containing a pendant alkene or alkyne can lead to the formation of the indole ring.[2] This approach has been used in the synthesis of N-arylated indoles.[18]

• Direct Annulation of o-Haloanilines and Aldehydes: A one-pot synthesis of indoles has been developed through the palladium-catalyzed annulation of ortho-haloanilines and aldehydes.[19] This modular approach allows for the synthesis of highly functionalized indoles and even substituted tryptophans.[19]

General Workflow for Palladium-Catalyzed Indole Synthesis

Caption: A generalized workflow for indole synthesis.

Advantages:

• Mild reaction conditions: These reactions are often carried out under significantly milder conditions than classical methods, preserving sensitive functional groups.[20]

• High functional group tolerance: A wide range of functional groups are compatible with these catalytic systems.

• Excellent regioselectivity: Modern methods often provide high control over the regiochemical outcome of the reaction.[21]

• Broad substrate scope: A diverse array of substituted anilines and coupling partners can be utilized, leading to a wide variety of indole products.[19]

Limitations:

• Cost of catalysts and ligands: Palladium catalysts and specialized phosphine ligands can be expensive.

• Sensitivity to air and moisture: Many of these reactions require inert atmosphere techniques.[22]

Comparative Analysis

Method	Starting Materials	Key Reagents/Catalysts	Conditions	Advantages	Disadvantages
Fischer Indole Synthesis	Substituted phenylhydrazines, ketones/aldehydes	Strong Brønsted or Lewis acids (e.g., ZnCl₂)	High temperature	Readily available starting materials, well-established	Harsh conditions, limited functional group tolerance, potential regioselectivity issues[3][7][10]
Bischler-Möhlau Synthesis	α-Bromoacetophenones, excess anilines	None (classical) or LiBr, microwave (modern)	High temperature (classical), milder (modern)	Direct synthesis of 2-arylindoles	Historically low yields and harsh conditions, limited scope[5][6]
Palladium-Catalyzed Synthesis	Substituted anilines (often o-halo), alkynes, aldehydes, etc.	Palladium catalyst (e.g., Pd(OAc)₂), phosphine ligands	Generally mild	Mild conditions, high functional group tolerance, excellent regioselectivity, broad scope[19][20]	Cost of catalyst/ligands, air/moisture sensitivity[22]

Experimental Protocols

Representative Protocol for Fischer Indole Synthesis of 2-Phenylindole[24]

Step 1: Formation of Acetophenone Phenylhydrazone

• Warm a mixture of acetophenone (40 g, 0.33 mol) and phenylhydrazine (36 g, 0.33 mol) on a steam bath for 1 hour.

• Dissolve the hot mixture in 80 mL of 95% ethanol.

• Induce crystallization by agitation and cool the mixture in an ice bath.

• Collect the product by filtration and wash with 25 mL of cold ethanol. The yield of acetophenone phenylhydrazone is typically 87-91%.

Step 2: Cyclization to 2-Phenylindole

• Thoroughly mix the freshly prepared acetophenone phenylhydrazone (53 g, 0.25 mol) with powdered anhydrous zinc chloride (250 g) in a 1-L beaker.

• Immerse the beaker in an oil bath preheated to 170°C and stir the mixture vigorously. The solid mass will become liquid within 3-4 minutes.

• Remove the beaker from the bath and continue stirring for 5 minutes.

• After cooling, collect and wash the 2-phenylindole with cold ethanol. The typical yield is 72-80%.

Representative Protocol for Palladium-Catalyzed Synthesis of a 2,3-Disubstituted Indole[24]

• To a reaction vessel, add the ortho-alkynylaniline, an aryl halide or triflate, a palladium catalyst (e.g., Pd(OAc)₂), a suitable ligand (e.g., a phosphine), and a base (e.g., K₂CO₃) in an appropriate solvent (e.g., DMF).

• Degas the mixture and heat it under an inert atmosphere (e.g., nitrogen or argon) at a specified temperature for a set period.

• After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent.

• Combine the organic layers, wash, dry, and concentrate under reduced pressure.

• Purify the residue by column chromatography to obtain the desired 2,3-disubstituted indole.

Conclusion

The synthesis of substituted indoles from anilines has evolved significantly from the classical, often harsh, methods to the more versatile and milder transition-metal-catalyzed approaches of the modern era. While the Fischer indole synthesis remains a valuable and widely used method, its limitations in terms of functional group tolerance and reaction conditions have spurred the development of more robust alternatives. Palladium-catalyzed reactions, in particular, offer unparalleled flexibility, allowing for the synthesis of a vast array of complex and highly functionalized indole derivatives under mild conditions. For researchers in drug development, the ability to choose the most appropriate synthetic strategy based on the specific substitution pattern and functional group requirements of the target indole is paramount. The continued innovation in catalytic methods promises to further expand the toolbox for indole synthesis, enabling the creation of novel molecular architectures with potential therapeutic applications.

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Part 1: The Indole Scaffold in Oncology: A Tale of Targeted Inhibition

An In-Depth Technical Guide to the Structure-Activity Relationship of Substituted Indoles

As a privileged scaffold in medicinal chemistry, the indole nucleus is a cornerstone in the design of novel therapeutic agents. Its unique bicyclic aromatic structure allows it to mimic peptides and bind to a diverse array of biological targets, making it a versatile starting point for drug discovery.[1][2][3] This guide provides a comparative analysis of the structure-activity relationships (SAR) of substituted indoles, focusing on their application as anticancer, antiviral, and central nervous system (CNS) agents. We will delve into the causal relationships between specific substitutions and biological activity, supported by experimental data and detailed protocols for key validation assays.

The indole framework is particularly prominent in the development of anticancer agents, largely due to its effectiveness in targeting key proteins involved in cancer cell proliferation and survival, such as protein kinases and tubulin.[4][5][6][7]

Causality in Kinase Inhibition: The Impact of Substitution Patterns

Protein kinases are crucial regulators of cell signaling, and their dysregulation is a hallmark of cancer. Indole derivatives have been successfully designed to inhibit various kinases by targeting the ATP-binding site.[8][9] The specific placement of substituents on the indole ring is critical for achieving high potency and selectivity.

• N-1 Position: Substitution at the indole nitrogen can dramatically influence activity. For instance, the introduction of a methyl group at the N-1 position has been shown to enhance anticancer activity by as much as 60-fold compared to the unsubstituted analogue. A hydroxymethyl group at this position can be even more effective.[4] This is often due to improved hydrophobic interactions within the kinase active site or enhanced metabolic stability.

• C-3 Position: This position is a common site for introducing linkers to other chemical moieties. However, the nature of this linker is crucial; for example, simple olefinic substitutions at C-3 have been found to result in lower activity.[4]

• C-4 Position: Substitutions at this position have proven effective for developing potent inhibitors of Phosphatidylinositol 3-kinases (PI3K), a family of enzymes central to cancer cell growth and survival.[5][6][7]

• C-5 Position: Electron-withdrawing groups, such as halogens (e.g., chlorine), at the C-5 position are often favorable for increasing cytotoxic activity against cancer cells.[4]

• C-2 and C-6 Positions: These positions are key for modulating activity against specific kinases like Cyclin-Dependent Kinase 5 (CDK5), which is implicated in both neuronal function and cancer.[5][7]

Targeting the Cytoskeleton: Indole-Based Tubulin Inhibitors

Indole derivatives can also exert their anticancer effects by disrupting microtubule dynamics, a mechanism similar to that of the well-known agent colchicine.[4] These compounds inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis.[10] The SAR for this class of indoles often involves complex substitutions at the C-3 position that mimic the trimethoxyphenyl ring of combretastatin, a potent natural tubulin inhibitor.[4]

Quantitative Comparison of Anticancer Indole Derivatives

The following table summarizes the in vitro activity of representative substituted indoles against various human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) is a measure of the drug's potency.

Compound	Substitution Pattern	Target/Cell Line	IC₅₀ (µM)	Reference
Chalcone-indole 12	Indole linked to chalcone at C-3	Various cancer cells	0.22 - 1.80	[4]
Compound 3b	2,5-disubstituted indole	A549 (Lung)	0.48 ± 0.15	[11]
Compound 2c	2,5-disubstituted indole	HepG2 (Liver)	13.21 ± 0.30	[11]
N-chlorobenzenesulfonyl bis-indole (20)	Bis-indole with phenolic group	HepG2 (Liver)	3-fold stronger than etoposide	[12]
N-chlorobenzenesulfonyl bis-indole (20)	Bis-indole with phenolic group	HuCCA-1 (Bile Duct)	7.75	[12]

Part 2: Combating Viral Infections with Substituted Indoles

The indole scaffold is also a key pharmacophore in the development of antiviral agents, targeting various stages of the viral life cycle for viruses such as HIV and Hepatitis C (HCV).[1][2][13][14]

SAR of Indoles as Anti-HIV Agents

• Reverse Transcriptase (RT) Inhibitors: Non-nucleoside reverse transcriptase inhibitors (NNRTIs) are a critical class of anti-HIV drugs. For indole-based NNRTIs, substitutions at the C-4 and C-5 positions of the indole ring do not appear to significantly affect antiviral activity against wild-type HIV-1.[1]

• Integrase (IN) Inhibitors: HIV integrase is another essential enzyme for viral replication. A key structural feature for indole-based integrase inhibitors is the presence of a β-diketo acid (DKA) moiety. This group is crucial for chelating metal ions in the enzyme's active site, while the indole ring itself plays a major role in the compound's overall potency.[1]

SAR of Indoles as Anti-HCV Agents

• Entry and Fusion Inhibitors: The broad-spectrum antiviral drug Arbidol, an indole derivative, functions as a viral entry and fusion inhibitor.[1] Analogues based on this structure, such as ethyl 1H-indole-3-carboxylate derivatives, have demonstrated potent anti-HCV effects.[1]

• NS5B Polymerase Inhibitors: Other indole derivatives have shown activity against the HCV NS5B polymerase. For example, an indole 2-methacrylate analog with a cyano (-CN) group at the C-5 position exhibited strong anti-HCV activity (EC₅₀ = 1.1 µM) with low cytotoxicity.[2]

Quantitative Comparison of Antiviral Indole Derivatives

Compound	Substitution Pattern	Target Virus	Activity (EC₅₀/IC₅₀)	Reference
Compound II	5,6-dihydroxyindole carboxamide	HIV-1 Integrase	IC₅₀ = 1.4 µM	[13]
Compound IV	Indole derivative	HCV	EC₅₀ = 1.16 µM	[13]
Compound 16	Indole 2-methacrylate, C-5 cyano	HCV	EC₅₀ = 1.1 µM	[2]
Compound 3	Phenyl- and benzyl-substituted tetrahydroindole	HCV (gt 2a)	EC₅₀ = 2.6 µM	[2]

Part 3: Indole Derivatives and the Central Nervous System (CNS)

The indole ring is a fundamental component of several neurotransmitters, most notably serotonin. Consequently, it is a common scaffold in the design of drugs targeting CNS disorders, including depression, psychosis, and epilepsy.[3][15][16]

• Serotonergic Agents: N-substituted indole derivatives are being explored as serotonergic psychedelic agents for treating various mental health and CNS disorders.[17]

• Anticonvulsants: The C-3 position of the indole ring is a frequent point of modification for creating novel anticonvulsant agents.[15]

• Marketed Drugs: Numerous marketed CNS drugs, such as Pindolol, Oxypertine, and Lurasidone, contain an indole moiety, highlighting its importance in this therapeutic area.[3][15][16]

Part 4: Self-Validating Experimental Protocols

To ensure the trustworthiness and reproducibility of SAR studies, robust and well-defined experimental protocols are essential. Below are detailed, step-by-step methodologies for two cornerstone assays used to evaluate the indole derivatives discussed in this guide.

Experimental Protocol 1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a method to determine the IC₅₀ value of a test compound against a specific protein kinase by measuring the amount of ADP produced.[18] The causality is direct: a potent inhibitor will block the kinase from phosphorylating its substrate, resulting in a lower production of ADP and thus a weaker luminescent signal.

Methodology

• Compound Preparation:

  • Prepare a 10 mM stock solution of the test indole derivative in 100% DMSO.

  • Perform a serial dilution of the stock solution in DMSO to create a range of concentrations for testing.[18]

• Kinase Reaction Setup:

  • In a white, opaque 96-well plate, add 2.5 µL of each serially diluted compound or a DMSO vehicle control to the appropriate wells.

  • Add 2.5 µL of the target kinase (e.g., PI3K, CDK5) in a suitable kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA).

  • Incubate the plate for 10 minutes at room temperature to allow the inhibitor to bind to the kinase.[18]

• Initiation and Incubation:

  • Initiate the kinase reaction by adding 5 µL of a substrate/ATP mixture to each well. The optimal concentrations should be determined empirically but are often near the Km for each.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding 10 µL of ADP-Glo™ Reagent to each well.

  • Incubate for 40 minutes at room temperature.[18]

  • Add 20 µL of Kinase Detection Reagent to each well. This converts the ADP produced back to ATP, which drives a luciferase reaction.

  • Incubate for 30 minutes at room temperature to allow the luminescent signal to stabilize.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescent signal (proportional to kinase activity) against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value.[18]

Experimental Protocol 2: MTT Cell Viability Assay

This colorimetric assay is a standard method for assessing the cytotoxicity of a compound by measuring the metabolic activity of living cells. The principle is that mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT to a purple formazan product. The amount of formazan is directly proportional to the number of living cells.

Methodology

• Cell Seeding:

  • Seed cancer cells (e.g., A549, HepG2) into a 96-well plate at a predetermined optimal density (e.g., 4,000 cells/well) in 100 µL of culture medium.[19]

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow cells to adhere.

• Compound Treatment:

  • Prepare serial dilutions of the test indole derivative in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include wells with medium only (blank) and cells with vehicle control (e.g., DMSO).

  • Incubate for the desired exposure period (e.g., 24, 48, or 72 hours).[20]

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (typically 5 mg/mL in PBS) to each well to achieve a final concentration of 0.45-0.5 mg/mL.[20]

  • Incubate the plate for 1 to 4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.[20]

• Formazan Solubilization:

  • Carefully remove the MTT-containing medium from the wells.

  • Add 100 µL of a solubilization solution (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the purple formazan crystals.[20]

  • Mix thoroughly on a plate shaker to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance (Optical Density, OD) of each well using a microplate reader at a wavelength of 570 nm. A reference wavelength of 630 nm can be used to subtract background noise.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

  • Plot cell viability against the logarithm of the compound concentration to determine the IC₅₀ value.

Conclusion

The indole scaffold remains a remarkably versatile and "privileged" structure in modern drug discovery. The structure-activity relationships discussed herein underscore a critical principle: biological activity is not inherent to the indole core itself, but is exquisitely defined by the nature and position of its substituents. For medicinal chemists, the indole nucleus serves as a highly adaptable chassis. Strategic modifications at the N-1, C-3, and C-5 positions can transform a simple indole into a potent and selective kinase inhibitor for cancer therapy. Alternatively, the addition of specific moieties like a β-diketo acid can produce effective antiviral agents targeting HIV integrase. This guide demonstrates that a deep, mechanistic understanding of SAR, validated by robust experimental protocols, is the key to successfully harnessing the therapeutic potential of substituted indoles.

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A Comparative Guide to the In-Vitro Efficacy of Indole Analogs: A Methodological Perspective

The indole nucleus is a cornerstone of medicinal chemistry, representing a "privileged scaffold" due to its presence in a vast array of natural products and synthetically derived therapeutic agents.[1][2] Its unique bicyclic aromatic structure, composed of a fused benzene and pyrrole ring, allows it to engage in various non-covalent interactions—such as hydrogen bonding, π–π stacking, and hydrophobic interactions—with a multitude of biological targets.[1] This versatility has led to the development of indole-based drugs for a wide range of diseases, including cancer, microbial and viral infections, and inflammatory conditions.[3][4]

This guide provides a comparative analysis of the in-vitro activity of various indole analogs, grounded in experimental data. We will explore their efficacy across different therapeutic areas, elucidate the mechanistic rationale behind their activity, and detail the self-validating experimental protocols used to generate these findings. Our focus is not merely on the results but on the causality—why specific experimental designs are chosen and how they provide robust, reproducible data for drug development professionals.

Comparative Analysis of In-Vitro Anticancer Activity

Indole analogs have demonstrated significant potential as anticancer agents by modulating a variety of oncogenic pathways.[5] Their mechanisms of action are diverse, ranging from the inhibition of key enzymes that drive tumor growth to the disruption of cellular machinery essential for proliferation.[5]

Mechanistic Insights and Comparative Efficacy

The anticancer efficacy of indole derivatives often stems from their ability to target:

• Receptor Tyrosine Kinases (RTKs): Many cancers are driven by aberrant signaling from RTKs like the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[6][7] Indole-containing drugs such as Sunitinib (a VEGFR/PDGFR inhibitor) and Osimertinib (an EGFR inhibitor) are clinically approved and highlight the scaffold's potential.[5][6]

• Tubulin Polymerization: The disruption of microtubule dynamics is a clinically validated anticancer strategy. Certain indole derivatives can bind to the colchicine site of tubulin, inhibiting its polymerization, which leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.

• DNA Topoisomerases: These enzymes are critical for DNA replication and repair. Indole-based compounds have been developed that inhibit topoisomerase II, leading to DNA damage and cancer cell death.[8]

• Other Key Enzymes: Targets such as Cyclooxygenase-2 (COX-2) and Histone Deacetylases (HDACs) are also implicated in cancer progression and have been successfully targeted by indole analogs.[5][6]

The following table summarizes the in-vitro antiproliferative activity of selected indole analogs against a panel of human cancer cell lines. The Growth Inhibitory concentration (GI₅₀) or half-maximal inhibitory concentration (IC₅₀) values provide a quantitative measure for comparison.

Compound Class/Name	Target Cell Line(s)	Key Target(s)	In-Vitro Activity (IC₅₀/GI₅₀)	Reference
Indole-2-carboxamides (Va-i)	Multiple	EGFR, BRAFV600E, VEGFR-2	26 nM - 86 nM	[7]
Indole-based Sulfonamide (Cmpd 18)	HeLa, A549, HCT-116, MCF-7	Tubulin Polymerization	0.24–0.59 µM
Indole-Oxadiazole-Thioacetamides (2e)	HCT116, A549, A375	EGFR	6.43 µM (HCT116), 9.62 µM (A549)	[6]
Indole-Acrylonitriles (5c)	Leukemia (HL-60), NSCLC (NCI-H522)	Not specified	0.0244–5.06 μM	[9]
28-Indole-Betulin Derivatives	MCF-7 (Breast)	Apoptosis Induction	Not specified (EC₅₀ reported)	[10]
Ursolic Acid-Indole Hybrid (5f)	SMMC-7721, HepG2 (Liver)	Topoisomerase IIα	0.56 µM (SMMC-7721)	[8]

Comparative Analysis of In-Vitro Antimicrobial Activity

The rise of drug-resistant pathogens necessitates the discovery of novel antimicrobial agents. Indole derivatives have emerged as a promising class of compounds with broad-spectrum activity against bacteria and fungi.[11]

Mechanistic Insights and Comparative Efficacy

A key mechanism for antimicrobial resistance in bacteria like Staphylococcus aureus is the overexpression of efflux pumps, such as the NorA pump, which actively expel antibiotics from the cell. Indoles have been identified as potent inhibitors of this pump, thereby restoring the efficacy of conventional antibiotics.[11] Other indole analogs exert direct bactericidal or fungicidal effects.

The table below presents the Minimum Inhibitory Concentration (MIC) for various indole analogs, which is the lowest concentration of the compound that prevents visible growth of a microorganism. A lower MIC value indicates greater potency.

Compound Class/Name	Target Organism(s)	In-Vitro Activity (MIC)	Reference
Indole-Acrylonitrile (2x)	S. aureus, S. epidermis, E. faecalis, E. coli, P. aeruginosa, C. albicans	6.25 - 100 µg/mL	[9]
Indole-3-Carboxamido-Polyamines	S. aureus, MRSA, C. neoformans	2.2 - 35.5 µM	[12]
Oxindole Derivatives (4a)	Bacillus cereus	Potent activity reported (specific MIC not stated)	[13]
Indole derivatives with 1,2,4-Triazole	MRSA, C. krusei	Effective against resistant strains	[11]

Comparative Analysis of In-Vitro Antiviral Activity

The indole scaffold is present in several antiviral drugs and natural compounds, demonstrating its utility in combating viral infections.[14] Research has highlighted their activity against a range of viruses, including Human Immunodeficiency Virus (HIV), Hepatitis C Virus (HCV), and coronaviruses.[14]

Mechanistic Insights and Comparative Efficacy

Indole derivatives can interfere with various stages of the viral life cycle, including entry, replication, and assembly. For instance, certain analogs show potent inhibition of HIV-1 integrase, an enzyme essential for the virus to integrate its genetic material into the host cell's DNA.[14] Others have been found to inhibit the replication of SARS-CoV-2 or the Tobacco Mosaic Virus (TMV) coat protein.[15][16][17]

The following table summarizes the in-vitro antiviral efficacy of representative indole compounds.

Compound Class/Name	Target Virus	Key Target(s)	In-Vitro Activity (IC₅₀/EC₅₀)	Reference
5,6-dihydroxyindole carboxamide	HIV-1	Integrase	IC₅₀ = 1.4 µM	[14]
Delavirdine	HIV-1	Reverse Transcriptase	IC₅₀ = 0.26 µM	[14]
Indole Derivative (V)	HCV	Not specified	EC₅₀ = 0.6 µM	[14]
6-bromo-5-methoxy-indole derivative	SARS-CoV-2	Viral Replication	Complete inhibition at 52.0 µM	[15][16]
Indole-Quinoline Hybrid (W20)	Tobacco Mosaic Virus (TMV)	Coat Protein (CP)	EC₅₀ = 65.7 µg/mL (Protective)	[17]

Experimental Protocols: A Guide to Self-Validating Methodologies

The trustworthiness of in-vitro data hinges on the robustness of the experimental protocols. The following sections detail standard, self-validating workflows for assessing the biological activities discussed.

Protocol 1: General Synthesis of Indole Analogs

The causality behind testing novel compounds begins with their synthesis. A common and versatile method involves the reaction between a core indole structure and various side chains to generate a library of analogs for screening.

Caption: A representative synthetic scheme for creating a library of indole-oxadiazole analogs.[6]

Protocol 2: Assessment of Anticancer Activity - The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation. Its reliability stems from the principle that only viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT tetrazolium salt to a purple formazan product.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., A549, HCT116) in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the indole analogs in culture medium. Replace the old medium with the compound-containing medium and incubate for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Erlotinib).

• MTT Addition: Add MTT solution (e.g., 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will convert MTT to formazan crystals.

• Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the purple solution using a microplate reader at a wavelength of ~570 nm.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and use non-linear regression to determine the IC₅₀ value.

Caption: Workflow for determining cell viability using the MTT assay.

Protocol 3: Assessment of Antimicrobial Activity - Broth Microdilution

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[9] Its systematic, serial dilution approach provides a quantitative and reproducible measure of potency.

Step-by-Step Methodology:

• Compound Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of the indole analogs in an appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria).

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., S. aureus ATCC 25923) equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of ~5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the microbial inoculum to all wells containing the compound dilutions. Include a positive control (bacteria + medium, no compound) and a negative control (medium only).

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth. This can be confirmed by reading the optical density with a plate reader.

Caption: Standardized workflow for determining the Minimum Inhibitory Concentration (MIC).

Conclusion

The indole scaffold remains an exceptionally fruitful starting point for the discovery of novel therapeutic agents. The comparative in-vitro data clearly demonstrate that subtle modifications to the core indole structure can lead to profound differences in biological activity, potency, and target selectivity. Whether through the inhibition of critical cancer-driving kinases, disruption of microbial resistance mechanisms, or interference with viral replication, indole analogs exhibit a remarkable breadth of efficacy.

The methodologies detailed herein represent the bedrock of preclinical evaluation, providing the self-validating, quantitative data necessary for researchers to make informed decisions. By understanding the causality behind these experimental choices, drug development professionals can more effectively screen, identify, and optimize the next generation of indole-based therapeutics.

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Bridging the Virtual and the Real: A Guide to the Experimental Validation of In-Silico Predictions for Indole Bioactivity

For researchers, scientists, and drug development professionals, the journey from a promising in-silico model to a tangible therapeutic candidate is paved with rigorous experimental validation. This guide provides an in-depth comparison of computational predictions and real-world experimental data for indole-based compounds, a privileged scaffold in medicinal chemistry renowned for its diverse biological activities.[1] By delving into the causality behind experimental choices and presenting detailed protocols, we aim to equip you with the knowledge to critically assess and validate your computational findings.

The indole nucleus is a cornerstone in the development of novel therapeutics, with applications ranging from anticancer and antimicrobial to anti-inflammatory agents.[2][3] In-silico techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, have become indispensable tools for rapidly screening vast libraries of indole derivatives and predicting their biological potential.[4][5][6] However, these computational predictions are theoretical models that must be substantiated by empirical evidence. This guide will navigate the crucial steps of experimental validation, ensuring that your virtual discoveries translate into robust and reliable scientific data.

The Imperative of Experimental Validation: From Prediction to Proof

Computational models, while powerful, are based on a set of assumptions and algorithms that may not fully capture the complexity of biological systems.[4] Experimental validation serves as the ultimate arbiter, confirming the predicted bioactivity and providing essential data on a compound's efficacy and mechanism of action.[7][8] A strong correlation between in-silico predictions (e.g., docking scores, binding energies) and experimentally determined values (e.g., IC50, Ki) builds confidence in the computational model and provides a solid foundation for further lead optimization.[9]

The following diagram illustrates the typical workflow, from initial in-silico screening to comprehensive experimental validation.

Caption: Workflow from in-silico prediction to experimental validation.

Comparative Analysis: In-Silico Predictions vs. In-Vitro Experimental Data

A critical aspect of validation is the direct comparison of computational predictions with experimental results. The following tables showcase examples of such comparisons for indole derivatives with anticancer and antimicrobial activities, drawing from published research.

Anticancer Activity: EGFR Inhibition

Epidermal Growth Factor Receptor (EGFR) is a key target in cancer therapy.[10] The table below compares the predicted binding affinity (docking score) of indole-based compounds with their experimentally determined inhibitory activity (IC50) against EGFR and their cytotoxic effects on cancer cell lines.

Compound	Predicted Binding Affinity (Docking Score, kcal/mol)	Experimental EGFR Inhibition (IC50, µM)	In-Vitro Cytotoxicity vs. HCT116 (IC50, µM)	Reference
Indole Derivative 2e	-	2.80 ± 0.52	6.43 ± 0.72	[11][12]
Erlotinib (Standard)	-	0.04 ± 0.01	17.86 ± 3.22	[11][12]
N-benzyl indole-derived hydrazone 5b	-10.523	-	17.2 ± 0.4 (vs. MDA-MB-231)	[13]

Note: A lower IC50 value indicates higher potency. A more negative docking score suggests a stronger predicted binding affinity.

These results demonstrate a case where a novel indole derivative (2e) shows promising anticancer activity, even outperforming the standard drug erlotinib in terms of cytotoxicity against the HCT116 cell line, despite having a higher IC50 for EGFR inhibition.[11][12] This highlights the importance of using multiple experimental assays to gain a comprehensive understanding of a compound's biological effects.

Antimicrobial Activity: Inhibition of Bacterial Growth

The antibacterial potential of indole derivatives can be predicted through docking studies against essential bacterial enzymes and validated using in-vitro susceptibility assays to determine the Minimum Inhibitory Concentration (MIC).

Compound	Target Protein	Predicted Binding Affinity (ΔGb, kcal/mol)	Experimental Antibacterial Activity (MIC, µM) vs. E. coli	Reference
Indole DKP 3c	FabH	-10.79	0.94 - 3.87	[14]
Indole Derivative 7b	-	-	Good inhibition at 50 µg/mL (Zone of inhibition: 21.7 mm)	[15]

Note: A lower MIC value indicates greater antibacterial potency. ΔGb represents the binding free energy.

The strong correlation between the predicted binding affinity of Indole DKP 3c to the FabH protein and its potent antibacterial activity provides confidence in the in-silico model.[14]

Experimental Protocols for Validation

To ensure the reliability and reproducibility of your findings, it is crucial to follow standardized and well-documented experimental protocols. Below are step-by-step methodologies for key assays used in the validation of indole bioactivity.

Protocol 1: In-Vitro Cytotoxicity Assessment using the MTT Assay

The MTT assay is a colorimetric method used to measure cell viability and is a primary screening tool for anticancer compounds.[2]

Materials:

• Indole derivatives (dissolved in DMSO)

• Cancer cell lines (e.g., HCT116, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[2]

• Compound Treatment: Treat the cells with various concentrations of the indole derivatives. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 2: In-Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various bacterial strains.

Materials:

• Indole derivatives (dissolved in a suitable solvent)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Bacterial growth medium (e.g., Mueller-Hinton Broth)

• 96-well microplates

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Inoculum: Prepare a standardized bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard.

• Serial Dilutions: Prepare serial two-fold dilutions of the indole derivatives in the growth medium in a 96-well plate.

• Inoculation: Add the standardized bacterial suspension to each well. Include a positive control (bacteria and medium) and a negative control (medium only).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed, either visually or by measuring the optical density at 600 nm.[2]

The following diagram outlines the key steps in the broth microdilution assay.

Caption: Key steps in the broth microdilution assay for MIC determination.

Conclusion: An Integrated Approach for Robust Drug Discovery

The successful development of novel indole-based therapeutics hinges on a synergistic approach that combines the predictive power of in-silico modeling with the empirical rigor of experimental validation. By systematically comparing computational predictions with robust in-vitro data, researchers can build confidence in their models, gain deeper insights into structure-activity relationships, and make more informed decisions in the lead optimization process. The methodologies and comparative data presented in this guide serve as a foundational framework for bridging the gap between virtual screening and tangible therapeutic innovation.

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A Senior Application Scientist's Guide to Cross-Referencing Spectroscopic Data of Indole Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Need for Isomer-Specific Characterization

The indole scaffold is a cornerstone in medicinal chemistry and drug development, forming the core of numerous pharmaceuticals and bioactive molecules. However, the seemingly subtle shift of a functional group around the indole ring, creating constitutional isomers, can dramatically alter a compound's pharmacological profile, toxicity, and metabolic stability. Therefore, the unambiguous identification and differentiation of indole isomers are paramount. This guide provides an in-depth comparison of key spectroscopic techniques—Mass Spectrometry (MS), Infrared (IR) Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy—for the effective cross-referencing and characterization of indole isomers. We will delve into the causality behind experimental choices and present supporting data to ensure trustworthy and reproducible results.

Mass Spectrometry (MS): Unraveling Fragmentation Fingerprints

Mass spectrometry is a powerful tool for determining the molecular weight of a compound. However, for isomers that share the same molecular formula and thus the same nominal mass, differentiation relies on the nuanced analysis of their fragmentation patterns.

Expertise & Experience: Electron Ionization (EI) is a common ionization technique that induces reproducible fragmentation, creating a molecular fingerprint. The stability of the indole nucleus and the fragmentation tendencies of its substituents are the primary drivers of the observed patterns. For instance, the fragmentation of 1H-Indole-3-propanal is dictated by the stability of the indole nucleus and the fragmentation tendencies of the aldehyde-containing side chain[1]. The loss of a phenyl group from 1-n-pentyl-3-benzoylindole results in a base peak at m/z 214, an ion not observed in its isomer, 1-benzoyl-3-n-pentylindole, which shows a base peak at m/z 105 corresponding to the benzoyl cation[2][3]. This highlights how the position of a substituent dictates the fragmentation pathway.

Trustworthiness: While EI mass spectra for some simple indole isomers, like the formylindoles, can be nearly identical, subtle differences can be diagnostic[4][5]. For example, 3-formylindole can be distinguished by a base peak at m/z 144 instead of m/z 145, which is characteristic of other isomers[4]. For more complex substituted indoles, characteristic fragmentation pathways become more pronounced, allowing for clearer differentiation[6].

Comparative MS Fragmentation Data of Isomeric Nitroindoles

Isomer	Key Fragment Ions (m/z) and Relative Abundance	Differentiating Features
3-Nitroindole	M+•, [M-NO2]+, [M-NO-CO]+	Fragmentation is dominated by the loss of the nitro group.
5-Nitroindole	M+•, [M-NO2]+, characteristic indole ring fragments (e.g., m/z 116, 89)[7][8]	Exhibits fragmentation patterns more typical of the unsubstituted indole ring after the initial loss of the nitro group.
6-Nitroindole	M+•, [M-NO2]+, unique fragmentation due to the position of the nitro group influencing ring cleavage.	May show different relative abundances of common indole fragments compared to the 5-isomer.

Infrared (IR) Spectroscopy: Probing Vibrational Differences

IR spectroscopy provides a wealth of structural information based on the vibrational frequencies of chemical bonds. For indole isomers, the position of substituents significantly influences the electronic environment and, consequently, the vibrational modes of the N-H, C=O, and aromatic C-H bonds.

Expertise & Experience: The position of a substituent on the indole ring affects intramolecular interactions, such as hydrogen bonding, which in turn alters the vibrational frequencies of nearby functional groups. For example, in indole aldehydes, the position of the formyl group influences the N-H and C=O stretching frequencies[2][5]. Substitution on the pyrrole ring generally leads to lower C=O stretching frequencies compared to substitution on the benzene ring[2][9]. This is a direct consequence of the electronic properties of the different positions on the indole nucleus.

Trustworthiness: The fingerprint region (below 1500 cm⁻¹) of an IR spectrum is often complex but highly characteristic of a specific molecule. Even subtle differences in the substitution pattern of indole isomers will lead to unique patterns in this region, allowing for confident identification when cross-referenced with a known standard or a spectral database like the Spectral Database for Organic Compounds (SDBS)[10][11]. For example, the vapor phase infrared spectra of regioisomeric 1-n-pentyl-naphthoyl-indoles show unique and characteristic absorption patterns for each isomer, enabling their discrimination[2].

Comparative IR Data of Isomeric Indole Aldehydes

Isomer	N-H Stretch (cm⁻¹)	C=O Stretch (cm⁻¹)	Key Fingerprint Region Bands (cm⁻¹)
2-Formylindole	~3450 (sharp)	~1660	Unique pattern of C-H out-of-plane bending frequencies.
3-Formylindole	~3400 (broad)	~1655	Broader N-H due to stronger intermolecular H-bonding.
5-Formylindole	~3480 (sharp)	~1680	Higher C=O frequency due to less conjugation with the pyrrole ring.

UV-Visible (UV-Vis) Spectroscopy: Analyzing Electronic Transitions

UV-Vis spectroscopy probes the electronic transitions within a molecule. The position and nature of substituents on the indole ring alter the energy of the π-electron system, leading to shifts in the absorption maxima (λmax).

Expertise & Experience: The indole chromophore exhibits two main absorption bands, the ¹La and ¹Lb transitions. The position of a substituent can differentially affect the energy of these transitions[12]. For example, substitution on the benzyl ring has a more significant impact on the ¹Lb transition[12]. The solvent environment also plays a crucial role; a change from a nonpolar solvent like cyclohexane to a polar one like ethanol can induce a bathochromic (red) shift in the absorption maxima for many indole derivatives. This solvatochromic effect can be a useful diagnostic tool.

Trustworthiness: While UV-Vis spectra can be broad and may not always provide the same level of fingerprint detail as IR or NMR, the λmax values and the overall shape of the spectrum are reproducible and can be used for differentiation, especially when comparing a series of isomers under identical conditions[13]. For instance, the UV/Vis absorption spectra of nitroindole isomers show distinct λmax values, with 4-nitroindole's absorption extending furthest into the visible range[13].

Comparative UV-Vis Data of Isomeric Hydroxyindoles in Methanol

Isomer	λmax (nm)	Molar Absorptivity (ε)	Differentiating Features
4-Hydroxyindole	~275, ~295 (sh)	Varies	Distinct shoulder peak compared to other isomers.
5-Hydroxyindole	~280, ~300	Varies	Generally red-shifted compared to indole (~270 nm)[14].
6-Hydroxyindole	~278, ~298	Varies	Subtle but measurable differences in λmax and peak intensities compared to the 5-isomer[12].

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation

NMR spectroscopy is arguably the most powerful technique for the unambiguous structure determination of isomers. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each nucleus, and 2D NMR techniques can establish through-bond and through-space connectivities.

Expertise & Experience: The chemical shift of a proton or carbon is highly sensitive to its electronic environment. The substitution pattern on the indole ring creates a unique set of chemical shifts and coupling constants for each isomer. Advanced NMR techniques like Heteronuclear Single Quantum Coherence (HSQC) and Heteronuclear Multiple Bond Correlation (HMBC) are invaluable for assigning proton and carbon signals and definitively establishing the position of substituents[15][16]. For example, an HMBC experiment will show a correlation between a substituent's protons and the carbon atoms of the indole ring two and three bonds away, pinpointing its location.

Trustworthiness: NMR is a self-validating system. The combination of chemical shifts, coupling patterns, and integration values in a ¹H NMR spectrum, along with the number and chemical shifts of signals in a ¹³C NMR spectrum, provides a unique and definitive fingerprint for each isomer. For complex heterocyclic structures, advanced 2D NMR techniques are essential for complete and accurate structural elucidation[15][16].

Comparative ¹H NMR Data of Isomeric Methylindoles (in CDCl₃)

Isomer	H1 (ppm)	H2 (ppm)	H3 (ppm)	H4-H7 (ppm)
1-Methylindole	-	7.10 (d)	6.50 (d)	7.20-7.65 (m)
2-Methylindole	7.90 (br s)	-	6.25 (s)	7.05-7.55 (m)
3-Methylindole	7.85 (br s)	7.00 (s)	-	7.10-7.60 (m)

Note: Chemical shifts are approximate and can vary with solvent and concentration.

Experimental Protocols

General Sample Preparation for Spectroscopic Analysis

• Ensure Sample Purity: Before analysis, confirm the purity of the indole isomer using a technique like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

• Solvent Selection: Choose a solvent that dissolves the sample and is transparent in the spectral region of interest. For NMR, use a deuterated solvent. For UV-Vis and IR, ensure the solvent does not have strong absorptions that would interfere with the analyte signals[17].

• Concentration: Prepare solutions of appropriate concentration for each technique. For UV-Vis, the concentration should result in an absorbance between 0.1 and 1.0 for optimal linearity[18]. For NMR, a concentration of 5-10 mg/mL is typically sufficient. For MS, dilute the sample to a concentration of 1-10 µg/mL for direct infusion or GC-MS analysis[1].

Workflow for Spectroscopic Cross-Referencing of Indole Isomers

Caption: Workflow for the spectroscopic identification of indole isomers.

Conclusion

The differentiation of indole isomers is a critical task in many scientific disciplines. While each spectroscopic technique offers valuable information, a comprehensive and unambiguous characterization is best achieved through the cross-referencing of data from multiple techniques. Mass spectrometry provides molecular weight and fragmentation data, IR spectroscopy reveals functional groups and fingerprint information, UV-Vis spectroscopy probes electronic transitions, and NMR spectroscopy delivers a detailed structural map. By understanding the principles behind each technique and the specific ways in which isomerism affects the spectral output, researchers can confidently identify and characterize indole isomers, ensuring the integrity and success of their research and development efforts.

References

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Safety & Regulatory Compliance

Proper Disposal of 5,7-Dimethyl-1H-indole-4-carbonitrile: A Guide for Laboratory Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for 5,7-Dimethyl-1H-indole-4-carbonitrile is not publicly available. This guide is therefore based on established best practices for the laboratory disposal of hazardous chemicals, drawing on hazard information for structurally similar compounds, including indole and nitrile derivatives, and general laboratory safety protocols from authoritative sources. Researchers must consult the official SDS provided by the manufacturer and their institution's Environmental Health and Safety (EHS) office for definitive disposal procedures to ensure full compliance with all federal, state, and local regulations.[1]

The responsible disposal of 5,7-Dimethyl-1H-indole-4-carbonitrile is a critical component of laboratory safety and environmental stewardship. The potential hazards associated with its indole and nitrile functional groups necessitate that this compound and any resulting waste be managed as hazardous chemical waste.[1]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 5,7-Dimethyl-1H-indole-4-carbonitrile with appropriate safety measures to minimize exposure and associated risks.

Personal Protective Equipment (PPE) and Engineering Controls:

Protective Measure	Specification
Eye/Face Protection	Chemical safety goggles or a face shield.
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).
Body Protection	Laboratory coat, long-sleeved clothing.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.

Hazard Summary: While not specifically classified, indole derivatives can be harmful if swallowed and may cause skin and eye irritation.[2][3] Some indoles are also considered potential carcinogens.[2] The nitrile functional group (cyano group, -CN) indicates that this compound should be treated with caution, as aliphatic nitriles can be metabolized to the free cyanide ion, making them generally more toxic than aryl nitriles.[4] Nitriles can also produce highly toxic hydrogen cyanide (HCN) gas when they react with bases or upon combustion.[4][5] Therefore, all waste containing this chemical must be treated as hazardous.

Step-by-Step Disposal Protocol

The disposal of 5,7-Dimethyl-1H-indole-4-carbonitrile waste requires a systematic approach that includes segregation, containment, labeling, and transfer.

1. Waste Segregation:

Proper segregation is crucial to prevent dangerous chemical reactions.[6]

• Solid Waste: Collect un-reusable solid 5,7-Dimethyl-1H-indole-4-carbonitrile and contaminated consumables (e.g., weighing paper, gloves, bench paper) in a designated, compatible hazardous waste container.

• Liquid Waste: Solutions containing 5,7-Dimethyl-1H-indole-4-carbonitrile should be collected in a separate, leak-proof container.[7] Do not mix with other waste streams unless compatibility has been confirmed. Halogenated and non-halogenated solvent waste should be kept separate.

• Sharps Waste: Any sharps, such as needles or broken glass contaminated with the compound, must be placed in a designated sharps container.[6]

2. Containment and Labeling:

• Container Selection: Use containers that are compatible with the chemical waste. Plastic bottles are often preferred over glass to minimize the risk of breakage.[8] Ensure containers are in good condition and can be securely sealed.

• Labeling: All waste containers must be clearly labeled with a hazardous waste tag as soon as waste is first added.[9] The label must include:

  • The words "Hazardous Waste".[8][9]

  • The full chemical name: "5,7-Dimethyl-1H-indole-4-carbonitrile" (no abbreviations).[8]

  • The approximate concentration and volume of the waste.

  • The date of waste generation.[8]

  • The name of the principal investigator and the laboratory location.[8]

  • Appropriate hazard pictograms.[8]

3. Storage:

• Store waste containers in a designated satellite accumulation area (SAA) within the laboratory.[10]

• The SAA must be at or near the point of generation and under the control of the laboratory personnel.

• Ensure secondary containment is used to capture any potential leaks.

• Store incompatible waste types separately to prevent accidental mixing. For instance, keep this waste away from strong acids, bases, and oxidizing agents.[5][10]

4. Disposal and Pickup:

• Follow your institution's specific procedures for hazardous waste pickup.[1] This typically involves submitting a request to your EHS office.

• Do not dispose of 5,7-Dimethyl-1H-indole-4-carbonitrile down the drain or in the regular trash.[8] The disposal of chemicals via the sanitary sewer is strictly regulated and generally not permitted for hazardous waste.[8][11]

• Do not attempt to neutralize or chemically treat the waste yourself. This can lead to the generation of unknown and potentially more hazardous byproducts.[1] The most prudent and compliant approach is to transfer the properly contained and labeled waste to your institution's EHS office for disposal by a licensed hazardous waste vendor.[1]

Emergency Procedures

In the event of a spill or exposure, follow these immediate steps:

• Spill:

  • Evacuate the immediate area and alert nearby personnel.

  • If the spill is small and you are trained to handle it, wear appropriate PPE and absorb the material with an inert absorbent material.

  • Collect the absorbed material into a designated hazardous waste container.

  • For large spills, evacuate the area, close the doors, and contact your institution's EHS or emergency response team.

• Exposure:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[12]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[12]

  • Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[12]

Logical Framework for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 5,7-Dimethyl-1H-indole-4-carbonitrile.

Caption: Waste Disposal Workflow for 5,7-Dimethyl-1H-indole-4-carbonitrile.

References

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• GAIACA. How to Dispose of Chemical Waste in a Lab Correctly. [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

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Navigating the Safe Handling of 5,7-Dimethyl-1H-indole-4-carbonitrile: A Senior Application Scientist's Guide

For researchers and drug development professionals, the introduction of novel compounds into the laboratory workflow necessitates a rigorous and well-understood safety protocol. 5,7-Dimethyl-1H-indole-4-carbonitrile, a substituted indole, is one such compound that, while promising in research applications, requires careful handling to ensure the safety of laboratory personnel and the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to offer a framework for building a culture of safety and confidence when working with this and similar chemical entities.

Understanding the Hazard Profile: A Logic-Driven Approach

Core Directive: Personal Protective Equipment (PPE) as Your First Line of Defense

The selection of appropriate PPE is non-negotiable. The following table outlines the minimum required PPE for handling 5,7-Dimethyl-1H-indole-4-carbonitrile, with the rationale behind each selection.

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles	Protects against accidental splashes of the compound, which could cause serious eye irritation.
Hand Protection	Nitrile gloves	Provides a barrier against skin contact. Given that many organic solvents can be absorbed through the skin, gloves are essential.[1][2]
Body Protection	Laboratory coat	Protects skin and personal clothing from contamination.[2]
Respiratory Protection	N95 dust mask (at minimum)	Recommended when handling the powder outside of a certified chemical fume hood to prevent inhalation of fine particles.

It is crucial to inspect all PPE for integrity before each use and to remove it before leaving the laboratory to prevent the spread of contamination.[3]

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a standardized operational procedure minimizes the risk of exposure and cross-contamination.

1. Preparation and Engineering Controls:

• Work Area: All handling of powdered 5,7-Dimethyl-1H-indole-4-carbonitrile should be conducted within a certified chemical fume hood to minimize inhalation exposure.[1][2]

• Weighing: When weighing the compound, use a spatula or scoopula to avoid generating dust.[3] Weigh out only the amount of chemical needed for the experiment to minimize waste.[3]

• Ventilation: Ensure the fume hood is functioning correctly before commencing work.

2. Handling the Compound:

• Avoid Contact: Never touch the chemical with your bare hands. Keep your hands away from your face, eyes, and mouth while working with the compound.[3]

• Spills: In the event of a small spill, clean it up immediately using appropriate absorbent materials and dispose of the waste in the designated hazardous waste container. For larger spills, evacuate the area and follow your institution's emergency procedures.

• Hygiene: Wash your hands thoroughly with soap and water after handling the chemical and before leaving the laboratory.[3]

Workflow for Handling 5,7-Dimethyl-1H-indole-4-carbonitrile

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 3. cdc.gov [cdc.gov]